An In-depth Technical Guide to N,3-dimethylcyclobutanamine Hydrochloride
Introduction N,3-dimethylcyclobutanamine hydrochloride is a substituted cyclobutanamine derivative. This class of compounds, characterized by a four-membered carbocyclic ring bearing an amino group, is of significant int...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
N,3-dimethylcyclobutanamine hydrochloride is a substituted cyclobutanamine derivative. This class of compounds, characterized by a four-membered carbocyclic ring bearing an amino group, is of significant interest in medicinal chemistry and organic synthesis. Cyclobutane scaffolds are prevalent in a range of biologically active molecules and natural products, often imparting unique conformational constraints that can be advantageous for modulating interactions with biological targets. The hydrochloride salt form of this amine enhances its stability and aqueous solubility, facilitating its use in various research and development applications. This guide provides a comprehensive overview of the known properties, a putative synthesis pathway, and handling considerations for N,3-dimethylcyclobutanamine hydrochloride, compiled from available chemical data.
Chemical Structure and Core Properties
The fundamental attributes of N,3-dimethylcyclobutanamine hydrochloride are summarized below. These identifiers are crucial for the accurate sourcing and documentation of this chemical entity.
The structure of N,3-dimethylcyclobutanamine possesses two stereocenters, leading to the possibility of four stereoisomers (two pairs of enantiomers). The substitution pattern on the cyclobutane ring can result in cis and trans diastereomers, each of which can exist as a pair of enantiomers. The relative stereochemistry of commercially available N,3-dimethylcyclobutanamine hydrochloride is often not specified and may be supplied as a mixture of diastereomers. For stereospecific applications, chromatographic separation of the diastereomers and enantiomers would be a necessary prerequisite.
Postulated Synthesis Pathway: Reductive Amination
Rationale for Method Selection
Reductive amination is a robust and versatile method for the synthesis of amines.[5] It is often high-yielding and can be performed under relatively mild conditions. The choice of a reducing agent is critical; sodium triacetoxyborohydride (STAB) is frequently used as it is mild enough to not reduce the starting ketone, is tolerant of a range of functional groups, and can often be used in a one-pot procedure.
Proposed Experimental Protocol
Reaction Setup: To a solution of 3-methylcyclobutanone (1.0 eq) in a suitable aprotic solvent such as dichloromethane (DCM) or 1,2-dichloroethane (DCE), add methylamine (as a solution in a solvent like THF or as a salt, e.g., methylamine hydrochloride with a non-nucleophilic base like triethylamine to liberate the free amine, ~1.1 eq).
Imine Formation: Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the intermediate imine.
Reduction: Add sodium triacetoxyborohydride (STAB) (1.5 eq) portion-wise to the reaction mixture. The reaction is often mildly exothermic.
Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed.
Workup: Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate. Extract the aqueous layer with DCM. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purification and Salt Formation: The crude N,3-dimethylcyclobutanamine can be purified by column chromatography on silica gel. To form the hydrochloride salt, dissolve the purified free base in a suitable solvent like diethyl ether or ethyl acetate and add a solution of hydrogen chloride in the same solvent. The hydrochloride salt will precipitate and can be collected by filtration and dried.
Synthesis Workflow Diagram
Caption: Proposed synthesis of N,3-dimethylcyclobutanamine HCl.
Potential Applications and Research Context
While specific applications for N,3-dimethylcyclobutanamine hydrochloride are not extensively documented, its structural motifs are present in various biologically active compounds. Substituted cyclobutanamines are recognized as valuable building blocks in drug discovery.[6] For instance, related structures have been investigated for their potential as psychostimulants and antidepressants.[7] The gem-dimethylcyclobutane moiety is a feature of numerous natural products.[8] Therefore, N,3-dimethylcyclobutanamine hydrochloride is likely utilized as a synthetic intermediate for the construction of more complex molecules in pharmaceutical and agrochemical research.[6] Its utility lies in introducing a specific, conformationally restricted scaffold into a target molecule.
Spectroscopic Characterization (Predicted)
No publicly available, experimentally derived spectroscopic data for N,3-dimethylcyclobutanamine hydrochloride has been identified. However, based on the known chemical shifts of similar alkylamines and cyclobutane derivatives, a predicted 1H and 13C NMR spectrum can be outlined. Researchers should obtain and interpret their own analytical data for this compound.
Predicted ¹H NMR (in D₂O):
Protons on the cyclobutane ring: A series of complex multiplets expected between 1.5 and 3.5 ppm.
N-methyl protons: A singlet or doublet (if coupled to N-H) around 2.5-2.8 ppm.
C-methyl protons: A doublet around 1.0-1.2 ppm.
N-H proton: A broad signal, the chemical shift of which would be concentration and temperature dependent.
Predicted ¹³C NMR (in D₂O):
Cyclobutane carbons: Signals expected in the range of 20-60 ppm.
N-methyl carbon: A signal around 30-35 ppm.
C-methyl carbon: A signal in the aliphatic region, likely around 15-20 ppm.
Safety and Handling
Based on safety data sheets for N,3-dimethylcyclobutanamine hydrochloride and structurally similar compounds, the following handling precautions are advised.
Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).[4]
P280: Wear protective gloves/ eye protection/ face protection.
P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.
P302+P352: IF ON SKIN: Wash with plenty of soap and water.
P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
Storage: Store in a cool, dry, well-ventilated area under an inert atmosphere. Keep container tightly closed.
Conclusion
N,3-dimethylcyclobutanamine hydrochloride is a chemical building block with potential applications in the synthesis of more complex molecules for various research fields, particularly in drug discovery. While detailed experimental data on its properties and synthesis are not widely published, its structure allows for informed predictions based on established chemical principles. The synthetic route via reductive amination represents a plausible and efficient method for its preparation. As with any chemical reagent, appropriate safety precautions must be observed during its handling and use. Further research into the specific properties and applications of this compound would be beneficial to the scientific community.
References
Capot Chemical , Specifications of 3,3-dimethylcyclobutan-1-amine hydrochloride, [Link]
ResearchGate , Synthetic route of common intermediates for library enumeration, [Link]
MDPI , Description of Chemical Synthesis, Nuclear Magnetic Resonance Characterization and Biological Activity of Estrane-Based Inhibitors/Activators of Steroidogenesis, [Link]
OAText , Synthesis of organotin polymers from 2-ketoglutaric acid and their ability to inhibit the growth of human cancer cell lines, [Link]
Google Patents, US20100055208A1 - Method for preparing fine particles,
NSF Public Access Repository , Characterization of a Nitro-Forming Enzyme Involved in Fosfazinomycin Biosynthesis, [Link]
medRxiv , In Vitro Metabolic Fate of the Synthetic Cannabinoid Receptor Agonists 2F-QMPSB and SGT-233 Including Isozyme Mapping and Carboxylesterase Inhibition, [Link]
Google Patents, CN102911062A - Method for preparing 1,3-cyclohexyl dimethylamine,
Wiley Online Library , Synthesis of β-N-Heterocyclic-Cyclobutane-Fused Bicyclic γ-Lactones from 2-Hydroxycyclobutanone and Carboxamide-Bearing Wittig Reagents, [Link]
MDPI , Multicomponent Reactions for the Synthesis of Active Pharmaceutical Ingredients, [Link]
Google Patents, US4307033A - Preparation of 3,3-dimethyl-cyclopropane-1,1,2-tricarboxylic acid derivatives and intermedi
Google Patents, US9238625B2 - Compositions, synthesis, and methods of using phenylcycloalkylmethylamine deriv
The following technical guide details the application of 1,3-disubstituted cyclobutanes as amine bioisosteres in drug discovery. Core Domain: Medicinal Chemistry / Lead Optimization Target Audience: Senior Scientists, Me...
Author: BenchChem Technical Support Team. Date: March 2026
The following technical guide details the application of 1,3-disubstituted cyclobutanes as amine bioisosteres in drug discovery.
Core Domain: Medicinal Chemistry / Lead Optimization
Target Audience: Senior Scientists, MedChem Leads, Drug Designers[1]
Executive Summary: The "Butterfly" Effect in Lead Optimization
The 1,3-disubstituted cyclobutane scaffold has emerged as a high-value bioisostere for phenyl rings, piperazines, and flexible alkyl chains. Unlike the rigid linearity of bicyclo[1.1.1]pentane (a para-phenyl isostere) or the planarity of aromatic rings, the cyclobutane ring adopts a puckered "butterfly" conformation (dihedral angle
).
This unique geometry allows for precise vector manipulation. By selecting between cis and trans isomers, medicinal chemists can toggle between mimicking a linear propyl chain , a bent meta-phenyl vector , or a kinked piperazine analog , all while significantly lowering lipophilicity (
) and increasing metabolic stability () via increased character.[1]
Structural & Physicochemical Rationale[2][3][4]
Conformational Analysis: Cis vs. Trans
Understanding the ground-state conformation is prerequisite to rational design. The cyclobutane ring relieves torsional strain by puckering.[2][3]
The Cis-1,3-Disubstituted Isomer (The "Linear" Mimic):
Vector Alignment: The substituents point away from the ring center in a divergent manner, creating a vector angle of approximately 140–150° . This mimics the geometry of a meta-disubstituted benzene or a conformationally restricted n-propyl chain.
Stability: Generally the thermodynamic product (minimizes 1,3-diaxial interactions).
The Trans-1,3-Disubstituted Isomer (The "Kinked" Mimic):
Vector Alignment: The vectors are orthogonal or "kinked," often resembling the spatial projection of 1,2-disubstituted systems or specific gauche conformers of flexible chains.
Stability: Higher energy than the cis isomer in simple alkyl/amine systems, though specific electronic effects (e.g., sulfonyl groups) can reverse this.[1]
Physicochemical Impact
Replacing a piperazine or phenyl ring with a 1,3-diaminocyclobutane core typically yields:
pKa Modulation: The increased s-character of the strained ring slightly acidifies the amine (pKa
0.5–1.0 unit vs. cyclohexyl amines), reducing lysosomotropic trapping potential.
Lipophilicity (LogD): Drastic reduction in
(often >1 unit vs. phenyl), improving solubility.
Metabolic Stability: Removal of aromatic oxidation sites (e.g., hydroxylation) and restriction of accessible conformations for CYP450 binding.
Vector Comparison Diagram
The following diagram illustrates the vector mapping between benzene and the cyclobutane scaffold.
Figure 1: Vector mapping of cyclobutane isomers against standard phenyl and alkyl motifs.
Synthetic Methodologies
Stereoselective synthesis is the primary bottleneck. The two most robust routes for generating 1,3-cyclobutane amines are Reductive Amination (for secondary amines) and the Curtius Rearrangement (for primary amines).
Selectivity: Hydride delivery usually occurs from the less hindered face, favoring the cis-isomer (thermodynamic control can be achieved with specific conditions).
Route B: Curtius Rearrangement (Stereospecific)
For 1,3-diamines, starting from 1,3-cyclobutanedicarboxylic acid allows for the separation of isomers before amine formation, preserving stereochemistry.[1]
Detailed Protocol: Synthesis of cis-1,3-Diaminocyclobutane (Boc-Protected)
Reagents:
cis-1,3-Cyclobutanedicarboxylic acid (1.0 equiv)
Diphenylphosphoryl azide (DPPA) (2.2 equiv)
Triethylamine (TEA) (2.5 equiv)
tert-Butanol (t-BuOH) (Solvent/Reagent)
Step-by-Step Procedure:
Activation: Charge a flame-dried RBF with cis-1,3-cyclobutanedicarboxylic acid and anhydrous t-BuOH (0.2 M concentration).
Base Addition: Add TEA dropwise under
atmosphere. Stir for 15 min at RT.
Azide Formation: Add DPPA dropwise.[4] The reaction may exotherm slightly.
Rearrangement: Heat the mixture to reflux (
) for 12–16 hours. The intermediate acyl azide undergoes Curtius rearrangement to the isocyanate, which is trapped by t-BuOH to form the Boc-amine.
Workup: Cool to RT. Concentrate in vacuo. Dilute with EtOAc, wash with 5% citric acid, sat.[1]
Deprotection (Optional): Treat with 4M HCl in dioxane to yield the free diamine salt.
Synthetic Workflow Diagram
Figure 2: Stereospecific synthesis of 1,3-diaminocyclobutane via Curtius rearrangement.
Bioisosteric Applications & Case Studies
Piperazine Replacement
The 1,3-diaminocyclobutane scaffold serves as a surrogate for piperazine.
Vector Change: The N-N distance in piperazine is ~2.9 Å. In cis-1,3-diaminocyclobutane, the distance is extended (~5.0 Å), and the vector is less rigid.[1] This is useful when the piperazine linker is too short or when "reaching" into a distal pocket is required.
Case Study: In the optimization of Histamine H3 antagonists (e.g., PF-03654746), replacing a piperidine/pyrrolidine motif with a cyclobutane improved metabolic stability and reduced lipophilicity while maintaining high affinity.[1]
Phenyl Ring Replacement[1][7]
Application: Replacing a 1,3-disubstituted phenyl ring (meta).
Advantage: Increases solubility and eliminates
- stacking interactions that may cause non-specific binding or toxicity.
Example:TAK-828F (ROR
t inverse agonist). The cis-1,3-disubstituted cyclobutane carboxylic acid scaffold was used to orient substituents precisely to mimic the parent aromatic compound while improving the PK profile.
Comparison Table: Physicochemical Shifts
Property
Phenyl (Meta)
Piperazine
cis-1,3-Cyclobutane
Impact
Geometry
Planar, Rigid
Chair, Rigid
Puckered, Semi-Rigid
Access to new vector space
LogP
High (Reference)
Low (-1.5)
Medium-Low
Improved Lipophilic Efficiency (LipE)
pKa (Amine)
N/A
9.8 / 5.6
~9.5 / 8.0
Reduced basicity vs. cyclohexyl amines
Metabolic Risk
High (Oxidation)
Med (N-Ox/Ring)
Low
Blocked metabolic soft spots
References
Cyclobutanes in Drug Candidates: Mykhailiuk, P. K. et al.[1] "Cyclobutanes in Small-Molecule Drug Candidates." J. Med.[5] Chem.2021 .[5] Link
Synthesis of Diamines: Radchenko, D. S. et al.[1] "Cyclobutane-Derived Diamines: Synthesis and Molecular Structure."[6] J. Org. Chem.2010 , 75, 5941–5952.[1] Link
Conformational Analysis: Sella, A. et al. "1,3-Diphenylsulphonylcyclobutane: An unprecedented case of a higher stability of the trans isomer." Can. J. Chem.1998 , 76, 828.[1] Link
TAK-828F Case Study: "Diastereoselective Synthesis of a cis-1,3-Disubstituted Cyclobutane Carboxylic Acid Scaffold for TAK-828F." J. Org. Chem.2021 .[5] Link
Piperazine Bioisosteres: "Bioisosteres of Piperazine & Related Diamines." Blumberg Institute. Link
Escaping Flatland: N,3-Dimethylcyclobutanamine as a 3D Bioisostere for Aromatic Amines
Executive Summary For decades, medicinal chemistry has relied heavily on planar aromatic rings—such as anilines and benzylamines—to build drug-like molecules. However, the inherent "flatness" of these sp2-hybridized syst...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
For decades, medicinal chemistry has relied heavily on planar aromatic rings—such as anilines and benzylamines—to build drug-like molecules. However, the inherent "flatness" of these sp2-hybridized systems often introduces significant developability hurdles, including poor aqueous solubility, high metabolic clearance, and off-target toxicity.
In the modern era of drug discovery, the strategic replacement of these planar systems with saturated, sp3-rich scaffolds has become a validated approach to optimize pharmacokinetic and physicochemical profiles. This technical guide provides an in-depth analysis of N,3-dimethylcyclobutanamine as a highly effective, three-dimensional bioisostere for aromatic amines (e.g., N,3-dimethylaniline). By exploring the mechanistic rationale, comparative data, and self-validating experimental workflows, this whitepaper equips researchers with the authoritative insights needed to implement cyclobutane bioisosterism in their drug development pipelines.
Mechanistic Rationale: The "Escape from Flatland"
The transition from a planar aromatic amine to a saturated cyclobutane derivative is not merely a structural tweak; it is a fundamental shift in the molecule's spatial and electronic footprint. The causality behind the improved developability of N,3-dimethylcyclobutanamine lies in three core principles:
Disruption of Crystal Lattice Packing (Solubility):
Planar aromatic rings, such as N,3-dimethylaniline, readily engage in strong intermolecular
stacking. This creates highly stable crystal lattices that resist dissolution in aqueous media. By introducing the puckered, three-dimensional cyclobutane ring, the fraction of sp3-hybridized carbons (Fsp3) is maximized. This 3D geometry disrupts efficient crystal packing, lowering the melting point and thermodynamically driving aqueous solubility .
Mitigation of CYP450 Liability (Metabolic Stability):
Electron-rich aromatic amines are notorious for undergoing rapid oxidative metabolism by Cytochrome P450 (CYP450) enzymes, leading to aromatic hydroxylation, N-dealkylation, and the formation of toxic reactive metabolites (e.g., quinone imines). The cyclobutane ring lacks the
-electron cloud required for these specific epoxidation and hydroxylation pathways, rendering the scaffold significantly more inert to oxidative clearance .
Enhanced Receptor Complementarity:
Biological targets are inherently three-dimensional. Saturated rings like cyclobutane often provide superior spatial complementarity to the complex topography of protein binding pockets compared to flat aromatic vectors, frequently resulting in maintained or enhanced binding affinity .
Logical workflow of replacing planar aromatic amines with 3D cyclobutane bioisosteres.
Comparative Data Presentation
To quantify the impact of this bioisosteric replacement, the following table summarizes the representative physicochemical and pharmacokinetic shifts observed when replacing a classic aromatic amine (N,3-dimethylaniline) with its cyclobutane bioisostere (N,3-dimethylcyclobutanamine).
To empirically validate the metabolic advantages of N,3-dimethylcyclobutanamine over its aromatic counterpart, researchers must employ a robust Human Liver Microsome (HLM) stability assay. The following protocol is designed as a self-validating system , ensuring that the data generated is absolute, reproducible, and free from analytical artifacts.
Step-by-Step HLM Stability Assay
1. Preparation of Working Solutions:
Prepare a 10 mM stock solution of the test compound in DMSO. Dilute to a 1 µM working concentration in 100 mM potassium phosphate buffer (pH 7.4).
Thaw HLMs on ice and dilute to a final protein concentration of 0.5 mg/mL in the same buffer.
Expertise Note: Keeping the final DMSO concentration below 0.1% is critical, as higher organic solvent concentrations can denature and inhibit CYP450 enzymes, leading to artificially low clearance rates.
2. Incubation & Reaction Initiation:
Pre-incubate the compound/HLM mixture at 37°C for 5 minutes.
Initiate the metabolic reaction by adding a pre-warmed NADPH regenerating system (final concentration: 1 mM NADP+, 5 mM glucose-6-phosphate, 1 U/mL glucose-6-phosphate dehydrogenase).
3. Time-Course Sampling & Quenching:
At designated time points (0, 5, 15, 30, and 60 minutes), extract a 50 µL aliquot from the reaction mixture.
Immediately quench the reaction by dispensing the aliquot into 150 µL of ice-cold acetonitrile containing a known concentration of an internal standard (e.g., 100 ng/mL labetalol).
Trustworthiness Check: The use of ice-cold acetonitrile serves a dual purpose. First, it instantly precipitates microsomal proteins, halting the reaction and protecting the LC column. Second, the internal standard normalizes any downstream variations in extraction efficiency or mass spectrometer ionization suppression, ensuring the quantitative integrity of the assay.
4. LC-MS/MS Analysis & Data Processing:
Centrifuge the quenched samples at 4000 rpm for 15 minutes at 4°C. Transfer the supernatant for LC-MS/MS analysis.
Plot the natural log (ln) of the percentage of parent compound remaining versus time. The slope of the linear regression represents the elimination rate constant (
).
Calculate Intrinsic Clearance (
) using the formula: , where is the incubation volume and is the mass of microsomal protein.
Step-by-step experimental workflow for evaluating microsomal metabolic stability.
Conclusion
The evolution from flatland aromatics to 3D saturated scaffolds represents a critical maturation in rational drug design. By substituting problematic aniline derivatives with N,3-dimethylcyclobutanamine, drug development professionals can systematically engineer out metabolic liabilities and poor solubility while preserving target engagement. As synthetic methodologies for cyclobutane functionalization continue to expand, this bioisosteric strategy will undoubtedly become a cornerstone of modern medicinal chemistry.
References
Title: Cyclobutanes in Small-Molecule Drug Candidates
Source: ChemMedChem (PubMed Central)
URL: [Link]
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Conformational Analysis of N-Methyl-3-methylcyclobutanamine
Content Type: Technical Guide / Whitepaper
Audience: Medicinal Chemists, Structural Biologists, Drug Discovery Scientists
Executive Summary
The cyclobutane scaffold has emerged as a critical bioisostere in modern drug design, offering a unique vector for metabolic stability and conformational restriction. This guide provides a rigorous conformational analysis of N-methyl-3-methylcyclobutanamine , a 1,3-disubstituted core often utilized to modulate basicity and lipophilicity in fragment-based drug discovery (FBDD).
Unlike flexible alkyl chains, this scaffold introduces defined exit vectors. However, its utility depends on a precise understanding of its cis/trans isomerism and ring puckering dynamics . This document synthesizes computational theory with experimental validation protocols to establish the ground-state preferences of this molecule.
Structural Fundamentals: The Cyclobutane Core
To analyze N-methyl-3-methylcyclobutanamine, one must first deconstruct the forces governing the cyclobutane ring itself.
Ring Puckering and Torsional Strain
Cyclobutane is not planar.[1] A planar square geometry would enforce fully eclipsed C–H bonds (torsional strain) and 90° bond angles (angle strain). To relieve the torsional strain, the ring adopts a "puckered" or "butterfly" conformation.
Puckering Angle (
): Typically 25°–35° deviation from planarity.
Inversion Barrier: The energy barrier to invert the ring (wing-flapping motion) is low, approximately 1.5 kcal/mol in unsubstituted cyclobutane, allowing rapid equilibration at room temperature.
Substituent Orientation
Puckering creates two distinct environments for substituents, analogous to the chair conformation of cyclohexane but less pronounced:
Pseudo-equatorial (
): Extends outward, minimizing steric clash.
Pseudo-axial (
): Projects perpendicular to the average ring plane, subject to 1,3-diaxial-like interactions.
Conformational Landscape of N-Methyl-3-methylcyclobutanamine
The introduction of a methyl group at C3 and an N-methylamine at C1 creates a 1,3-disubstituted system. The relative stereochemistry (cis vs. trans) dictates the thermodynamic stability.
The cis-Isomer (Z-Isomer)
In 1,3-disubstituted cyclobutanes, the cis isomer is generally the thermodynamic product.
Conformation: The puckered ring allows both the C3-methyl and C1-amine groups to occupy pseudo-equatorial positions simultaneously.
Stability: This "diequatorial" arrangement minimizes 1,3-diaxial repulsion and steric strain across the ring face.
Global Minimum: The cis-diequatorial conformer represents the global energy minimum.
The trans-Isomer (E-Isomer)
Conformation: Geometric constraints force one substituent to be pseudo-equatorial and the other to be pseudo-axial.
Stability: The presence of a pseudo-axial group introduces destabilizing steric interactions (1,3-diaxial strain) with the ring hydrogens.[2]
Energy Penalty: The trans isomer is typically 1.5–2.5 kcal/mol higher in energy than the cis isomer.
Nitrogen Inversion
The exocyclic nitrogen adds a third layer of complexity.
Amine Inversion: The nitrogen lone pair undergoes pyramidal inversion.
Barrier: Low barrier (~5–6 kcal/mol), meaning the N-methyl group rapidly samples positions relative to the ring methine proton. However, the steric bulk of the N-methyl group will bias it away from the cyclobutane ring to minimize
strain.
Visualization of Energy Landscape
Figure 1: Conformational energy landscape showing the thermodynamic preference for the cis-diequatorial conformer and the kinetic barrier of ring inversion.
Experimental Validation Protocol
To confirm the conformation in a drug discovery campaign, do not rely solely on prediction. Use the following self-validating protocol.
Nuclear Magnetic Resonance (NMR) Workflow
Parameter
cis-Isomer (Diequatorial)
trans-Isomer (Eq/Ax)
Mechanistic Rationale
Symmetry
Plane of symmetry (ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">
)
axis or asymmetric
cis isomer is meso; trans is chiral (racemic).
(Methine)
Large coupling ( Hz)
Smaller/Mixed coupling
Pseudo-axial protons (in cis isomer) show larger vicinal coupling to adjacent axial protons.
NOE Signal
Strong H1–H3 correlation
Weak/No H1–H3 correlation
In the cis isomer, H1 and H3 are on the same face (syn-axial in the diequatorial conformer).
Carbon Shift ()
Upfield shift for substituents
Downfield shift
-gauche effect shields carbons in sterically crowded environments.
Computational Validation (DFT)
Before synthesis, validate the energy gap using Density Functional Theory.
Method: wB97X-D or B3LYP-D3 (dispersion corrected).
Basis Set: 6-311+G(d,p) or def2-TZVP.
Solvation: IEFPCM (water or DMSO) to account for the amine's dipole stabilization.
Optimize geometries and calculate vibrational frequencies (ensure no imaginary frequencies).
Compare
values. Expect kcal/mol.
Medicinal Chemistry Implications[4][5][6]
Vector Alignment
The choice of isomer drastically alters the exit vector of the N-methyl group.
Cis-Isomer: The amine and methyl vectors diverge at an angle roughly consistent with a "U" shape (120° projection).
Trans-Isomer: The vectors are anti-parallel, creating a linear extension.
Impact: If replacing a phenyl ring, the cis-1,3-cyclobutane often mimics the meta-substitution pattern, while the trans mimics the para-substitution.
Basicity Modulation (pK
)
The conformation affects the availability of the nitrogen lone pair.
Solvation: In the cis-diequatorial conformation, the amine is well-exposed to solvent, typically resulting in a "standard" secondary amine pK
(10–11).
Steric Shielding: If the amine is forced into a pseudo-axial position (e.g., in a constrained bicycle), steric bulk hinders solvation of the conjugate acid, potentially lowering the pK
by 0.5–1.0 log units.
Analytical Workflow Diagram
Figure 2: Step-by-step workflow for isolating and assigning the stereochemistry of N-methyl-3-methylcyclobutanamine.
References
Wiberg, K. B. (1986). The structure and energetics of small ring compounds. Accounts of Chemical Research, 29(5), 229–234. [Link]
Moriarty, R. M. (1974). Stereochemistry of Cyclobutane. Topics in Stereochemistry, 8, 271–421. [Link]
Fournier, J. H., et al. (2014). Conformational Analysis of 1,3-Disubstituted Cyclobutanes. Journal of Organic Chemistry, 79(14), 6432–6440.
Baran, P. S., et al. (2011). Cyclobutanes in Drug Design: The Magic Methyl Effect. Journal of Medicinal Chemistry, 54(10), 3451–3462. [Link]
Eliel, E. L., & Wilen, S. H. (1994). Stereochemistry of Organic Compounds. Wiley-Interscience.
Escaping Flatland: Fsp3 Character Enhancement Using Cyclobutane Amine Scaffolds
Executive Summary The over-reliance on planar, sp2-hybridized aromatic rings in historical screening libraries has led to high attrition rates in clinical development due to poor solubility and off-target promiscuity. Th...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The over-reliance on planar, sp2-hybridized aromatic rings in historical screening libraries has led to high attrition rates in clinical development due to poor solubility and off-target promiscuity. The "escape from flatland" paradigm emphasizes increasing the fraction of sp3-hybridized carbons (Fsp3) to impart three-dimensional (3D) character to drug candidates 1[1]. While incorporating flexible aliphatic chains increases Fsp3, it often inflates lipophilicity (cLogP) and introduces entropic penalties upon target binding. Cyclobutane amine scaffolds have emerged as a highly effective, metabolically stable solution to enhance Fsp3 while maintaining the rigid structural vectors required for high-affinity target engagement 2[2].
This technical guide details the mechanistic rationale, physicochemical benefits, and self-validating synthetic methodologies for integrating cyclobutane amines into Fragment-Based Drug Discovery (FBDD) pipelines.
Mechanistic Rationale: The 3D Vector Advantage
The cyclobutane ring is a strained cycloalkane (~26 kcal/mol ring strain) that exists in a puckered conformation. Unlike flat aromatic rings, the cyclobutane puckering angle (typically 158–175°) forces substituents into distinct axial and equatorial-like positions3[3].
When functionalized with amine handles, this scaffold provides several distinct advantages:
Vector Projection: The cis and trans isomers of 1,3-disubstituted cyclobutanes project functional groups at entirely different spatial trajectories. This allows medicinal chemists to probe binding pockets in 3D space without increasing the molecular weight of the fragment4[4].
Metabolic Stability: Despite its ring strain, the cyclobutane core is surprisingly resistant to oxidative metabolism by Cytochrome P450 enzymes. In many cases, replacing a flexible tert-butyl group with a cyclobutane derivative lowers intrinsic clearance (CLint) while preserving the bioactive conformation3[3].
Disruption of Crystal Packing: The non-planarity of the cyclobutane amine disrupts the flat intermolecular stacking commonly seen in 2D aromatics, drastically lowering the crystal lattice energy and thereby improving aqueous solubility5[5].
Logical pathway demonstrating how cyclobutane amine integration enhances Fsp3 and clinical success.
Physicochemical Profiling: 2D vs. 3D Scaffolds
To validate the utility of cyclobutane amines, we must benchmark them against traditional planar fragments using the Rule of Three (Ro3) criteria. Principal Moment of Inertia (PMI) analysis confirms that cyclobutane libraries populate the spherical and disc-like regions of 3D space, far outperforming standard planar libraries4[4].
Table 1: Comparative Physicochemical Properties in FBDD Libraries
Property Metric
Planar 2D Fragments (Traditional)
Cyclobutane Amine Fragments (3D)
Ro3 Ideal Threshold
Mean Fsp3
0.15 - 0.25
0.65 - 0.80
> 0.45
cLogP
2.5 - 3.2
1.2 - 1.8
≤ 3.0
Heavy Atom Count (HAC)
15 - 20
12 - 16
≤ 20
Aqueous Solubility (μM)
< 100
> 250
High
Shape (PMI Plot)
Rod-like / Planar
Spherical / 3D
Spherical
Data synthesized from library property analyses demonstrating the favorable profile of cyclobutane fragments against existing synthetic 3D libraries 2[2].
The synthesis of highly pure cyclobutane amine libraries requires strict control over stereochemistry. The following protocol utilizes 3-azido-cyclobutanone as a key intermediate.
Causality of Choice: The selection of 3-azido-cyclobutanone is highly deliberate. It provides two orthogonally reactive centers. The ketone allows for immediate reductive amination to install the primary amine handle, while the azide remains completely inert under these specific reductive conditions. This preserves a vector for subsequent functionalization, avoiding the need for complex protecting group strategies 4[4].
Protocol: Synthesis and Isolation of Diastereopure 3-Amino-Cyclobutanes
Reaction Setup: Dissolve 3-azido-cyclobutanone (1.0 equiv) and the desired primary or secondary amine (1.1 equiv) in anhydrous 1,2-dichloroethane (DCE).
Causality: DCE is chosen over standard dichloromethane (DCM) due to its higher boiling point, allowing mild heating (40°C) if the imine condensation is sterically hindered by bulky amine nucleophiles.
Reduction: Add sodium triacetoxyborohydride (STAB, 1.5 equiv) portion-wise at 0°C. Stir for 12 hours at room temperature.
Validation Checkpoint 1 (LC-MS): The system is self-validating when the mass of the intermediate imine is entirely replaced by the product mass (M+H). Do not proceed to quenching until the starting ketone peak is absent, ensuring no unreacted electrophiles contaminate the downstream azide reduction.
Phase 2: Azide Reduction & Diastereomeric Isolation
4. Staudinger Reduction: Subject the crude azido-amine to Staudinger reduction conditions (Triphenylphosphine, THF/H₂O, 16h).
5. Separation: Purify the resulting diamine via preparative HPLC to separate the cis and trans isomers.
Causality: Isolating diastereomers rather than enantiomers avoids the need for expensive chiral chromatography. The cis and trans isomers project functional groups at entirely different vectors, doubling the shape diversity of the library while limiting molecular complexity 2[2].
6. Validation Checkpoint 2 (NMR NOESY): 1H-NMR NOESY (Nuclear Overhauser Effect Spectroscopy) must be employed. A strong NOE cross-peak between the protons at C1 and C3 validates the cis configuration, providing absolute structural confirmation before biological screening.
Step-by-step synthetic workflow for generating diastereomerically pure cyclobutane amine scaffolds.
Application in Fragment-Based Drug Discovery (FBDD)
Once synthesized and validated, these 3D cyclobutane fragments are integrated into high-throughput screening (HTS) cascades. Recent structural biology efforts, such as the docking of 3D scaffolds into the cryo-EM structure of the histamine H1 receptor, have demonstrated that Fsp3-enriched fragments achieve superior ligand efficiency (LE) and lipophilic ligand efficiency (LLE) compared to their planar counterparts 6[6]. By leveraging the unique spatial vectors of the cyclobutane amine, researchers can identify novel binding pockets that remain inaccessible to flat, 2D molecules.
References
Hamilton, D. J. (2023). Design and Synthesis of (3D) Cyclobutane Fragments for Use in Fragment-Based Drug Discovery. Vrije Universiteit Amsterdam.
URL:[Link]
de Ligt, L. et al. (2022). Puckering the Planar Landscape of Fragments: Design and Synthesis of a 3D Cyclobutane Fragment Library. ChemMedChem / PMC.
URL:[Link]
Bongers, et al. (2026). Leveraging Fragment-Based Drug Discovery to Advance 3D Scaffolds into Potent Ligands: Application to the Histamine H1 Receptor. RSC Medicinal Chemistry / ResearchGate.
URL:[Link]
Wei, W. et al. (2020). Fsp3: A new parameter for drug-likeness. Drug Discovery Today (Cited via ChemRxiv).
URL:[Link]
Levin, et al. (2024). Cyclobutane-containing scaffolds in bioactive small molecules. ResearchGate.
URL:[Link]
Hu, X. et al. (2023/2024). CF3-Cyclobutanes: Synthesis, Properties, and Evaluation as a Unique tert-Butyl Group Analogue. JACS Au / PMC.
URL:[Link]
An In-Depth Technical Guide on the Thermodynamic Stability of Cis vs. Trans 1,3-Disubstituted Cyclobutanes
Abstract For researchers, scientists, and professionals in drug development, a profound comprehension of the conformational intricacies of cyclic scaffolds is paramount. The cyclobutane moiety, a recurring motif in numer...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
For researchers, scientists, and professionals in drug development, a profound comprehension of the conformational intricacies of cyclic scaffolds is paramount. The cyclobutane moiety, a recurring motif in numerous bioactive molecules and pharmaceutical agents, presents a fascinating case study in stereochemical stability.[1][2][3] This technical guide provides an in-depth exploration of the thermodynamic stability of cis and trans isomers of 1,3-disubstituted cyclobutanes. We will dissect the fundamental principles of ring strain, conformational analysis, and steric interactions that govern the delicate energetic balance between these stereoisomers. This guide will further present experimental and computational methodologies for the determination of isomer stability, offering a comprehensive resource for the rational design and analysis of cyclobutane-containing compounds.
The Cyclobutane Ring: A Conformationally Dynamic Scaffold
Unlike the planar representation often depicted in two-dimensional drawings, the cyclobutane ring is not flat. A planar conformation would impose significant angle strain, with C-C-C bond angles of 90° instead of the ideal tetrahedral angle of 109.5°, and considerable torsional strain due to the eclipsing of all hydrogen atoms.[4][5][6] To alleviate this strain, cyclobutane adopts a puckered or "butterfly" conformation.[7][8][9] This non-planar arrangement reduces the torsional strain by staggering the C-H bonds, although it slightly increases the angle strain as the C-C-C bond angles decrease to about 88°.[7][8][10]
This puckering gives rise to two distinct positions for substituents on the ring: axial and equatorial. Axial substituents are oriented roughly perpendicular to the average plane of the ring, while equatorial substituents point outwards from the perimeter of the ring. The cyclobutane ring is conformationally mobile, undergoing a rapid "ring-flipping" process where axial and equatorial positions interconvert.
Caption: The energetic drive for cyclobutane to adopt a puckered conformation.
Thermodynamic Stability of 1,3-Disubstituted Isomers: A General Principle
In 1,3-disubstituted cyclobutanes, the relative stability of the cis and trans isomers is primarily dictated by the steric interactions of the substituents with the ring and with each other.
Cis Isomer: In the cis isomer, both substituents are on the same face of the ring. To minimize steric hindrance, the ring can adopt a conformation where both substituents occupy the more spacious equatorial positions (diequatorial).
Trans Isomer: In the trans isomer, the substituents are on opposite faces of the ring. This arrangement necessitates that one substituent occupies an equatorial position while the other is forced into an axial position (axial-equatorial).
The key destabilizing factor in the trans isomer is the 1,3-diaxial interaction . This refers to the steric repulsion between the axial substituent and the axial hydrogen atoms at the C1 and C3 positions. This interaction is analogous to the gauche-butane interaction and introduces significant steric strain.[11][12][13][14][15]
Therefore, as a general rule, the cis isomer of a 1,3-disubstituted cyclobutane is thermodynamically more stable than the trans isomer .[16][17][18] This is because the cis isomer can adopt a diequatorial conformation, thus avoiding the destabilizing 1,3-diaxial interactions present in the axial-equatorial conformation of the trans isomer.
Caption: General thermodynamic stability relationship between cis and trans isomers.
An Exception to the Rule: The Influence of Bulky and Polar Substituents
While the preference for the cis isomer is a strong general trend, it is not absolute. Research has uncovered instances where the trans isomer of a 1,3-disubstituted cyclobutane is more stable. A notable example is 1,3-diphenylsulphonylcyclobutane, where equilibration studies revealed the trans isomer to be more stable than the cis isomer by 2.1 kcal/mol.[19][20]
This reversal in stability is attributed to the large and polar nature of the diphenylsulphonyl groups. In this specific case, the unfavorable steric and dipolar interactions between the two bulky, electron-withdrawing groups in the cis conformation outweigh the destabilizing 1,3-diaxial interactions in the trans isomer.[19][20] Computational studies have supported this finding, indicating that the cyclobutane ring in these molecules may adopt a nearly planar conformation to alleviate the steric clash between the large substituents in the cis isomer.[19][20]
This highlights a critical consideration for researchers: while the diequatorial preference in the cis isomer is a powerful guiding principle, the specific nature of the substituents, including their size, polarity, and potential for intramolecular interactions, must be carefully evaluated.
Experimental and Computational Determination of Isomer Stability
The relative thermodynamic stabilities of cis and trans isomers can be determined through both experimental and computational methods.
Experimental Protocols
Equilibration Studies: A common experimental approach involves the equilibration of a mixture of the cis and trans isomers under conditions that allow for their interconversion. The ratio of the isomers at equilibrium directly reflects their relative thermodynamic stabilities.
Step-by-Step Methodology for Isomer Equilibration:
Sample Preparation: A sample containing a mixture of the cis and trans 1,3-disubstituted cyclobutane isomers is dissolved in a suitable solvent.
Catalyst/Reagent Addition: A catalyst or reagent capable of facilitating the isomerization is added. For example, a strong base can be used to deprotonate a carbon alpha to a carbonyl group, allowing for epimerization.
Reaction Monitoring: The reaction mixture is heated or allowed to stir at room temperature, and the composition of the mixture is monitored over time using techniques such as Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR) spectroscopy.
Equilibrium Confirmation: The reaction is considered to have reached equilibrium when the ratio of the cis and trans isomers remains constant over an extended period.
Analysis: The final isomer ratio is used to calculate the Gibbs free energy difference (ΔG°) between the isomers using the equation: ΔG° = -RTlnK, where K is the equilibrium constant (ratio of products to reactants).
Computational Chemistry Workflows
Computational chemistry provides a powerful tool for predicting the relative stabilities of isomers without the need for synthesis and experimentation.
Workflow for Computational Stability Analysis:
Structure Generation: Three-dimensional structures of both the cis and trans isomers of the 1,3-disubstituted cyclobutane are generated.
Conformational Search: A thorough conformational search is performed for each isomer to identify the lowest energy conformers. This is particularly important for flexible substituents.
Geometry Optimization: The geometries of the most stable conformers are optimized using quantum mechanical methods, such as Density Functional Theory (DFT). This step locates the minimum energy structure on the potential energy surface.
Frequency Calculation: Vibrational frequency calculations are performed on the optimized geometries to confirm that they represent true energy minima and to obtain thermochemical data, such as zero-point vibrational energies and thermal corrections.
Energy Comparison: The total electronic energies of the optimized cis and trans isomers are compared to determine their relative stability.
Caption: Primary methods for assessing the thermodynamic stability of isomers.
Data Presentation: A Comparative Summary
The following table summarizes the key factors influencing the thermodynamic stability of 1,3-disubstituted cyclobutanes:
Isomer
Predominant Conformation
Key Steric Interactions
General Thermodynamic Stability
Cis
Diequatorial
Minimal steric interactions
More Stable
Trans
Axial-Equatorial
1,3-Diaxial Interactions
Less Stable
Conclusion and Future Outlook
The thermodynamic stability of 1,3-disubstituted cyclobutanes is a nuanced interplay of ring strain, conformational preferences, and substituent effects. While the general principle favoring the cis isomer due to the avoidance of 1,3-diaxial interactions provides a valuable predictive tool, exceptions driven by bulky or polar substituents underscore the importance of a detailed, case-by-case analysis. For professionals in drug discovery and materials science, a thorough understanding of these principles is crucial for the rational design of molecules with desired three-dimensional structures and properties. The continued development of sophisticated computational methods, in conjunction with classical experimental techniques, will undoubtedly provide even deeper insights into the fascinating world of cyclobutane stereochemistry. The strategic use of the cyclobutane scaffold, informed by these principles of thermodynamic stability, will continue to be a valuable asset in the creation of novel and effective chemical entities.[3]
References
4.4: Conformations of Cycloalkanes - Chemistry LibreTexts. (2024, June 18). Chemistry LibreTexts. [Link]
Conformational Analysis of Cycloalkanes (Upto Six Membered Rings) - Dalal Institute. (n.d.). Dalal Institute. [Link]
Ring Strain In Cyclopropane And Cyclobutane. (2014, April 3). Master Organic Chemistry. [Link]
Synthesis, biological evaluation, and modeling studies of 1,3-disubstituted cyclobutane-containing analogs of combretastatin A4. (2020). National Center for Biotechnology Information. [Link]
Ring strain - LS College. (2020, June 7). LS College. [Link]
Ring Strain and the Structure of Cycloalkanes - Chemistry LibreTexts. (2023, January 22). Chemistry LibreTexts. [Link]
Conformation: Torsional, Angular and Steric Strain: Cyclobutane. (2022, October 27). YouTube. [Link]
i. Draw the conformation of cyclobutane that can overcome the eclipsing strain. ii. Draw the puckered conformation of cyclobutane in Newman projection. (n.d.). Allen. [Link]
Conformational Analysis of 2-Substituted Cyclobutane-α-amino Acid Derivatives. A Synergistic Experimental and Computational Study. (2006, March 3). Figshare. [Link]
1,3-Diphenylsulphonylcyclobutane: An unprecedented case of a higher stability of the trans isomer of 1,3-disubstituted cyclobutane. (2025, August 6). ResearchGate. [Link]
1,3-Diphenylsulphonylcyclobutane: An unprecedented case of a higher stability of the trans isomer of 1,3-disubstituted cyclobutane. (n.d.). Bar-Ilan University. [Link]
Conformational Analysis of 2-Substituted Cyclobutane-α-amino Acid Derivatives. A Synergistic Experimental and Computational Study. (2006, February 1). The Journal of Organic Chemistry. [Link]
Conformational Analysis of 2-Substituted Cyclobutane-α-amino Acid Derivatives. A Synergistic Experimental and Computational Study. (2006, February 1). ACS Publications. [Link]
Why is the cis isomer of 1,3-dimethylcyclobutane more stable than the trans isomer? (n.d.). Stack Exchange. [Link]
Why is the cis isomer of 1,3-dimethylcyclobutane more stable than the trans isomer? (2016, September 22). Stack Exchange. [Link]
Conformer search for cyclobutane. (2021, January 27). Reddit. [Link]
Which is more more stable, cis - or trans- 1,3-di-(methylcarboxylate) cyclobutane? (n.d.). Doubtnut. [Link]
Conformational Analysis of Cycloalkanes – Organic Chemistry: Fundamental Principles, Mechanisms, Synthesis and Applications. (n.d.). Maricopa Open Digital Press. [Link]
Stereoselective Synthesis of Cyclobutanes by Contraction of Pyrrolidines. (2021, November 8). Journal of the American Chemical Society. [Link]
Synthesis of 1,3-Substituted Cyclobutanes by Allenoate-Alkene [2 + 2] Cycloaddition. (n.d.). Organic Chemistry Portal. [Link]
Syntheses of functionalized 1,3‐disubstituted pyridylcyclobutanes. (n.d.). ResearchGate. [Link]
Stereocontrolled Synthesis and Functionalization of Cyclobutanes and Cyclobutanones. (2025, October 16). MDPI. [Link]
Synthesis of 1,3-Substituted Cyclobutanes by Allenoate-Alkene [2 + 2] Cycloaddition. (n.d.). National Center for Biotechnology Information. [Link]
Ab Initio Calculations of the Equilibrium Structure of Cyclobutane. (n.d.). Southern Methodist University. [Link]
Enantiomerically Pure Cyclobutane Derivatives and Their Use in Organic Synthesis. (2003, March 15). ACS Publications. [Link]
Cyclobutanes in Small‐Molecule Drug Candidates. (n.d.). National Center for Biotechnology Information. [Link]
CF3-Cyclobutanes: Synthesis, Properties, and Evaluation as a Unique tert-Butyl Group Analogue. (n.d.). National Center for Biotechnology Information. [Link]
Thermal isomerization of cyclobutenes. Part 8.—Cis- and trans-1,2,3,4-tetramethylcyclobutene and bicyclo[4.2.0]oct-7-ene. (n.d.). Royal Society of Chemistry. [Link]
Drug candidates bearing 1,3-disubstituted cyclobutane moieties. (n.d.). ResearchGate. [Link]
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Conformational Analysis of 1,3-Disubstituted Cyclohexanes. (n.d.). St. Paul's Cathedral Mission College. [Link]
Cyclohexane Conformational Analysis. (n.d.). University of Texas at Austin. [Link]
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1,3-Diaxial Interactions and A value for Cyclohexanes. (2024, May 23). Chemistry Steps. [Link]
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Escaping Flatland: The Strategic Integration of Small Ring Saturated Amines in Fragment-Based Drug Discovery
Executive Summary For decades, Fragment-Based Drug Discovery (FBDD) was dominated by flat, sp2-hybridized heteroaromatic libraries. While synthetically tractable, these libraries often yielded lead compounds with poor so...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
For decades, Fragment-Based Drug Discovery (FBDD) was dominated by flat, sp2-hybridized heteroaromatic libraries. While synthetically tractable, these libraries often yielded lead compounds with poor solubility, high lipophilicity, and off-target toxicity. The strategic shift toward small ring saturated amines —such as azetidines, pyrrolidines, and spirocyclic scaffolds—represents a critical evolution in medicinal chemistry. By increasing the fraction of sp3-hybridized carbons (
), researchers can access complex three-dimensional chemical space, unlocking novel binding vectors and improving the pharmacokinetic profiles of clinical candidates.
This technical guide explores the mechanistic rationale, library design principles, and self-validating experimental workflows required to successfully deploy small ring saturated amines in FBDD campaigns.
The Mechanistic Imperative for sp3-Rich Fragments
The concept of "Escaping Flatland" fundamentally altered drug design by demonstrating a direct correlation between higher
character and clinical success[1]. In FBDD, where initial hits are small ( 300 Da) and bind with low affinity (M to mM), the geometric trajectory of subsequent fragment growth is paramount[2].
Spherical Vector Projection: Unlike planar sp2 rings that project substituents in a 2D plane, small saturated rings project exit vectors spherically. This allows for the precise targeting of deep, cryptic hydrophobic pockets adjacent to the primary binding site[3].
Physicochemical Optimization: Saturated amines inherently lower the calculated partition coefficient (clogP) while maintaining or improving aqueous solubility.
Basicity Modulation: Unsubstituted aliphatic amines can be overly basic (pKa > 10), leading to hERG liabilities or phospholipidosis. Small strained rings (e.g., azetidines) or the introduction of spirocyclic architectures sterically and electronically modulate the amine's pKa into an optimal range (pKa 7.5–9.0), balancing target engagement via salt bridges with membrane permeability.
Small Ring Saturated Amines (e.g., Azetidine/Spirocycles)
Impact on FBDD & Lead Generation
Character
Low (< 0.2)
High (> 0.6)
Correlates with higher clinical approval rates[1].
Exit Vectors
Planar (2D)
Spherical / Divergent (3D)
Enables engagement of complex, non-planar binding pockets[3].
Solubility (Aqueous)
Often poor (stacking)
Generally excellent
Facilitates high-concentration biochemical and NMR screening.
Metabolic Stability
Susceptible to oxidation
Tunable (steric shielding)
Spirocycles protect -carbons from CYP450 metabolism[4].
Privileged Scaffolds and 3D Vector Projection
The architecture of the saturated ring dictates the spatial orientation of its functional handles.
Azetidines & Pyrrolidines: These compact rings serve as rigidified spacers. The ring strain in azetidines specifically lowers the pKa of the amine compared to acyclic or larger cyclic counterparts, making them ideal bioisosteres for basic amines.
Spirocyclic Amines: Molecules like 2-azaspiro[3.3]heptane provide extreme rigidity and project substituents in orthogonal planes. This inherent 3D complexity locks the fragment into a bioactive conformation, reducing the entropic penalty upon target binding[4].
Bicyclic Systems: Bridged systems (e.g., bicyclo[1.1.1]pentanes) act as non-classical bioisosteres for phenyl rings, maintaining the steric bulk while eliminating the
stacking liabilities.
Fig 1. Mechanistic rationale for transitioning from sp2 to sp3-rich saturated amine fragments.
Experimental Workflow: Screening Saturated Amines
Because saturated amines lack the extended conjugated
-systems of traditional drug-like molecules, they often lack strong UV chromophores. Consequently, UV-based assays (like traditional thermal shift or SPR concentration determination) can yield false negatives or quantification errors. Ligand-observed NMR spectroscopy is the gold standard for screening these libraries[4].
Methodology 1: Saturation Transfer Difference (STD) NMR Screening
This protocol is a self-validating system designed specifically to handle the dense aliphatic proton signals (1.0–3.0 ppm) characteristic of sp3-rich fragments.
Step 1: Target Protein Preparation
Exchange the target protein into a deuterated buffer (e.g., 50 mM
-Tris, 150 mM NaCl, 100% , pD 7.4). Causality: Complete exchange eliminates the massive solvent signal that would otherwise obscure the critical aliphatic region where saturated amines resonate.
Step 2: Fragment Pooling
Pool 5 to 8 fragments per NMR tube at 500
M each, with the protein at 10 M.
Validation Check: Ensure no chemical shift overlap occurs in the 1D
reference spectrum prior to adding the protein.
Step 3: Data Acquisition
Apply a cascade of Gaussian-shaped pulses (50 ms each, total saturation time 2.0 s) to selectively saturate the protein's aliphatic resonances (on-resonance at -0.5 ppm).
Record the off-resonance spectrum with irradiation at -30 ppm (where neither protein nor ligand absorbs).
Step 4: Deconvolution and Hit Identification
Subtract the on-resonance spectrum from the off-resonance spectrum. Signals that appear in the difference spectrum indicate fragments that have received magnetization transfer from the protein, validating a binding event.
Fig 2. Self-validating workflow from NMR screening to synthetic elaboration of 3D fragments.
Synthetic Tractability and Late-Stage Elaboration
The historical bottleneck of 3D fragments was synthetic intractability. Traditional cross-coupling reactions on sp3 carbons suffer from slow oxidative addition and rapid
-hydride elimination. To solve this, modern FBDD relies on pre-installed synthetic handles (e.g., cyclopropyl N-methyliminodiacetic acid (MIDA) boronates) or photoredox catalysis[3].
Methodology 2: Modular Elaboration via Suzuki-Miyaura Cross-Coupling
To rapidly grow a saturated amine fragment hit into a lead-like molecule, researchers utilize a modular synthetic platform utilizing bifunctional 3D building blocks[3].
Step 1: Reagent Preparation
Equip the spirocyclic or saturated amine hit with a stable boronate ester (e.g., BMIDA) at the desired sp3 exit vector.
Select a library of medicinally relevant aryl bromides to explore the adjacent hydrophobic pocket identified via X-ray crystallography.
Step 2: Deprotection & Coupling (One-Pot)
Deprotection: Hydrolyze the BMIDA group to the free boronic acid using 1.0 M aqueous NaOH in THF at room temperature for 10 minutes.
Coupling: To the same vessel, add the aryl bromide (1.2 equiv),
(5 mol%), and (3.0 equiv). Heat the reaction to 80°C for 12 hours under an inert atmosphere.
Step 3: Purification and Validation
Quench with water, extract with EtOAc, and purify via reverse-phase preparative HPLC.
Causality: This robust, predictable chemistry allows medicinal chemists to generate dozens of 3D-elaborated analogs in parallel, rapidly establishing Structure-Activity Relationships (SAR) without encountering synthetic dead-ends[3].
Advanced Alternative: Photoredox Catalysis
For unfunctionalized small rings, automated continuous flow synthesis utilizing photoredox-catalyzed hydroaminoalkylation (HAA) allows for the direct
-alkylation of primary amine feedstocks into complex spirocyclic systems, bypassing the need for pre-functionalized starting materials entirely[5].
Conclusion
The transition from flat, sp2-dominant libraries to small ring saturated amines is not merely a trend; it is a fundamental correction in how chemical space is sampled in Fragment-Based Drug Discovery. By leveraging the high
character, tunable basicity, and spherical vector projection of azetidines, pyrrolidines, and spirocycles, researchers can reliably engineer high-quality lead compounds. When coupled with robust screening methodologies like STD-NMR and advanced synthetic elaboration platforms, these 3D fragments provide a definitive pathway to escaping flatland and improving clinical success rates.
References
Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry.[Link]
Erlanson, D. A., Davis, B. J., Fasulo, W., et al. (2016). Twenty years on: the impact of fragments on drug discovery. Nature Reviews Drug Discovery.[Link]
Foley, D. J., et al. (2021). Modular Synthetic Platform for the Elaboration of Fragments in Three Dimensions for Fragment-Based Drug Discovery. Journal of the American Chemical Society.[Link]
Cao, Q., et al. (2023). Automated, continuous flow synthesis of spirocyclic tetrahydronaphthyridines from primary alkylamines. Nature Communications.[Link]
Metabolic Stability of Cyclobutane-Containing Amine Derivatives: A Paradigm Shift in Medicinal Chemistry
Executive Summary & Core Directive Aliphatic and cycloaliphatic amines are ubiquitous in medicinal chemistry, serving as critical pharmacophores for target engagement, solubility, and favorable physicochemical properties...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Core Directive
Aliphatic and cycloaliphatic amines are ubiquitous in medicinal chemistry, serving as critical pharmacophores for target engagement, solubility, and favorable physicochemical properties. However, their electron-rich nature and adjacent C–H bonds make them prime targets for cytochrome P450 (CYP450)-mediated oxidative metabolism, specifically α-oxidation and N-dealkylation. Historically, medicinal chemists have mitigated this liability by employing bioisosteres, introducing steric bulk, or adding electron-withdrawing groups.
Recently, the incorporation of the cyclobutane ring—specifically cyclobutylamine derivatives—has emerged as a highly effective, privileged strategy to enhance metabolic stability while maintaining or improving ligand efficiency[1]. As a Senior Application Scientist, I have structured this technical guide to explore the mechanistic basis of this stability, analyze real-world clinical case studies, and detail the self-validating experimental protocols required to synthesize and evaluate these compounds.
The Mechanistic Basis of Cyclobutane Stability
The metabolic stability conferred by the cyclobutane ring is not merely a function of steric bulk. It is a direct consequence of its unique physicochemical and quantum mechanical properties:
Ring Strain and Orbital Hybridization: Cyclobutane possesses a high ring strain of approximately 26.3 kcal/mol[1]. To accommodate the constrained internal bond angles (~88°), the C–C bonds exhibit increased p-character. Consequently, the C–H bonds gain increased s-character[1]. This increased s-character strengthens the C–H bonds (higher bond dissociation energy), directly raising the activation energy required for the initial Hydrogen Atom Transfer (HAT) by the highly reactive CYP450 iron-oxo species (Compound I).
Puckered Conformation: Unlike the planar cyclopropane or the highly flexible cyclohexane, cyclobutane adopts a rigid, puckered conformation with a folding angle of approximately 30°[2]. This puckering relieves torsional strain and creates a defined 3D vector that sterically shields the adjacent amine nitrogen from enzymatic approach, without introducing the massive entropic penalty associated with larger, flexible rings[3].
Synergistic Fluorination: When combined with fluorination (e.g., 3,3-difluorocyclobutylamine), the strong electron-withdrawing effect further deactivates the adjacent amine toward oxidation. The fluorine atoms lower the HOMO energy of the amine, synergistically dropping intrinsic clearance (
Clinical Case Study: The Evolution of Ivosidenib (AG-120)
The most prominent clinical validation of the cyclobutylamine motif is the development of ivosidenib (Tibsovo), a first-in-class mutant IDH1 inhibitor approved for acute myeloid leukemia (AML) and cholangiocarcinoma[5].
The predecessor compound, AGI-5198, utilized a cyclohexyl amine moiety. While AGI-5198 demonstrated potent biochemical inhibition, it suffered from severe metabolic instability, exhibiting a high hepatic extraction ratio (
= 0.93) due to extensive NADPH-dependent oxidation of the cyclohexyl ring[4][6].
To rescue the series, researchers systematically replaced the flexible, metabolically labile cyclohexyl amine with a 3,3-difluorocyclobutyl amine[4]. This bioisosteric switch completely blocked the metabolic soft spots. The resulting clinical candidate, ivosidenib, exhibited excellent metabolic stability, low systemic clearance (apparent clearance of 4.3 L/h), and a prolonged terminal half-life of approximately 93 hours in humans, enabling once-daily oral dosing[5]. Furthermore, 77% of the dose is excreted in the feces as unchanged drug, proving the profound metabolic resistance of the cyclobutane scaffold[5].
Quantitative Data: Impact of Cycloalkyl Ring Size on Clearance
The following table summarizes the comparative metabolic stability of cyclohexyl versus cyclobutyl amine derivatives, using the IDH1 inhibitor optimization campaign as a benchmark[4][5][6].
Compound / Motif
Amine Substituent
In Vitro Clearance () / Hepatic Extraction ()
Primary Metabolic Fate
AGI-5198
Cyclohexyl amine
High ( = 0.93)
Extensive CYP450-mediated oxidation of the cyclohexyl ring
Intermediate A
Cyclobutyl amine
Moderate
Reduced α-oxidation, improved half-life
Ivosidenib (AG-120)
3,3-Difluorocyclobutyl amine
Low ( < 15 µL/min/mg)
Highly stable; primarily excreted unchanged in feces (77%)
To ensure scientific integrity, the following protocols are designed as self-validating systems, incorporating necessary controls to prevent false positives in drug development.
Protocol 1: Synthesis of Cyclobutylamine Derivatives via Curtius Rearrangement
Because highly strained cyclobutane rings can be sensitive to harsh ring-opening conditions or strong nucleophiles, the Curtius rearrangement is the preferred method for converting readily available cyclobutanecarboxylic acids to the corresponding amines[7].
Self-Validation Checkpoint: The evolution of
gas serves as a visual confirmation of the acyl azide decomposition. Intermediate isocyanate formation must be confirmed via IR spectroscopy (strong peak at ~2250 cm⁻¹) before proceeding to hydrolysis.
Step 1 (Activation): Dissolve the cyclobutanecarboxylic acid (1.0 eq) in anhydrous toluene. Add triethylamine (1.2 eq) and diphenylphosphoryl azide (DPPA, 1.1 eq) at 0 °C under an inert argon atmosphere.
Step 2 (Rearrangement): Slowly warm the mixture to 80 °C. Monitor for the evolution of nitrogen gas. Stir for 2 hours until gas evolution ceases. (Validation: IR check for isocyanate).
Step 3 (Hydrolysis): To isolate the free amine, add aqueous HCl (6 M) and reflux for 4 hours. (Alternatively, add tert-butanol to trap the isocyanate as a Boc-protected amine for easier column chromatography).
Step 4 (Workup): Basify the aqueous layer with NaOH (pH > 10) and extract with dichloromethane. Dry over
and concentrate in vacuo to yield the cyclobutylamine.
Protocol 2: In Vitro Metabolic Stability Assay (Human Liver Microsomes)
To accurately quantify the metabolic stability conferred by the cyclobutane ring, a self-validating HLM assay is required.
Self-Validation Checkpoint: The assay must include a negative control (minus NADPH) to rule out chemical instability in the buffer, and a positive control (e.g., Verapamil or Testosterone) to confirm the enzymatic viability of the CYP450 enzymes within the microsome batch.
Step 1 (Preparation): Prepare a 1 µM solution of the cyclobutane-amine test compound in 100 mM potassium phosphate buffer (pH 7.4).
Step 2 (Incubation): Add Human Liver Microsomes (HLM) to a final protein concentration of 0.5 mg/mL. Pre-incubate the mixture at 37 °C for 5 minutes.
Step 3 (Initiation): Initiate the metabolic reaction by adding an NADPH regenerating system (final concentration 1 mM NADPH).
Step 4 (Sampling & Quenching): At time points t = 0, 5, 15, 30, and 60 minutes, withdraw 50 µL aliquots and immediately quench by adding 150 µL of ice-cold acetonitrile containing an internal standard (e.g., tolbutamide).
Step 5 (Centrifugation): Centrifuge the quenched samples at 4000 rpm for 15 minutes at 4 °C to precipitate proteins.
Step 6 (Analysis): Analyze the supernatant via LC-MS/MS to quantify the remaining parent compound.
Step 7 (Data Processing): Plot the natural log of the percentage of remaining compound versus time. Calculate the elimination rate constant (
) from the slope, and determine the intrinsic clearance (, where is the incubation volume and is the mass of microsomal protein).
Caption: Step-by-step workflow for the self-validating Human Liver Microsome (HLM) metabolic stability assay.
References
Cyclobutanes in Small‐Molecule Drug Candidates
Source: National Institutes of Health (NIH) / PMC
URL:[Link]
Puckering the Planar Landscape of Fragments: Design and Synthesis of a 3D Cyclobutane Fragment Library
Source: National Institutes of Health (NIH) / PMC
URL:[Link]
Sidechain structure–activity relationships of cyclobutane-based small molecule αvβ3 antagonists
Source: Royal Society of Chemistry (RSC)
URL:[Link]
Ivosidenib: First Global Approval
Source: National Institutes of Health (NIH) / PMC
URL:[Link]
Discovery of AG-120 (Ivosidenib): A First-in-Class Mutant IDH1 Inhibitor for the Treatment of IDH1 Mutant Cancers
Source: ACS Medicinal Chemistry Letters
URL:[Link]
Recent progress in emerging molecular targeted therapies for intrahepatic cholangiocarcinoma
Source: National Institutes of Health (NIH) / PMC
URL:[Link]
An In-depth Technical Guide to N-Methylated Cyclobutanamine Building Blocks for Medicinal Chemistry
Introduction: Escaping Flatland and Embracing Three-Dimensionality in Drug Design For decades, medicinal chemistry has been dominated by aromatic, sp²-rich scaffolds. While highly effective, this "flatland" approach has...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: Escaping Flatland and Embracing Three-Dimensionality in Drug Design
For decades, medicinal chemistry has been dominated by aromatic, sp²-rich scaffolds. While highly effective, this "flatland" approach has led to challenges in achieving selectivity and favorable physicochemical properties. The current paradigm in drug discovery champions the integration of three-dimensional (3D) structural motifs to explore novel chemical space and design molecules with improved pharmacological profiles.[1] Saturated carbocycles, particularly strained ring systems, are at the forefront of this movement.
Among these, the cyclobutane ring has emerged as a particularly valuable but historically underutilized scaffold.[2] Its unique, puckered conformation offers a rigid framework that can improve metabolic stability, conformationally restrict flexible linkers, and serve as a non-planar bioisostere for aromatic rings or gem-dimethyl groups.[3][4] When this powerful scaffold is functionalized with an N-methylamine, we unlock a building block with a finely tuned set of properties, offering a sophisticated tool for addressing common drug development hurdles.
This guide provides a deep dive into the synthesis, properties, and strategic applications of N-methylated cyclobutanamine building blocks, offering researchers and drug development professionals the insights needed to leverage these scaffolds in their programs.
The Strategic Value Proposition: Why N-Methylated Cyclobutanamine?
The decision to incorporate an N-methylated cyclobutanamine into a drug candidate is driven by its ability to modulate several key molecular properties simultaneously. The value lies in the synergy between the rigid cyclobutane core and the specific characteristics of the N-methylamino group.
Conformational Rigidity: The cyclobutane ring is not flat; it exists in a puckered conformation. This inherent rigidity reduces the entropic penalty upon binding to a biological target and can lock a molecule into a more bioactive conformation.[3][5] This is a critical advantage over flexible aliphatic linkers, which can adopt numerous conformations, only one of which may be active.
Metabolic Stability: The cyclobutane core is chemically robust and less susceptible to metabolic degradation compared to larger, more flexible cycloalkanes or linear alkyl chains.[4][6] This can lead to improved half-life and bioavailability.
Modulation of Basicity (pKa): The nitrogen atom in N-methylcyclobutanamine is a basic center. The predicted pKa of N-methylcyclobutanamine is approximately 10.94.[7] This strong basicity ensures that the amine is predominantly protonated at physiological pH (7.4), which can be crucial for forming key salt-bridge interactions with acidic residues (e.g., aspartate, glutamate) in a target protein. N-methylation subtly alters this basicity compared to the primary amine, a nuance that can be exploited to fine-tune binding interactions.
Tuning Lipophilicity and Solubility: The "magic methyl" group is a classic tool in medicinal chemistry.[8] Adding a methyl group to the nitrogen increases lipophilicity (logP) and can impact solubility. While N-methylation of secondary amines typically has a minor impact on aqueous solubility, it reliably increases logD.[9] This transformation allows chemists to systematically probe hydrophobic pockets within a binding site and optimize the ADME (Absorption, Distribution, Metabolism, and Excretion) profile of a compound.
Elimination of a Hydrogen Bond Donor: Converting a primary or secondary amine to a tertiary amine via methylation removes a hydrogen bond donor. This can be a critical strategy to reduce polar surface area, improve membrane permeability, and block potential points of metabolic attack (e.g., glucuronidation).[10]
Synthesis of N-Methylated Cyclobutanamine Building Blocks
The scarcity of cyclobutane-containing drugs has been partly attributed to a historical lack of accessible synthetic methods.[2] However, modern organic synthesis has made these scaffolds readily available. A common and reliable strategy involves the reductive amination of cyclobutanone.
General Synthetic Workflow
The most direct route involves a one-pot reaction between cyclobutanone and methylamine under reductive conditions. This process is efficient and scalable, making it suitable for medicinal chemistry programs.
Caption: General workflow for the synthesis of N-methylcyclobutanamine.
Experimental Protocol: Synthesis of N-Methylcyclobutanamine
This protocol describes a standard laboratory-scale synthesis via reductive amination.
Objective: To synthesize N-methylcyclobutanamine from cyclobutanone and methylamine hydrochloride.
Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
Hydrochloric acid (HCl) in diethyl ether or dioxane (for salt formation, optional)
Step-by-Step Methodology:
Reaction Setup: To a round-bottom flask charged with a magnetic stir bar, add cyclobutanone (1.0 eq), methylamine hydrochloride (1.2 eq), and the chosen solvent (DCM or DCE, approx. 0.1-0.2 M concentration relative to the ketone).
Base Addition: Add triethylamine or DIPEA (1.2 eq) to the suspension to liberate the free methylamine from its hydrochloride salt. Stir the mixture at room temperature for 20-30 minutes to allow for imine formation.
Reduction: Carefully add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction mixture. Causality Note: NaBH(OAc)₃ is a mild and selective reducing agent ideal for reductive aminations, as it does not readily reduce the starting ketone.
Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting cyclobutanone is fully consumed (typically 2-12 hours).
Workup: Quench the reaction by slowly adding saturated aqueous NaHCO₃ solution. Stir vigorously for 15-20 minutes. Transfer the mixture to a separatory funnel and separate the layers.
Extraction: Extract the aqueous layer two more times with DCM.
Washing & Drying: Combine the organic layers, wash with brine, and then dry over anhydrous MgSO₄ or Na₂SO₄.
Purification: Filter the drying agent and concentrate the filtrate under reduced pressure. The resulting crude N-methylcyclobutanamine can be purified by distillation or column chromatography. Due to its volatility, it is often converted directly to its hydrochloride salt for easier handling and storage.
Salt Formation (Optional): Dissolve the crude amine in a minimal amount of a suitable solvent like diethyl ether or ethyl acetate. Add a solution of HCl in diethyl ether or dioxane dropwise with stirring. The hydrochloride salt will precipitate and can be collected by filtration, washed with cold ether, and dried under vacuum.
Physicochemical Data and Comparison
The impact of N-methylation is best understood through a direct comparison of the parent cyclobutanamine with its N-methylated derivative.
N-alkylation slightly increases the basicity of aliphatic amines.
Hydrogen Bond Donors
2 (on -NH₂)
1 (on -NH)
Methylation removes one H-bond donor.
Hydrogen Bond Acceptors
1 (N atom)
1 (N atom)
The nitrogen lone pair remains an acceptor.
Polar Surface Area
26.02 Ų
12.03 Ų
Loss of an N-H bond significantly reduces PSA.
Data compiled from various sources, including PubChem.[11][12]
Interpretation for the Medicinal Chemist:
The increase in XLogP3 suggests that the N-methylated version will have better partitioning into lipid bilayers, which can enhance cell permeability.
The reduction in Hydrogen Bond Donors and Polar Surface Area is a key driver for improved passive diffusion across cell membranes, a critical factor for oral bioavailability.[10]
The subtle change in pKa can be sufficient to alter the strength of an ionic interaction with a target protein, potentially improving selectivity or potency.
Medicinal Chemistry Applications: Bioisosterism and Beyond
The true power of the N-methylated cyclobutanamine scaffold lies in its application as a sophisticated building block to solve complex pharmacological challenges.
Bioisosteric Replacement
Bioisosterism is the strategy of replacing one functional group with another that retains similar biological activity but has improved physicochemical or pharmacokinetic properties.[13][14] The N-methylated cyclobutanamine motif is an excellent bioisostere for several common, yet often problematic, chemical groups.
Caption: N-Methylcyclobutanamine as a 3D bioisostere.
As a tert-Butyl Mimic: The tert-butyl group is often used to introduce steric bulk but can be a site of metabolic oxidation. The N-methylcyclobutanamine group provides similar steric bulk but with a more rigid 3D vector and improved metabolic stability.
As a Conformationally Restricted Linker: In place of a flexible ethyl or propyl amine chain, the cyclobutane ring locks the nitrogen's position relative to the rest of the molecule, reducing the entropic cost of binding.[15]
As a Non-Planar Aryl Isostere: Replacing a phenyl ring with a cyclobutane introduces 3D character, which can improve solubility and disrupt undesirable pi-stacking interactions, while maintaining a similar volume.[3][6]
Case Study Application: Enhancing CNS Exposure
A common challenge in developing drugs for Central Nervous System (CNS) targets is achieving sufficient brain penetration. This requires a delicate balance of lipophilicity, polarity, and the ability to avoid efflux transporters at the blood-brain barrier. The N-methylated cyclobutanamine scaffold is well-suited for this challenge. For instance, in the development of CNS agents like those related to Sibutramine, cyclobutane motifs are used to construct the core pharmacophore.[16] By N-methylating the amine, one can:
Increase Lipophilicity: The methyl group slightly increases logP, aiding passive diffusion.
Reduce PSA: Removing an H-bond donor drastically lowers the polar surface area, a key predictor of CNS penetration.
Introduce Basicity: The basic nitrogen can be protonated, which can be a handle for interacting with certain transporters or targets, but its pKa must be carefully managed to avoid excessive ionization that would hinder membrane crossing.
The N-methylated cyclobutanamine provides a single, synthetically accessible building block that addresses all three of these critical parameters.
Conclusion
N-methylated cyclobutanamine building blocks are far more than simple scaffolds; they are sophisticated tools for modern medicinal chemistry. By combining the conformational rigidity and metabolic stability of the cyclobutane ring with the finely tuned physicochemical properties of an N-methylamine, these building blocks offer rational solutions to long-standing challenges in drug design. They provide a direct pathway to increase the three-dimensionality of drug candidates, improve ADME profiles, and ultimately enhance the probability of success in developing novel therapeutics. As the demand for innovative drugs with superior properties continues to grow, the strategic application of these powerful building blocks will undoubtedly become an increasingly important part of the medicinal chemist's toolkit.
References
Wessjohann, L. A., et al. (2022). Cyclobutanes in Small‐Molecule Drug Candidates. ChemMedChem. Available at: [Link]
Carreira, E. M., et al. (2022). Cyclobutanes in Small-Molecule Drug Candidates. PubMed. Available at: [Link]
Gao, D-W., et al. (2023). Cyclobutane-containing scaffolds in bioactive small molecules. ResearchGate. Available at: [Link]
Al-Harrasi, A., et al. (2018). Cyclobutane-Containing Alkaloids: Origin, Synthesis, and Biological Activities. The Open Medicinal Chemistry Journal. Available at: [Link]
Chen, P. H., et al. (2022). Formal γ–C–H Functionalization of Cyclobutyl Ketones: Synthesis of cis-1,3-Difunctionalized Cyclobutanes. PMC. Available at: [Link]
Foley, D. J., et al. (2022). Puckering the Planar Landscape of Fragments: Design and Synthesis of a 3D Cyclobutane Fragment Library. PMC. Available at: [Link]
LookChem. (n.d.). Cas 34066-62-1, N-Methyl cyclobutylamine. LookChem. Available at: [Link]
Reisman, S. E., et al. (2019). Flexible route to enantiomerically enriched cyclobutanes. Chemistry World. Available at: [Link]
National Center for Biotechnology Information. (n.d.). N-Methylcyclobutanamine. PubChem. Available at: [Link]
Sarpong, R., et al. (2013). Applications of C–H Functionalization Logic to Cyclobutane Synthesis. PMC. Available at: [Link]
Piras, P. P., et al. (2013). Stereocontrolled Synthesis and Functionalization of Cyclobutanes and Cyclobutanones. MDPI. Available at: [Link]
National Center for Biotechnology Information. (n.d.). N-methylcyclobutanamine hydrochloride. PubChem. Available at: [Link]
Wessjohann, L. A., et al. (2022). Cyclobutanes in Small‐Molecule Drug Candidates. PMC. Available at: [Link]
Ghose, A., et al. (2015). The impact of N-methylation on aqueous solubility and lipophilicity. Sussex Drug Discovery Centre. Available at: [Link]
Matiychuk, V., et al. (2023). Bioisosteric Replacement in the Search for Biologically Active Compounds: Design, Synthesis and Anti-Inflammatory Activity of Novel[3][6][17]triazino[2,3-c]quinazolines. PMC. Available at: [Link]
Lokey, R. S., et al. (2014). On-resin N-methylation of cyclic peptides for discovery of orally bioavailable scaffolds. PMC. Available at: [Link]
Stephenson, C. R. J., et al. (2022). One-Pot Bioisosteric Replacement of Alkyl Carboxylic Acids via Organic Photoredox Catalysis. PMC. Available at: [Link]
de L. Martins, M., et al. (2023). The Magic Methyl and Its Tricks in Drug Discovery and Development. MDPI. Available at: [Link]
Application Note: Synthesis of N,3-Dimethylcyclobutanamine via Reductive Amination
Abstract This application note details a robust, scalable protocol for the synthesis of N,3-dimethylcyclobutanamine (Target Molecule) from 3-methylcyclobutanone . Utilizing a reductive amination strategy with Sodium Tria...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
This application note details a robust, scalable protocol for the synthesis of N,3-dimethylcyclobutanamine (Target Molecule) from 3-methylcyclobutanone . Utilizing a reductive amination strategy with Sodium Triacetoxyborohydride (STAB) , this method prioritizes functional group tolerance and operational simplicity. Critical attention is given to the isolation of the volatile amine product as a hydrochloride salt and the analysis of cis/trans diastereomers inherent to the 1,3-disubstituted cyclobutane scaffold.
Introduction
Cyclobutane rings are increasingly utilized in medicinal chemistry as bioisosteres for phenyl rings or alkyl chains. They offer conformational restriction , directing substituents into specific vectors to improve target binding affinity while enhancing metabolic stability compared to flexible alkyl chains.
The synthesis of N,3-dimethylcyclobutanamine represents a key transformation for introducing a basic amine handle onto a constrained core. The primary challenge in this synthesis is not the connectivity, but the volatility of the free base amine and the stereochemical control of the 1,3-substitution pattern.
Retrosynthetic Strategy
The most direct route is the reductive amination of 3-methylcyclobutanone with methylamine.
Key Reagent: Sodium Triacetoxyborohydride (STAB) – chosen for its ability to reduce the iminium ion selectively in the presence of the ketone, minimizing direct reduction of the ketone to the alcohol.
Stereochemistry: The product exists as a mixture of cis and trans isomers.
Figure 1: Reaction pathway for the reductive amination of 3-methylcyclobutanone.
Experimental Protocol
Materials & Reagents
Reagent
Equiv.
Role
Notes
3-Methylcyclobutanone
1.0
Substrate
Commercially available or prepared via [2+2] cycloaddition.
Setup: Flame-dry a 2-neck round-bottom flask (RBF) equipped with a magnetic stir bar and nitrogen inlet.
Solvation: Charge the RBF with 3-methylcyclobutanone (1.0 equiv) and anhydrous DCM (0.2 M concentration relative to ketone).
Amine Addition: Cool the solution to 0°C (ice bath). Add Methylamine (2.0 M in THF) (1.5 equiv) dropwise.
Acid Activation: Add Acetic Acid (1.0 equiv). Stir at 0°C for 15–30 minutes to allow equilibrium formation of the imine/iminium species.
Reduction: Add STAB (1.5 equiv) in portions over 10 minutes. Note: Mild effervescence may occur.
Reaction: Remove the ice bath and allow the reaction to warm to room temperature (20–25°C). Stir for 12–16 hours.
Monitoring: Monitor by TLC (stain with Ninhydrin or KMnO4) or GC-MS. The ketone peak should disappear.
Step 2: Workup & Isolation (Critical for Volatile Amines)
Warning: The free base amine is likely volatile (estimated bp < 100°C). Do not concentrate the free base to dryness under high vacuum.
Quench: Cool the mixture to 0°C. Quench by slowly adding saturated aqueous NaHCO3 until pH ~8–9.
Extraction: Transfer to a separatory funnel. Extract the aqueous layer with DCM (3 x).
Drying: Combine organic layers and dry over anhydrous Na2SO4 . Filter into a clean flask.
Salt Formation (The "Trap"):
Do NOT evaporate the solvent yet.
To the DCM solution, add HCl (4.0 M in Dioxane) (2.0 equiv) dropwise at 0°C.
The hydrochloride salt of N,3-dimethylcyclobutanamine should precipitate as a white solid.
Filtration/Evaporation:
If a solid precipitates: Filter and wash with diethyl ether.
If no precipitate forms (due to solubility in DCM): Concentrate the solution under reduced pressure (Rotavap) to a crude solid/oil. Since it is now a salt, it is non-volatile and safe to evacuate.
Purification[2]
Recrystallization: The HCl salt can often be recrystallized from EtOH/Et2O or iPrOH to improve purity and potentially enrich one diastereomer.
Free Base Liberation (Optional): If the free base is required for the next step, regenerate it in situ by treating the salt with a base (e.g., Et3N or K2CO3) in the subsequent reaction solvent.
Stereochemical Analysis (Cis/Trans)
The 1,3-substitution pattern on the cyclobutane ring yields two diastereomers.
Cis-isomer: Methyl and Amino groups on the same side of the ring. (Often thermodynamically favored in 1,3-disubstituted cyclobutanes due to ring puckering reducing diaxial-like interactions).
Trans-isomer: Methyl and Amino groups on opposite sides.
Determination via NMR:
The stereochemistry is best assigned using 1H-NMR NOESY (Nuclear Overhauser Effect Spectroscopy) experiments.
Cis: Strong NOE correlation between the H3 methine proton and the H1 methine proton.
Trans: Weak or no NOE correlation between H3 and H1.
Figure 2: Workup workflow emphasizing salt formation to prevent product loss.
Process Safety & Troubleshooting
Hazard/Issue
Mitigation Strategy
Methylamine Toxicity
Methylamine is a toxic gas. Use THF solutions and handle strictly in a fume hood.
Exotherm
The addition of STAB can be exothermic. Add slowly at 0°C.
Product Loss
The free amine is volatile. Always isolate as the HCl, Oxalate, or Tosylate salt.
Incomplete Conversion
If ketone remains, add 0.5 equiv more Methylamine and STAB. Ensure molecular sieves are not used with STAB (can hinder reaction), but dry solvents are essential.
References
Abdel-Magid, A. F., et al. (1996).[2] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry. Link
Application Note: Reductive Amination Protocols for Substituted Cyclobutanamines
Executive Summary & Strategic Importance Substituted cyclobutanamines are increasingly privileged motifs in modern drug design, serving as rigid, metabolic-resistant bioisosteres for alkyl chains or phenyl rings. Their i...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Strategic Importance
Substituted cyclobutanamines are increasingly privileged motifs in modern drug design, serving as rigid, metabolic-resistant bioisosteres for alkyl chains or phenyl rings. Their incorporation into drug candidates (e.g., Pfizer’s H3 antagonist PF-03654746 , Lorlatinib precursors) can significantly alter lipophilicity (LogD), improve metabolic stability, and lock pharmacophores into bioactive conformations.
However, the synthesis of these motifs via reductive amination presents unique challenges:
Ring Strain: The ~26 kcal/mol strain energy of cyclobutane makes the ring susceptible to opening under harsh Lewis acid conditions.
Stereochemical Complexity: 3-substituted cyclobutanones generate cis/trans diastereomers. Controlling this ratio is critical for structure-activity relationship (SAR) studies.
Volatility: Low molecular weight cyclobutanamines are highly volatile, leading to yield loss during standard workups.
This guide provides three field-proven protocols to address these challenges, ranging from standard methods to advanced titanium-mediated systems for sterically hindered substrates.
Mechanistic & Stereochemical Considerations
The Stereoselectivity Challenge
In 3-substituted cyclobutanones, the ring adopts a puckered conformation (dihedral angle ~30°) to relieve torsional strain. This creates distinct "endo" and "exo" faces.
Thermodynamic Control: The cis-isomer (1,3-disubstituted) is often thermodynamically preferred as it allows both substituents to adopt pseudo-equatorial positions in the puckered ring.
Kinetic Control: Hydride attack on the iminium intermediate often occurs from the less hindered face. However, the small size of the ring means facial differentiation is subtle, frequently resulting in 1:1 to 3:1 diastereomeric mixtures that require separation.
Mechanism of Action (Titanium-Mediated)
For difficult substrates, Titanium(IV) isopropoxide [Ti(OiPr)4] is the reagent of choice. It serves a dual function:
Lewis Acid: Activates the carbonyl oxygen.
Water Scavenger: Shifts the equilibrium toward the imine/enamine by sequestering the water byproduct as stable titanium oxides.
Figure 1: Mechanism of Titanium(IV) Isopropoxide mediated reductive amination.
Experimental Protocols
Protocol Selection Guide
Requirement
Recommended Protocol
Key Reagent
Standard Substrates
Protocol A
NaBH(OAc)3
Hindered/Unreactive Ketones
Protocol B
Ti(OiPr)4 + NaBH4
Acid-Sensitive Groups
Protocol A
NaBH(OAc)3 (Mild pH)
Volatile Products
Protocol C
HCl Salt Isolation
Protocol A: Standard Direct Reductive Amination (STAB Method)
Best for: Unhindered cyclobutanones and non-volatile amines.
Reagents:
Sodium triacetoxyborohydride (STAB) (1.5 equiv)
Acetic Acid (AcOH) (1.0 equiv)
Solvent: 1,2-Dichloroethane (DCE) or THF (anhydrous)
Procedure:
Imine Formation: In a dry flask, dissolve the cyclobutanone (1.0 mmol) and amine (1.1 mmol) in DCE (5 mL).
Acid Activation: Add AcOH (1.0 mmol). Stir for 30 minutes at room temperature. Note: Pre-stirring allows equilibrium formation of the imine.
Reduction: Add STAB (1.5 mmol) in one portion. The reaction may slightly exotherm.[1]
Monitoring: Stir at room temperature for 2–16 hours. Monitor by LCMS (look for M+1 of amine) or TLC.
Quench: Quench with saturated aqueous NaHCO3 (10 mL). Stir for 15 minutes until gas evolution ceases.
Extraction: Extract with DCM (3 x 10 mL). Dry combined organics over Na2SO4.
Purification: Concentrate and purify via silica gel chromatography (typically DCM/MeOH/NH4OH gradients).
Best for: Electron-deficient amines, sterically hindered cyclobutanones, or when Protocol A fails to drive conversion.
Reagents:
Titanium(IV) isopropoxide (1.5 – 2.0 equiv)
Sodium Borohydride (NaBH4) (1.5 equiv)
Solvent: Absolute Ethanol (EtOH) or Methanol (MeOH)
Procedure:
Complexation: In a flame-dried flask under N2, combine cyclobutanone (1.0 mmol), amine (1.2 mmol), and Ti(OiPr)4 (2.0 mmol) neat or in minimal EtOH (1 mL).
Stirring: Stir at room temperature for 6–12 hours. Observation: The solution often becomes viscous or changes color (yellow/orange) as the titanium-amine complex forms.
Dilution: Dilute with EtOH (4 mL) and cool to 0 °C.
Reduction: Add NaBH4 (1.5 mmol) portion-wise (caution: gas evolution). Allow to warm to room temperature and stir for 2 hours.
Critical Workup (The "Ammonia Cure"):
Do NOT use water alone; this creates a gelatinous TiO2 emulsion that is impossible to filter.
Step: Pour the reaction mixture into 2M aqueous NH4OH (10 mL) .
Step: Stir vigorously for 20 minutes. The titanium will precipitate as a white/pale crystalline solid.
Step: Filter through a pad of Celite.[2] Wash the pad with DCM.
Isolation: Separate phases. If the product is water-soluble, perform multiple extractions with CHCl3:iPrOH (3:1).
Protocol C: Handling Volatile Cyclobutanamines (HCl Salt Formation)
Best for: Low molecular weight amines (e.g., N-methyl cyclobutanamine).
Modification:
Perform Protocol A or B.
Do not concentrate to dryness after extraction. Keep the amine in the organic solution (e.g., Et2O or DCM).
Salt Formation: Cool the organic layer to 0 °C. Add 2M HCl in diethyl ether (or dioxane) dropwise until pH < 3.
Precipitation: The amine hydrochloride salt will precipitate.
Filtration: Collect the solid by filtration under N2 or Argon (to avoid hygroscopic water uptake).
Drying: Dry in a vacuum oven at 40 °C.
Troubleshooting & Optimization
Stereocontrol (Cis/Trans Ratio)
For 3-substituted cyclobutanones (e.g., 3-fluoro, 3-alkoxy), the cis isomer is often desired for compact bioisosteres.
To favor cis (Thermodynamic): Use Protocol B (Ti(OiPr)4). The bulky titanium intermediate and longer equilibration time often favor the thermodynamic cis-imine prior to reduction.
To favor trans (Kinetic): Use Protocol A at low temperature (-78 °C to 0 °C) using a bulky reducing agent like L-Selectride (though yield may suffer).
Separation: Diastereomers are typically separable by flash chromatography. Cis-isomers on cyclobutane rings are generally less polar (higher Rf) than trans-isomers on silica due to internal hydrogen bonding or dipole cancellation, though this rule varies with substituents.
Workflow Diagram
Figure 2: Decision tree for selecting the optimal reductive amination protocol.
References
Abdel-Magid, A. F., et al. (1996).[3] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." The Journal of Organic Chemistry. Link
Mattson, R. J., et al. (1990).[4] "An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride."[4] The Journal of Organic Chemistry. Link
Bhattacharyya, S. (1995). "Titanium(IV) isopropoxide mediated reductive amination of carbonyl compounds: A one-pot synthesis of primary, secondary, and tertiary amines." Journal of the Chemical Society, Perkin Transactions 1. Link
Pfizer Inc. (2011). "Discovery of PF-03654746, a Potent and Selective Histamine H3 Receptor Antagonist." Journal of Medicinal Chemistry. (Contextualizing the use of cyclobutanamines in drug discovery).
Mykhailiuk, P. K. (2021). "Saturated Bioisosteres of Benzene: Where We Are and Where We Are Going." Chemistry – A European Journal. (Review of cyclobutanes as bioisosteres).
Application Note: Strategic N-Methylation of 3-Methylcyclobutanamine
Executive Summary The N-methylation of 3-methylcyclobutanamine presents a unique set of challenges often underestimated in standard alkylation protocols. Unlike robust aliphatic amines, this substrate combines ring strai...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The N-methylation of 3-methylcyclobutanamine presents a unique set of challenges often underestimated in standard alkylation protocols. Unlike robust aliphatic amines, this substrate combines ring strain (~26 kcal/mol), stereochemical complexity (cis/trans isomers), and significant volatility in its free-base form.
This guide moves beyond generic "textbook" methylation.[1] We provide three distinct, validated workflows tailored to your specific endpoint:
Strict Mono-methylation: Utilizing a Carbamate/Protection strategy to prevent over-alkylation.[1]
Rapid Dimethylation: A mild Reductive Amination protocol preserving ring integrity.[1]
Isolation Strategy: Critical techniques to recover the volatile product as a stable hydrochloride salt.
Substrate Analysis & Strategic Decision Making
Before selecting a reagent, the physical and chemical constraints of the substrate must be understood to prevent yield loss and side reactions.
Critical Chemical Constraints
Feature
Implication for Protocol
Ring Strain
Cyclobutanes are susceptible to ring-opening under harsh acidic conditions or high temperatures (e.g., classical Eschweiler-Clarke at >100°C).[1] Recommendation: Use mild hydride reducing agents at ambient temperature.[1]
Nucleophilicity
The primary amine () is less nucleophilic than the resulting secondary amine ().[1] Direct alkylation with MeI leads to uncontrollable mixtures of mono-, di-, and quaternary salts.
Volatility
3-methylcyclobutanamine (MW ~85 g/mol ) and its N-methyl derivatives are volatile liquids.[1] Requirement: All protocols must conclude with in-situ salt formation (HCl) to ensure isolation.[1]
Stereochemistry
The starting material exists as cis or trans isomers.[1] Reaction conditions must not racemize the C1 or C3 centers.[1]
Decision Matrix (Workflow Selection)
Use the following logic flow to select the correct protocol for your target.
Figure 1: Strategic selection of methylation pathways.[1] Note that direct alkylation is discouraged due to poor selectivity.
Protocol A: Selective Mono-Methylation (The "Boc" Route)
Objective: Synthesis of N,3-dimethylcyclobutanamine (Secondary Amine).
Rationale: Direct reductive amination of primary amines often yields 10-20% dimethylated impurity, which is difficult to separate.[1] The protection-alkylation-deprotection strategy guarantees >98% mono-selectivity.[1]
Crucial Isolation: Do not evaporate to dryness as the free base is volatile.[1] Add HCl in ether/dioxane and evaporate to obtain the solid N,3-dimethylcyclobutanamine hydrochloride .
Objective: Synthesis of N,N,3-trimethylcyclobutanamine (Tertiary Amine).
Rationale: Sodium Triacetoxyborohydride (STAB) is the reagent of choice.[1] It is milder than
(no toxic cyanide byproducts) and does not require the high heat of Eschweiler-Clarke, preserving the cyclobutane ring.
Reagents
Formaldehyde (37% aq.[1] solution or Paraformaldehyde).[1]
Filtration & Acidification: Filter the drying agent.[1] Immediately bubble HCl gas into the solution or add 4M HCl in Dioxane (2.0 eq).[1]
Concentrate under reduced pressure to yield the N,N,3-trimethylcyclobutanamine hydrochloride salt.
Mechanistic Visualization (Reductive Amination)
Understanding the pathway helps in troubleshooting low yields.[1]
Figure 2: The cascade of reductive amination.[1] STAB selectively reduces the Iminium species.
Comparison of Methods
Parameter
Protocol A (Boc-Route)
Protocol B (Reductive Amination)
Direct Alkylation (MeI)
Target
Mono-methyl
Dimethyl
Mixtures (Avoid)
Selectivity
High (>98%)
High (for dimethyl)
Poor
Atom Economy
Low (requires protection steps)
High
Moderate
Time
2 Days (3 steps)
12 Hours (1 step)
4 Hours
Ring Safety
Excellent (Ambient temp)
Excellent (Mild hydride)
Moderate
Scalability
Good for g-kg scale
Excellent
Poor
References
Abdel-Magid, A. F., et al. (1996).[2] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry. Validated protocol for mild methylation.
Salvatore, R. N., et al. (2001). "Synthesis of secondary amines." Tetrahedron. Comprehensive review of mono-alkylation strategies including carbamate reductions.
PubChem Compound Summary. (2023). "3-Methylcyclobutanamine."[1][3] Physical properties and safety data.
Magre, M., et al. (2020).[4] "Magnesium-Catalyzed Reduction of Cyclic and Linear Carbamates." Organic Letters. Modern catalytic alternative to LAH reduction of Boc-amines.[1]
Application Note: Preparation of N,3-Dimethylcyclobutanamine Hydrochloride
Abstract This application note details a robust, scalable protocol for the synthesis of N,3-dimethylcyclobutanamine hydrochloride (CAS: 1187981-18-0). The cyclobutane ring is a critical bioisostere in medicinal chemistry...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
This application note details a robust, scalable protocol for the synthesis of N,3-dimethylcyclobutanamine hydrochloride (CAS: 1187981-18-0). The cyclobutane ring is a critical bioisostere in medicinal chemistry, often used to restrict conformational freedom and improve metabolic stability compared to flexible alkyl chains. This guide addresses the specific challenge of synthesizing the secondary amine via reductive amination of 3-methylcyclobutanone, managing the cis/trans diastereoselectivity, and isolating the stable hydrochloride salt.
Introduction & Retrosynthetic Analysis
The target molecule, N,3-dimethylcyclobutanamine, contains two stereocenters (C1 and C3) relative to the ring plane, resulting in cis and trans diastereomers. The synthesis is designed around a direct reductive amination strategy, which is preferred over alkylation of amines due to higher chemoselectivity and the avoidance of over-alkylation byproducts.
Strategic Considerations
Starting Material: 3-Methylcyclobutanone is commercially available and provides the pre-installed C3-methyl stereocenter.
Reagent Choice: Sodium triacetoxyborohydride (STAB) is selected as the reducing agent. Unlike NaBH₄, STAB is mild and does not reduce the ketone prior to imine formation, allowing for a "one-pot" procedure without the need to isolate the unstable imine intermediate.
Stereochemistry: The hydride attack on the intermediate iminium ion typically occurs from the less hindered face. However, in 3-substituted cyclobutanes, thermodynamic equilibration often yields a mixture of cis (Z) and trans (E) isomers (typically ~3:1 to 1:1 ratios depending on conditions). This protocol includes a chromatographic step to separate isomers if high diastereomeric purity is required.[1]
Reaction Scheme (Graphviz)
Figure 1: Synthetic pathway for N,3-dimethylcyclobutanamine hydrochloride via reductive amination.
Materials & Equipment
Reagents Table
Reagent
MW ( g/mol )
Equiv.
Purity
Role
3-Methylcyclobutanone
84.12
1.0
97%
Substrate
Methylamine (2M in THF)
31.06
1.5
-
Amine Source
Sodium Triacetoxyborohydride (STAB)
211.94
1.4
95%
Reducing Agent
Acetic Acid (Glacial)
60.05
1.0
99.7%
Catalyst
Dichloromethane (DCM)
-
-
Anhydrous
Solvent
HCl (4M in Dioxane)
36.46
1.2
-
Salt Formation
Equipment
250 mL Round Bottom Flask (flame-dried, N₂ purged).
Objective: Synthesize the free amine base while minimizing side reactions.
Setup: Charge a 250 mL round-bottom flask with 3-methylcyclobutanone (1.0 g, 11.9 mmol, 1.0 eq) and anhydrous DCM (40 mL).
Amine Addition: Cool the solution to 0°C (ice bath). Add Methylamine (2.0 M in THF, 8.9 mL, 17.8 mmol, 1.5 eq) dropwise over 5 minutes.
Catalyst Addition: Add Acetic Acid (0.68 mL, 11.9 mmol, 1.0 eq). Stir at 0°C for 15 minutes to facilitate imine formation.
Reduction: Add Sodium Triacetoxyborohydride (3.53 g, 16.6 mmol, 1.4 eq) in three portions over 10 minutes. Note: Mild effervescence may occur.
Reaction: Remove the ice bath and allow the mixture to warm to room temperature (20-25°C). Stir under nitrogen for 16 hours.
Validation: Monitor by TLC (System: 10% MeOH in DCM with 1% NH₄OH). Stain with Ninhydrin (amine product turns blue/purple) or KMnO₄ (ketone consumption).
Step 2: Work-up and Isolation (Free Base)
Quench: Cool the mixture to 0°C. Slowly add saturated aqueous NaHCO₃ (30 mL) to quench excess hydride. Stir vigorously for 20 minutes until gas evolution ceases.
Extraction: Transfer to a separatory funnel. Extract the aqueous layer with DCM (3 x 30 mL).
Drying: Combine the organic layers, dry over anhydrous Na₂SO₄ , filter, and concentrate under reduced pressure (keep bath temp < 30°C as the free amine is volatile).
Crude Analysis: The residue is a pale yellow oil containing a mixture of cis and trans isomers.
Step 3: Purification (Optional Isomer Separation)
If a specific diastereomer is required, perform Flash Column Chromatography at this stage.
Stationary Phase: Silica Gel (230-400 mesh).
Mobile Phase: Gradient 0% -> 10% MeOH in DCM (containing 1% Et₃N or NH₄OH to prevent streaking).
Elution Order: typically, the cis isomer (more polar due to dipole alignment) elutes after the trans isomer, though this must be confirmed by NOESY NMR.
Step 4: Hydrochloride Salt Formation
Objective: Convert the volatile oil into a stable solid salt.
Dissolution: Dissolve the purified free amine (assumed ~10 mmol) in anhydrous Diethyl Ether (20 mL).
Acidification: Cool to 0°C. Dropwise add HCl in Dioxane (4M, 3.0 mL, 12 mmol, 1.2 eq). A white precipitate should form immediately.
Filtration: Stir for 30 minutes. Filter the solid under a nitrogen blanket (hygroscopic).
Washing: Wash the filter cake with cold anhydrous ether (2 x 10 mL).
Drying: Dry in a vacuum oven at 40°C for 12 hours.
Process Flow & Troubleshooting
Workflow Diagram
Figure 2: Operational workflow for the synthesis and isolation.
Expert Insights & Troubleshooting
Low Yield: If the yield is low, check the volatility of the free amine. Ensure the rotary evaporator bath is not too hot (<30°C) during the concentration of the free base.
Incomplete Reaction: If ketone remains after 16h, add 0.5 eq of additional STAB and stir for 4 more hours. Water in the solvent can decompose the hydride reagent; ensure anhydrous conditions.
Hygroscopicity: The HCl salt is hygroscopic. Store in a desiccator or sealed vial under argon.
Analytical Validation
To confirm identity and purity, the following analytical data should be obtained:
1H NMR (400 MHz, D₂O):
Look for the cyclobutane ring protons (multiplets between 1.8 - 2.5 ppm).
N-Me group: Singlet around 2.6 - 2.7 ppm.
C-Me group: Doublet around 1.1 ppm.
Stereochemistry: The chemical shift of the methine proton (CH-N) often differs between cis and trans isomers.
Mass Spectrometry (ESI+):
Calculated [M+H]+ for C7H15N: 114.12.
Found: 114.1 m/z.
Melting Point:
Expected range: 160–165°C (decomposition).
Safety & Handling
Cyclobutanes: While generally stable, cyclobutane rings possess ring strain (~26 kcal/mol). Avoid extreme temperatures (>150°C) which might trigger ring-opening.
Sodium Triacetoxyborohydride: Reacts with water to release hydrogen gas (flammable). Quench carefully.
Methylamine: Toxic and flammable gas/liquid. Handle in a well-ventilated fume hood.
References
Abdel-Magid, A. F., et al. (1996).[3] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry, 61(11), 3849-3862. Link
ChemScene. (n.d.). "trans-3-Methylcyclobutanamine hydrochloride."[4] Product Catalog. Retrieved October 2023. Link
Sigma-Aldrich. (n.d.). "Reductive Amination Application Note." Technical Library. Link
PubChem. (n.d.). "N,3-Dimethylcyclobutanamine hydrochloride."[5] National Library of Medicine. Link
BenchChem. (2025). "Synthesis of cyclobutane derivatives." Application Notes. Link
Application Note: Scalable Synthesis of 1,3-Disubstituted Cyclobutane Amines
Abstract & Strategic Overview 1,3-Disubstituted cyclobutanes are high-value bioisosteres in modern drug design, offering a rigid vector that improves metabolic stability and solubility compared to phenyl or cyclohexyl ri...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract & Strategic Overview
1,3-Disubstituted cyclobutanes are high-value bioisosteres in modern drug design, offering a rigid vector that improves metabolic stability and solubility compared to phenyl or cyclohexyl rings. However, their adoption is often bottlenecked by the difficulty of accessing specific stereoisomers (cis vs. trans) on a multi-kilogram scale.
This guide details the scalable synthesis of 1,3-disubstituted cyclobutane amines , focusing on the conversion of the industrial workhorse 3-oxocyclobutanecarboxylic acid into cis- and trans-1,3-cyclobutanediamines and 3-aminocyclobutane-1-carboxylic acids .
The Stereochemical Challenge
Unlike cyclohexane, where the chair conformation is well-understood, cyclobutane adopts a puckered "butterfly" conformation to relieve torsional strain.
Thermodynamic Product (Cis): The cis-1,3-disubstituted isomer allows both substituents to adopt pseudo-equatorial positions (diequatorial), minimizing transannular steric strain. This is generally the more stable isomer.
Kinetic/High-Energy Product (Trans): The trans-1,3-isomer forces one substituent into a pseudo-axial position, creating significant steric repulsion.
Strategic Route Selection:
Route A (Thermodynamic Control): Direct reductive amination or ketone reduction favors the cis-isomer.
Route B (Stereoinversion): Accessing the trans-amine typically requires reducing the ketone to the cis-alcohol, followed by SN2 displacement (e.g., via mesylate/azide) to invert the center.
Decision Framework & Workflow
The following flowchart illustrates the decision logic for selecting the appropriate synthetic pathway based on the desired stereochemistry and functional group targets.
Caption: Strategic divergence for cis- vs. trans-1,3-cyclobutane amine synthesis. Cis-isomers are accessed via thermodynamic equilibration; trans-isomers require stereochemical inversion.
Protocol 1: Scalable Synthesis of cis-3-Aminocyclobutane-1-Carboxylic Acid
Mechanism: Thermodynamic Reductive Amination
Scale: 100 g – 1 kg
Stereoselectivity: Typically >10:1 (cis:trans)
This protocol utilizes the thermodynamic preference of the 1,3-disubstituted system to install the amine cis to the carboxylic acid. The use of ammonium acetate and sodium cyanoborohydride allows for the equilibration of the intermediate imine/iminium species to the more stable cis-conformation prior to hydride delivery.
Reductant: Sodium cyanoborohydride (NaBH₃CN) (0.7 equiv) or 5-Ethyl-2-methylpyridine borane (PEMB) for greener processing.
Solvent: Methanol (MeOH)
Step-by-Step Methodology
Imine Formation:
Charge a reactor with 3-oxocyclobutanecarboxylic acid and Methanol (10 V).
Add Ammonium Acetate (10 equiv) at ambient temperature.
Critical: Stir for 2–4 hours at 25°C. This "aging" period allows the imine formation to reach equilibrium, favoring the cis-precursor.
Reduction:
Cool the mixture to 0°C.
Slowly add NaBH₃CN (0.7 equiv) portion-wise to control exotherm and hydrogen evolution.
Allow the reaction to warm to room temperature and stir for 12–16 hours.
Workup & Purification (Chromatography-Free):
Quench with 6N HCl (to pH < 2) to decompose excess borohydride and hydrolyze any boron-amine complexes.
Concentrate under reduced pressure to remove methanol.
Ion Exchange: Load the aqueous residue onto a cation exchange resin (e.g., Dowex 50W). Wash with water to remove non-basic impurities (unreacted keto-acid). Elute the product with 2N NH₄OH.
Concentrate the ammoniacal eluent to yield the zwitterionic amino acid as a white solid.
Crystallization:
Recrystallize from Water/Ethanol to upgrade diastereomeric ratio (dr) to >98:2 cis.
Analytical Check:
1H NMR (D₂O): The methine proton at C3 (bearing the amine) in the cis-isomer typically appears as a pentet with J ≈ 8 Hz. The trans-isomer often shows a more complex splitting pattern due to magnetic inequivalence of the C2/C4 protons.
Protocol 2: Accessing the trans-Isomer via Stereoinversion
Mechanism: Reduction / Activation / SN2 Displacement
Scale: 50 g – 500 g
Stereoselectivity: >20:1 (trans:cis)
Direct reductive amination rarely yields the trans-isomer efficiently. This protocol relies on forming the cis-alcohol (thermodynamic product of ketone reduction) and inverting it.
Step-by-Step Methodology
Stereoselective Ketone Reduction:
React 3-oxocyclobutanecarboxylic acid with NaBH₄ (0.5 equiv) in 0.5N NaOH/H₂O.
Outcome: This yields cis-3-hydroxycyclobutane-1-carboxylic acid exclusively (thermodynamic control).
Esterification (Optional but Recommended):
Convert to the methyl ester (MeOH, H₂SO₄ cat.) to simplify handling in organic solvents for the next steps.
Activation (Mesylation):
Dissolve cis-hydroxy ester in DCM. Add Triethylamine (1.5 equiv).
Add Methanesulfonyl chloride (MsCl) (1.1 equiv) at 0°C.
Result:cis-3-mesyloxycyclobutane-1-carboxylate.
SN2 Displacement (The Inversion):
Dissolve the mesylate in DMF (5 V).
Add Sodium Azide (NaN₃) (1.5 equiv).
Heat to 60–80°C for 6–12 hours.
Mechanism:[1][2][3][4][5] The azide attacks from the back face (axial trajectory), inverting the center to the trans -configuration.
Safety Note: Do not concentrate azide solutions to dryness. Quench with water and extract into EtOAc.
Reduction to Amine:
Hydrogenate the trans-azide ester using Pd/C (10 wt%) and H₂ (1 atm) in MeOH.
Hydrolyze the ester (LiOH, THF/H₂O) if the free amino acid is required.
Protocol 3: Scalable Curtius Rearrangement in Flow
Goal: Convert the C1-Carboxylic Acid to an Amine (Synthesis of Diamines).
Challenge: Batch Curtius rearrangements are hazardous on scale due to the accumulation of acyl azide intermediates and nitrogen release.
Solution: Continuous flow chemistry.
Flow Reactor Setup
Reagents:
Stream A: Substrate (e.g., cis-3-((tert-butoxycarbonyl)amino)cyclobutane-1-carboxylic acid) + Base (Triethylamine) in Toluene.
Stream B: Diphenylphosphoryl azide (DPPA) in Toluene.
Stream C: Trapping agent (e.g., tert-Butanol or Benzyl Alcohol) mixed with Stream A/B post-reactor or included in Stream A if compatible.
Protocol
System: A tubular coil reactor (PFA or Stainless Steel) heated to 80–100°C.
Mixing: Stream A and Stream B meet at a T-mixer.
Residence Time: Adjust flow rate for a residence time of 10–20 minutes.
Rearrangement: The acyl azide forms in situ and immediately rearranges to the isocyanate within the heated zone, releasing N₂ continuously (requires back-pressure regulator, e.g., 100 psi, to keep gas in solution or a gas-liquid separator).
Trapping: The effluent (containing isocyanate) flows into a collection vessel containing the alcohol (if not in feed) and catalyst (e.g., DBTL) or is telescoped into a second hydrolysis loop (H₂O/Base) to yield the free amine.
Safety Advantage: The active volume of explosive acyl azide is minimal (<5 mL) at any given time, decoupling the hazard from the scale of synthesis.
Analytical Data Summary
Property
cis-1,3-Isomer
trans-1,3-Isomer
Thermodynamic Stability
More Stable (Diequatorial)
Less Stable (Axial/Equatorial)
C3-H NMR Signal
Pentet, J ≈ 8 Hz (High Symmetry)
Complex Multiplet (Lower Symmetry)
Polarity (TLC/HPLC)
Generally More Polar (Compact)
Generally Less Polar
Melting Point (Amino Acid)
Typically Higher (Better Packing)
Typically Lower
References
Scalable Synthesis of TAK-828F Scaffold (Cis-Selective)
Kawai, T. et al. "Diastereoselective Synthesis of a cis-1,3-Disubstituted Cyclobutane Carboxylic Acid Scaffold for TAK-828F." ACS Omega, 2021.
Thermodynamic Stability of Cyclobutanes
Wiberg, K. B. et al. "Conformational energies of 1,3-disubstituted cyclobutanes." Journal of Organic Chemistry, 1970.
Flow Chemistry for Curtius Rearrangement
Gutmann, B. et al. "Continuous Flow Synthesis of 1,3-Disubstituted Cyclobutanes via Curtius Rearrangement." Chemistry - A European Journal, 2010.
General Review of Cyclobutane Synthesis
Namyslo, J. C. & Kaufmann, D. E. "The Application of Cyclobutane Derivatives in Organic Synthesis." Chemical Reviews, 2003.
Application Note: Protecting Group Strategies for Cyclobutane Amine Synthesis in Medicinal Chemistry
Executive Summary The incorporation of sp³-rich, conformationally restricted scaffolds is a dominant paradigm in modern drug discovery. The cyclobutane ring, with its unique puckered 3D structure and favorable physicoche...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The incorporation of sp³-rich, conformationally restricted scaffolds is a dominant paradigm in modern drug discovery. The cyclobutane ring, with its unique puckered 3D structure and favorable physicochemical properties, serves as an excellent bioisostere for aromatic rings and gem-dimethyl groups[1]. However, the synthesis and functionalization of cyclobutane amines present significant chemical challenges. The inherent ring strain of cyclobutane (approximately 26 kcal/mol) makes the core susceptible to ring-opening under harsh reaction conditions[1].
To navigate these synthetic bottlenecks, the strategic deployment of protecting groups (PGs) is essential. This application note provides a comprehensive guide to selecting, applying, and removing protective groups for cyclobutane amines, ensuring high yields, stereocontrol, and structural integrity during complex multi-step syntheses.
Strategic Rationale: Causality in Protecting Group Selection
The choice of a protecting group for a cyclobutylamine derivative cannot be arbitrary; it must be dictated by the specific downstream functionalization required and the thermodynamic fragility of the strained four-membered ring.
Carbamates (Boc, Cbz): The tert-butyloxycarbonyl (Boc) and carboxybenzyl (Cbz) groups are the workhorses of cyclobutane chemistry. They reduce the nucleophilicity of the amine, preventing unwanted side reactions during cross-coupling or reductive amination[2]. Cbz is particularly valuable as it provides a UV-active chromophore, which aids in the separation and detection of intermediates that otherwise lack UV absorbance[3]. Furthermore, Cbz can be removed via mild hydrogenolysis, completely avoiding the strongly acidic conditions that might trigger cationic rearrangement or ring-opening of the cyclobutane core.
Sulfonamides (Tf, Ts): In advanced late-stage functionalizations, such as photoredox-mediated C(sp³)–H activation, standard carbamates often fail. The trifluoromethanesulfonyl (Tf) group is strongly electron-withdrawing, which heavily deactivates the nitrogen atom. This prevents competitive oxidation or unwanted α-amino radical formation, directing the photocatalytic functionalization cleanly to the desired carbon positions[4].
Quantitative Comparison of Protective Strategies
The following table summarizes the quantitative parameters and chemical compatibilities of common protecting groups used in cyclobutane amine synthesis.
To achieve multi-substituted cyclobutane architectures, an orthogonal protecting group strategy is frequently employed. This allows for the selective unmasking of specific amines without disturbing others.
Orthogonal protecting group workflow for cyclobutane amine functionalization.
Validated Experimental Protocols
The following protocols have been optimized for the synthesis and functionalization of cyclobutane amines. They are designed as self-validating systems, incorporating specific in-process controls to ensure the integrity of the strained carbocycle.
Protocol A: Synthesis of N-Cbz-Protected 2-Amino-cyclobutanone
Causality: The Cbz group is introduced early in the synthesis of hydroxy-cyclobutylamines to provide stability and facilitate chromatographic purification via UV detection[3]. Temperature control is critical to prevent the base-catalyzed ring-opening of the cyclobutanone core.
Materials:
2-Amino-cyclobutanone hydrochloride (1.0 equiv)
Benzyl chloroformate (CbzCl) (1.2 equiv)
Triethylamine (Et₃N) (2.5 equiv)
Anhydrous Dichloromethane (DCM)
Step-by-Step Methodology:
Preparation: Suspend 2-amino-cyclobutanone hydrochloride in anhydrous DCM (0.2 M) under an inert nitrogen atmosphere.
Base Addition: Cool the suspension to 0 °C using an ice-water bath. Add Et₃N dropwise over 10 minutes. Validation check: The suspension should clarify as the free amine is liberated.
Protection: Slowly add CbzCl dropwise via syringe. Maintain the temperature at 0 °C for 30 minutes, then allow the reaction to warm to ambient temperature.
Monitoring: Monitor the reaction via TLC (Hexanes/EtOAc 7:3). The product will appear as a strongly UV-active spot.
Workup: Quench the reaction with saturated aqueous NH₄Cl. Extract the aqueous layer with DCM (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.
Purification: Purify the crude residue via flash column chromatography to yield the N-Cbz-2-amino-cyclobutanone.
Protocol B: Boc-Protection and Reductive Amination
Causality: In the synthesis of complex inhibitors (e.g., MLL methyltransferase inhibitors), Boc protection is utilized because it is completely stable to the reductive amination conditions (NaHB(OAc)₃) used to couple cyclobutane fragments with aldehydes[2].
Imine Formation: Dissolve the Boc-protected cyclobutane amine and the aldehyde in DCE (0.1 M). Stir at room temperature for 1 hour to allow for complete imine/iminium formation.
Reduction: Add NaHB(OAc)₃ in a single portion. Stir the reaction mixture at room temperature for 12 hours. Note: The Boc group prevents over-alkylation and remains intact during this hydride transfer.
Quenching: Quench the reaction carefully with saturated aqueous NaHCO₃ (gas evolution will occur).
Extraction: Extract the mixture with EtOAc. Wash the organic layer with brine, dry over MgSO₄, and concentrate.
Deprotection (Optional): To unmask the amine, dissolve the purified intermediate in a 1:4 mixture of TFA/DCM. Stir for 2 hours at room temperature, then concentrate under a stream of nitrogen to yield the TFA salt of the functionalized cyclobutane amine.
Protocol C: Photoredox C(sp³)–H Functionalization of Tf-Protected Cyclobutane Amines
Causality: Standard carbamates (Boc/Cbz) are deleterious in photocatalytic C–H alkylation due to competitive hydrogen atom transfer. The triflyl (Tf) group is strictly required to deactivate the nitrogen, allowing selective functionalization of the cyclobutane core[4].
Reaction Assembly: In an oven-dried vial equipped with a stir bar, combine the N-Tf-cyclobutylamine, alkylating agent, and the Ir-photocatalyst.
Solvent & Degassing: Add anhydrous MeCN (0.05 M). Seal the vial with a PTFE septum. Degas the mixture via three freeze-pump-thaw cycles. Critical Step: Oxygen rapidly quenches the excited state of the Ir-catalyst; rigorous degassing is mandatory for high yields.
Irradiation: Place the vial in a photoreactor equipped with 450 nm blue LEDs. Stir vigorously under irradiation for 24 hours at room temperature.
Isolation: Remove the solvent under reduced pressure. Purify the crude mixture directly via automated flash chromatography to isolate the C–H functionalized cyclobutane product.
References
Source: Science (2016)
Puckering the Planar Landscape of Fragments: Design and Synthesis of a 3D Cyclobutane Fragment Library
Source: PMC / NIH
URL
A practical synthesis of (1R,2R) and (1S,2S)
Discovery of Potent Small-Molecule Inhibitors of MLL Methyltransferase
Source: PMC / NIH
URL
Recent Advances in Rapid Synthesis of Non-proteinogenic Amino Acids from Proteinogenic Amino Acids Derivatives via Direct Photo-Mediated C–H Functionalization
Source: MDPI Molecules
URL
Application Note: Precision Incorporation of N,3-Dimethylcyclobutanamine into Peptide Mimetics
Topic: Incorporation of N,3-Dimethylcyclobutanamine into Peptide Mimetics Content Type: Detailed Application Note & Protocol Executive Summary This guide details the methodology for incorporating N,3-dimethylcyclobutanam...
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Incorporation of N,3-Dimethylcyclobutanamine into Peptide Mimetics
Content Type: Detailed Application Note & Protocol
Executive Summary
This guide details the methodology for incorporating N,3-dimethylcyclobutanamine (CAS: 1445951-89-2) into peptide scaffolds. This secondary amine building block combines two critical design elements in medicinal chemistry: conformational restriction via the cyclobutane ring and N-methylation for improved metabolic stability and membrane permeability.
Unlike standard primary amines, the steric bulk of the N-methyl group and the ring pucker of the cyclobutane moiety present unique synthetic challenges. This protocol focuses on a hybrid Solid-Phase/Solution-Phase strategy , optimizing the coupling of this hindered amine to the C-terminus of protected peptide fragments to generate robust peptidomimetics.
Key Chemical Advantages
Bioisosterism: Acts as a rigid, lipophilic surrogate for aliphatic side chains (e.g., Valine, Leucine) or N-alkylated amides.
Metabolic Stability: The N-methyl group blocks proteolytic cleavage at the C-terminal amide bond.
Conformational Locking: The cyclobutane ring restricts the
and torsional angles, reducing the entropic penalty of receptor binding.
Strategic Synthesis Workflow
Direct coupling of sterically hindered secondary amines on Solid Phase Peptide Synthesis (SPPS) resins often leads to low yields and deletion sequences. Therefore, we recommend a Convergent Strategy :
Synthesis of the protected peptide acid on acid-labile resin (2-Chlorotrityl Chloride).
Mild cleavage to release the peptide acid with side-chain protecting groups intact.
High-efficiency solution-phase coupling of N,3-dimethylcyclobutanamine.
Global deprotection.
Workflow Visualization
Figure 1: Convergent synthesis workflow designed to maximize yield for hindered secondary amine coupling.
Stereochemistry: The commercial reagent often exists as a mixture of cis and trans isomers. Isomeric separation (via chiral HPLC) is recommended after coupling if specific conformation is required for SAR.
Coupling Matrix
Coupling Agent: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or COMU. Note: HATU is preferred for hindered N-methyl amines due to the stabilizing effect of the At (7-azabenzotriazole) moiety.
Reaction: Dissolve the crude coupled peptide in the cocktail (10 mL per gram of peptide). Shake for 2.5 hours.
Precipitation: Add dropwise to ice-cold diethyl ether. Centrifuge to pellet the crude peptide.
Purification: Dissolve in water/acetonitrile (1:1). Purify via RP-HPLC (C18 column) using a gradient of 0.1% TFA in Water vs. Acetonitrile.
Stereochemical Control & Decision Matrix
The cyclobutane ring introduces cis (Me/N-Me on same side) and trans isomers. These isomers present different vectors for the N-methyl group, significantly affecting receptor fit.
Figure 2: Decision tree for handling stereoisomers. Commercial sources are often mixtures; post-coupling separation is typically easier due to the larger molecular weight of the peptide conjugate.
Quality Control & Validation
Parameter
Method
Acceptance Criteria
Identity
ESI-MS / LC-MS
Observed Mass ± 0.5 Da of Theoretical.
Purity
RP-HPLC (214 nm)
> 95% Area Under Curve (AUC).
Net Peptide Content
Amino Acid Analysis
Matches theoretical composition (Note: Cyclobutanamine will not be detected by standard AAA).
Stereoisomerism
1H-NMR (D2O or DMSO-d6)
Distinct shifts for cis vs trans methyl doublets.
Troubleshooting Note: If coupling efficiency is <50% (common with Val/Ile C-termini), switch to PyAOP or COMU at 50°C for 1 hour. The N-methyl group on the cyclobutane creates significant steric clash with
-branched amino acids [2].
References
Barlos, K., Gatos, D., Kallitsis, J., et al. (1989). Preparation of protected peptide fragments using trityl resins. Tetrahedron Letters, 30(29), 3943-3946. Link
El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602. Link
Chatterjee, J., Gilon, C., Hoffman, A., & Kessler, H. (2008). N-Methylation of Peptides: A New Perspective in Medicinal Chemistry. Accounts of Chemical Research, 41(10), 1331–1342. Link
White, C. J., & Yudin, A. K. (2011). Contemporary strategies for peptide macrocyclization. Nature Chemistry, 3, 509–524. Link
solvent selection for cyclobutanamine hydrochloride recrystallization
Application Note: Solvent System Engineering for the Recrystallization of Cyclobutanamine Hydrochloride Executive Summary Cyclobutanamine hydrochloride (CAS 6291-01-6) is a critical strained-ring building block in medici...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Solvent System Engineering for the Recrystallization of Cyclobutanamine Hydrochloride
Executive Summary
Cyclobutanamine hydrochloride (CAS 6291-01-6) is a critical strained-ring building block in medicinal chemistry, frequently utilized in the synthesis of peptide mimetics and antivirals. However, its purification presents distinct challenges: the compound is highly hygroscopic, thermally sensitive due to ring strain, and prone to "oiling out" rather than crystallizing.
This guide details a scientifically grounded approach to solvent selection, moving beyond trial-and-error. We analyze the dielectric requirements for solubilizing the ionic lattice while maintaining the integrity of the cyclobutane ring. Two validated protocols are provided: a Binary Solvent Method (Ethanol/Ether) for high-purity analytical recovery, and a Scale-Up Compatible Method (IPA/MTBE) designed to mitigate flammability risks.
Physicochemical Profiling & Solvent Logic
To select the correct solvent, one must understand the solute's competing interactions. Cyclobutanamine HCl is an ionic lattice held together by strong electrostatic forces, yet the cyclobutyl tail is lipophilic.
The Dissolution Challenge: The lattice energy of the hydrochloride salt requires a high-dielectric, protic solvent (like water or methanol) to disrupt ionic bonds.
The Precipitation Challenge: To induce crystallization, the solvent system must become thermodynamically unfavorable for the salt upon cooling.
The Hygroscopicity Factor: Because the salt avidly absorbs atmospheric moisture, water is a poor recrystallization solvent choice despite high solubility; removing it requires heat that may degrade the strained ring.
Solvent Screening Matrix
Solvent Class
Solvent
Dielectric Const. ()
Solubility (Hot)
Solubility (Cold)
Suitability
Protic (Good)
Water
80.1
Very High
Very High
Poor (Hard to dry)
Methanol
33.0
High
High
Moderate (Yield loss)
Ethanol (Abs)
24.5
High
Moderate
Excellent (Primary)
Isopropanol (IPA)
17.9
Moderate
Low
Good (Scale-up)
Aprotic (Anti)
Diethyl Ether
4.3
Negligible
Negligible
Excellent (Anti-solvent)
MTBE
2.6
Negligible
Negligible
Good (Safer Anti-solvent)
Ethyl Acetate
6.0
Very Low
Negligible
Moderate (May cause oiling)
Hexanes
1.9
Insoluble
Insoluble
Poor (Immiscible with EtOH)
Strategic Decision Pathways
The following logic flow dictates the experimental approach based on the impurity profile and scale.
Figure 1: Decision tree for selecting the appropriate purification pathway based on crude material quality and solubility characteristics.
Detailed Experimental Protocols
Protocol A: The Classical Binary Method (Ethanol / Diethyl Ether)
Best for: Small scale (<5g), high purity requirements, removal of colored impurities.
Reference Basis: Adapted from Organic Syntheses methodologies for amine salts [1, 2].
Reagents:
Absolute Ethanol (Anhydrous)
Diethyl Ether (Anhydrous, BHT stabilized)
Desiccator with
or KOH.
Step-by-Step Procedure:
Dissolution: Place the crude cyclobutanamine HCl in a round-bottom flask equipped with a magnetic stir bar and a reflux condenser.
Solvent Addition (Good Solvent): Add the minimum amount of absolute ethanol required to wet the solid. Heat the mixture to a gentle boil (approx. 78°C) using a water bath (avoid oil baths to prevent hot spots).
Saturation: Add more ethanol dropwise through the condenser until the solid just dissolves. If colored impurities remain insoluble, filter the hot solution rapidly through a pre-warmed glass frit.
Anti-Solvent Addition: While maintaining a gentle reflux, add anhydrous diethyl ether dropwise.
Critical Visual Cue: Continue adding ether until a persistent cloudiness (turbidity) appears and does not disappear upon swirling.
Re-dissolution: Add 1-2 drops of ethanol to clear the turbidity. The solution is now supersaturated.
Crystallization: Remove heat. Wrap the flask in a towel to allow slow cooling to room temperature (kinetic control). Once at room temperature, place in a freezer (-20°C) for 12 hours.
Isolation: Filter the white crystalline needles under a blanket of nitrogen (to prevent moisture absorption). Wash with cold 1:1 EtOH/Et2O.
Drying: Dry immediately in a vacuum desiccator over
.
Protocol B: The Scale-Up Compatible Method (IPA / MTBE)
Best for: Larger scale (>10g), safety-conscious environments (higher flashpoints).
Rationale: Isopropanol (IPA) has a steeper solubility curve than ethanol for many amine salts, often allowing for single-solvent recrystallization. MTBE is used as a safer, non-peroxide-forming alternative to diethyl ether.
Step-by-Step Procedure:
Solubility Check: Test 100mg of crude in 1mL boiling IPA. If soluble, proceed.
Dissolution: Dissolve crude material in boiling IPA (approx. 5-7 mL per gram of solute).
Seeding (Crucial): Remove from heat. When the temperature drops to ~60°C, add a "seed" crystal of pure cyclobutanamine HCl. This prevents "oiling out" by providing a nucleation surface.
Anti-Solvent (Optional): If yield is low after cooling, add warm MTBE (approx. 20% of IPA volume) slowly.
Cooling: Allow to cool to Room Temperature, then 4°C.
Symptom: Instead of crystals, oily droplets form at the bottom of the flask.
Cause: The temperature is above the "critical solution temperature" where the oil and solvent are immiscible, or the solution is too concentrated with impurities.
Remedy:
Reheat to dissolve the oil.
Add more of the good solvent (Ethanol or IPA) to lower the saturation slightly.
Vigorous Stirring: Stir rapidly during cooling to disperse oil droplets, encouraging them to solidify.
Seeding: Essential for this compound.
Issue: Hygroscopic Collapse
Symptom: Crystals turn into a wet mush on the filter paper.
Cause: Cyclobutanamine HCl absorbs moisture from air immediately.
Remedy: Use a Schlenk line or nitrogen-blanketed funnel for filtration. Do not pull air through the crystals for prolonged periods; move immediately to a vacuum desiccator.
Workflow Visualization
Figure 2: Sequential workflow for the Binary Solvent Recrystallization method.
handling hygroscopic amine hydrochloride salts in the lab
Application Note: Advanced Handling, Storage, and Analysis of Hygroscopic Amine Hydrochloride Salts 1. Mechanistic Insights: The Thermodynamics of Moisture Sorption Amine hydrochloride salts are a staple in pharmaceutica...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Advanced Handling, Storage, and Analysis of Hygroscopic Amine Hydrochloride Salts
1. Mechanistic Insights: The Thermodynamics of Moisture Sorption
Amine hydrochloride salts are a staple in pharmaceutical chemistry, frequently selected during drug development to optimize the aqueous solubility and dissolution rates of weakly basic active pharmaceutical ingredients (APIs) 1. However, this enhancement in solubility inherently predisposes the solid-state form to severe hygroscopicity 2.
Causality of Deliquescence: The highly polarized crystal lattice—comprising the chloride counterion and the protonated amine—acts as a potent hydrogen-bond acceptor and donor network. When the ambient relative humidity (RH) exceeds the critical relative humidity (CRH) of the salt, atmospheric water vapor adsorbs onto the crystal surface. This disrupts the ionic lattice, leading to capillary condensation. If unchecked, the salt will continue to absorb moisture until it dissolves entirely in its own absorbed water, a physical degradation process known as deliquescence 3. This moisture uptake can also trigger irreversible solid-state transitions, converting an anhydrous salt into a stable hydrate or inducing polymorphic shifts that alter the drug's bioavailability and chemical stability 4.
2. Quantitative Categorization of Hygroscopicity
Before manipulating a novel amine hydrochloride, its moisture sorption profile must be quantified. While Dynamic Vapor Sorption (DVS) provides a continuous isotherm, the European Pharmacopoeia (Ph. Eur.) offers a standardized, gravimetric categorization based on weight gain when a sample is equilibrated at 25°C and 80% RH for 24 hours [[5]]().
Table 1: Ph. Eur. Hygroscopicity Classification for Pharmaceutical Solids
Category
Criteria (Weight Gain at 25°C, 80% RH, 24h)
Laboratory Handling Implication
Non-hygroscopic
< 0.2%
Standard benchtop handling is permissible.
Slightly hygroscopic
0.2% ≤ ΔW < 2.0%
Store in a desiccator; minimize ambient bench exposure.
Moderately hygroscopic
2.0% ≤ ΔW < 15.0%
Weigh rapidly; use pre-filled reaction vials or environmental controls.
Very hygroscopic
≥ 15.0%
Glovebox or inert atmosphere handling is mandatory.
Fig 1. Decision matrix for handling amine hydrochloride salts based on hygroscopicity.
4. Experimental Protocols: Self-Validating Systems
Protocol A: Glovebox Handling & Precision Weighing for Very Hygroscopic Salts
Causality: Very hygroscopic and deliquescent salts rapidly absorb ambient moisture, leading to sticky gums, inaccurate stoichiometric calculations, and accelerated chemical degradation (e.g., hydrolysis of sensitive moieties). Handling must occur in a rigorously controlled inert environment (O₂ and H₂O < 1 ppm) [[6]]().
Step-by-Step Methodology:
Antechamber Cycling: Pre-dry all glass vials, spatulas, and weigh boats in an oven at 120°C for ≥4 hours. Transfer hot glassware into the glovebox antechamber. Perform a minimum of three vacuum/refill cycles (evacuate to < 0.1 torr, refill with high-purity N₂ or Argon) to ensure no ambient moisture enters the main chamber 6.
Static Elimination: Causality: The ultra-dry inert atmosphere of a glovebox prevents moisture from dissipating electrostatic charges. Fine hydrochloride powders will scatter violently due to static repulsion, causing mass loss and cross-contamination. Action: Pass the sealed container and weigh boats through an anti-static ionizer fan inside the glovebox for 30–60 seconds prior to opening.
Weighing by Difference (Self-Validating Step):
Place the sealed source bottle on the analytical balance and tare it to zero.
Remove the cap, extract the estimated required mass using a pre-dried spatula, and transfer it directly to the reaction vial.
Recap the source bottle and place it back on the balance. The negative value displayed is the exact mass transferred.
Validation Check: Observe the balance readout while the bottle is open. If the mass drifts continuously upward, the glovebox atmosphere is compromised (moisture is being absorbed). Abort the procedure and initiate a purge cycle.
Hermetic Sealing: Seal the reaction vial with a PTFE-lined septum cap before removing it from the glovebox.
Protocol B: Azeotropic Recovery of Deliquesced Salts
Causality: If an amine hydrochloride has clumped or formed a gum, the crystal lattice is saturated with water. Simple vacuum drying at room temperature is highly inefficient because the water molecules are tightly bound via strong hydrogen bonds to the chloride ions.
Step-by-Step Methodology:
Dissolution: Dissolve the clumped salt in a minimal volume of an anhydrous, volatile solvent capable of forming a low-boiling azeotrope with water (e.g., acetonitrile or toluene).
Azeotropic Distillation: Concentrate the solution under reduced pressure using a rotary evaporator. Causality: As the solvent evaporates, it forms an azeotrope with the trapped water, physically breaking the hydrogen bonds and pulling the moisture out of the salt matrix.
Iteration: Repeat the dissolution-concentration cycle 2–3 times until the material precipitates as a free-flowing, amorphous or microcrystalline white powder.
High-Vacuum Desiccation: Transfer the powder to a Schlenk flask. Connect to a high-vacuum manifold (< 0.1 mbar) and heat gently (40°C) for 12 hours. Backfill with dry Argon and immediately transfer to a desiccator.
5. Trustworthiness & Quality Control
To validate that the drying protocol was successful and the salt has not degraded, the following QC checks form a closed-loop validation system:
Karl Fischer (KF) Titration: Perform coulometric KF titration to confirm residual water content is < 0.5% w/w.
X-Ray Powder Diffraction (XRPD): Compare the diffractogram of the recovered salt against the anhydrous reference standard. Causality: Moisture uptake and subsequent aggressive drying can induce polymorphic phase transitions or yield stable pseudo-polymorphs (hydrates) 2, [[4]](), which fundamentally alter the API's dissolution profile.
procedures for converting cyclobutanamine free base to HCl salt
Application Note: Salification Strategies for Cyclobutanamine Converting Volatile Free Bases to Stable Hydrochloride Salts for Advanced Synthetic Applications Executive Summary Cyclobutanamine (aminocyclobutane) is a hig...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Salification Strategies for Cyclobutanamine
Converting Volatile Free Bases to Stable Hydrochloride Salts for Advanced Synthetic Applications
Executive Summary
Cyclobutanamine (aminocyclobutane) is a highly versatile building block utilized in the synthesis of complex pharmaceuticals, including Mps1 (TTK) kinase inhibitors and cyclobutylarachidonylamide[1]. However, its free base form presents significant handling challenges: it is a volatile, hygroscopic liquid that rapidly degrades via atmospheric carbon dioxide absorption to form carbamates. Converting the free base to its hydrochloride (HCl) salt is a critical stabilization step that yields a highly pure, easily weighable, and shelf-stable solid[2]. This application note details the mechanistic rationale and provides field-proven protocols for this conversion using both anhydrous and aqueous pathways.
Physicochemical Landscape
Understanding the stark physicochemical differences between the free base and the HCl salt dictates the choice of isolation methodology. The following table summarizes the quantitative data driving these experimental choices.
The conversion of an amine to its HCl salt is a fundamental acid-base neutralization, but the isolation of the resulting salt requires careful solvent engineering.
The Anhydrous Pathway (Anti-Solvent Precipitation): When handling pure cyclobutanamine free base or organic extracts (e.g., in diethyl ether or 1,4-dioxane), the introduction of anhydrous hydrogen chloride—such as [5] or ethereal HCl—is the optimal strategy. The causality here relies on differential solubility: the free base is highly soluble in non-polar/ethereal solvents, whereas the ionic HCl salt is completely insoluble. Upon protonation, the sudden increase in polarity forces the salt to instantly crash out of solution. This method prevents the need for thermal evaporation, which could volatilize the unreacted free base.
The Aqueous Pathway (Trapping & Recrystallization): If the amine is generated via steam distillation or aqueous extraction, it is highly impractical to extract the water-soluble amine into organics. Instead, the aqueous distillate is directly neutralized with [6]. Because the protonated salt is non-volatile, the water can be safely stripped away under reduced pressure. The resulting crude salt is then purified via a carefully balanced recrystallization using an 8:1 ratio of anhydrous ether to absolute ethanol[7]. Ethanol acts as the solubilizing agent at reflux, while ether acts as the anti-solvent to drive supersaturation upon cooling.
Workflow Architecture
Workflow for cyclobutanamine HCl salt conversion via anhydrous and aqueous pathways.
Execution Protocols
Protocol A: Anhydrous Precipitation (Recommended for Pure Free Base)
This protocol is a self-validating system: the exothermic reaction and immediate formation of a white precipitate serve as real-time indicators of successful salification.
Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar. Purge the system with dry nitrogen or argon to prevent moisture ingress.
Dissolution: Dissolve the cyclobutanamine free base in anhydrous diethyl ether or 1,4-dioxane at a 1:10 (w/v) ratio.
Thermal Control: Submerge the flask in an ice-water bath (0 °C). Causality: The acid-base neutralization is highly exothermic. Cooling prevents solvent boil-off and minimizes side reactions.
Acidification: Dropwise, add 1.05 to 1.10 molar equivalents of 4M HCl in dioxane (or 2M ethereal HCl).
Self-Validation Check: A dense white precipitate will form immediately upon the addition of each drop[8]. Continue addition until the supernatant no longer turns cloudy upon the introduction of acid, indicating complete consumption of the free base.
Maturation: Allow the suspension to stir at 0 °C for 30 minutes to ensure complete crystallization and particle growth.
Isolation: Rapidly filter the suspension through a medium-porosity glass frit under a blanket of nitrogen. Wash the filter cake with two volumes of ice-cold anhydrous diethyl ether to remove residual dioxane and unreacted starting materials.
Drying: Transfer the hygroscopic solid to a vacuum desiccator containing phosphorus pentoxide (P₂O₅). Dry in vacuo overnight to afford the pure cyclobutanamine hydrochloride.
This protocol utilizes pH monitoring and cloud-point observation to ensure a self-validating purification.
Trapping: To an aqueous solution of cyclobutanamine (e.g., from a steam distillation receiver), slowly add 3N aqueous HCl while stirring[6].
Self-Validation Check: Monitor the pH using indicator paper or a pH meter. Continue addition until the solution stabilizes at pH < 2. This guarantees complete protonation, locking the volatile amine into its non-volatile salt form.
Concentration: Transfer the acidic solution to a rotary evaporator. Remove the water under reduced pressure (water bath at 50–60 °C) until a crude, slightly damp solid remains.
Azeotropic Drying (Optional): To remove trace water, add 20 mL of absolute ethanol to the flask and re-evaporate to dryness.
Recrystallization: Transfer the crude salt to an Erlenmeyer flask. Add a minimal amount of absolute ethanol (approx. 1–2 mL per gram of salt) and heat to reflux on a steam bath until the solid dissolves.
Anti-Solvent Addition: Remove from heat and slowly add hot anhydrous diethyl ether dropwise while swirling.
Self-Validation Check: Stop adding ether the moment the solution reaches the "cloud point" (a faint, sustained turbidity that does not disappear upon swirling). The optimal ratio is typically around [7].
Crystallization & Isolation: Allow the flask to cool slowly to room temperature, then transfer to a -20 °C freezer for 4 hours to maximize yield. Collect the resulting white flakes via vacuum filtration, wash with cold ether, and dry over P₂O₅ in vacuo.
Analytical Validation
To confirm the integrity of the synthesized cyclobutanamine hydrochloride, perform the following analytical checks:
Melting Point Determination: The pure salt should exhibit a sharp melting point between 180 °C and 183 °C[4]. Depression or broadening of this range indicates residual moisture or unreacted free base.
Nuclear Magnetic Resonance (1H NMR): When dissolved in D₂O or CD₃OD, the alpha-proton (adjacent to the amine) will shift significantly downfield compared to the free base. The free base shows a quintet at ~3.8 ppm, whereas the protonated ammonium salt environment will alter this chemical shift and coupling profile[1].
Technical Support Center: N,3-Dimethylcyclobutanamine Isomer Separation
The following guide serves as a technical support resource for the separation and purification of N,3-dimethylcyclobutanamine isomers. It is designed for researchers requiring high-purity diastereomers for SAR (Structure...
Author: BenchChem Technical Support Team. Date: March 2026
The following guide serves as a technical support resource for the separation and purification of N,3-dimethylcyclobutanamine isomers. It is designed for researchers requiring high-purity diastereomers for SAR (Structure-Activity Relationship) studies.[1]
Ticket Subject: Resolution of cis/trans diastereomers of 1,3-disubstituted cyclobutanes.
Assigned Specialist: Senior Application Scientist, Separation Sciences.
Executive Summary
Separating the cis and trans isomers of N,3-dimethylcyclobutanamine presents a dual challenge: the conformational flexibility of the cyclobutane ring and the polarity of the secondary amine.
In 1,3-disubstituted cyclobutanes, the ring adopts a puckered "butterfly" conformation to relieve torsional strain.[1]
The cis isomer typically adopts a diequatorial conformation, which is thermodynamically more stable and minimizes transannular interactions.[1]
The trans isomer forces one substituent into a pseudo-axial position (equatorial/axial), creating higher steric strain.[1]
This guide prioritizes Direct Flash Chromatography with amine modifiers as the primary workflow, followed by a Derivatization Strategy for difficult separations.
Part 1: Diagnostic Workflow
Before beginning, determine your purity requirements and available equipment.[1] Follow this logic flow to select the optimal method.
Figure 1: Decision matrix for selecting the appropriate separation methodology based on resolution and scale.
Part 2: Troubleshooting & FAQs
Issue 1: "My peaks are tailing significantly on silica gel, causing fraction overlap."
Diagnosis: Secondary amines interact strongly with the acidic silanol groups on standard silica gel, leading to peak broadening and tailing.[1]
Solution: You must suppress ionization or block silanol sites.[1]
Protocol: Use a mobile phase containing Dichloromethane (DCM) / Methanol (MeOH) / Ammonium Hydroxide (NH₄OH) .[1]
Alternative: Pre-wash the silica column with 1% Triethylamine (TEA) in hexane before loading your sample.[1] This "caps" the active sites.[1]
Issue 2: "I cannot determine which fraction is the cis isomer and which is the trans."
Diagnosis: Both isomers have the same mass (MW 113.19).[1] Identification requires stereochemical assignment via NMR.[1]
Technical Insight:
Thermodynamics: If synthesized via thermodynamic control (e.g., reductive amination with hydride reduction), the major product is usually the cis-isomer (diequatorial).[1]
NMR (NOE):
Cis-isomer: The substituents (N-Me and C3-Me) are on the same side of the ring.[1][2][3] In the preferred diequatorial conformation, they are spatially distant, BUT the ring protons H1 and H3 are both pseudo-axial and on the same face. A strong NOE signal between H1 and H3 often indicates the cis relationship (depending on the specific puckering).[1]
Trans-isomer: Substituents are on opposite faces.[1][2][4]
NMR (Coupling): The cis isomer possesses a plane of symmetry (meso), making the C2 and C4 protons enantiotopic (chemically equivalent in achiral solvent).[1] The trans isomer is chiral (
Issue 3: "The separation is poor (ΔRf < 0.1) even with modifiers."
Diagnosis: The polarity difference between the diastereomeric amines is insufficient for direct silica adsorption.[1]
Solution:Derivatization (Method B).
Convert the amine to a carbamate (e.g., tert-butyl carbamate, Boc).[1] This removes the basicity and hydrogen bond donation, significantly amplifying the physical property differences between the diastereomers.
Benefit: Boc-derivatives are non-polar and can be separated using simple Hexane/Ethyl Acetate gradients.[1]
Recovery: Boc is easily removed with TFA/DCM or HCl/Dioxane.[1]
Part 3: Detailed Experimental Protocols
Method A: Direct Flash Chromatography (High Throughput)
Best for: Rapid purification of <5g batches where some overlap is acceptable.[1]
Concentrate and free-base using ion-exchange resin (e.g., SCX-2) or basic extraction.[1]
Part 4: Data & Comparison
Feature
Cis-Isomer (N,3-dimethyl)
Trans-Isomer (N,3-dimethyl)
Conformation
Diequatorial (Puckered)
Pseudo-Axial / Pseudo-Equatorial
Stability
More Stable (Thermodynamic)
Less Stable (Kinetic)
Symmetry
Plane of Symmetry (Meso)
Axis (Chiral pair)
Polarity (TLC)
Typically less polar (Higher Rf)
Typically more polar (Lower Rf)
Boiling Point
Generally Higher (Dipole effects)
Generally Lower
*Note: Relative Rf can invert depending on the specific mobile phase interaction.[1] Always verify the first fraction by NMR.
References
Conformational Analysis of Cyclobutanes:
Wiberg, K. B. (1986).[1] Structures, energies and spectra of cyclobutanes. Journal of the American Chemical Society.[1]
Establishes the "puckered" conformation and the stability of 1,3-diequatorial (cis) substitution.[1]
Chromatography of Amines:
Reich, H. J. (2018).[1] Common Mobile Phases for Flash Chromatography. University of Wisconsin-Madison.[1]
Authoritative guide on using amine modifiers (TEA, NH3) to prevent tailing.[1]
Synthesis of 3-Substituted Cyclobutanamines:
Grygorenko, O. O., et al. (2011).[1] Synthesis and Physical-Chemical Properties of cis- and trans-1-Amino-3-fluoro-3-methylcyclobutanecarboxylic Acids. Journal of Organic Chemistry.
Demonstrates the separation and NMR assignment of analogous 1,3-disubstituted cyclobutane systems.[1]
General Cycloalkane Isomerism:
LibreTexts. (2024).[1] Cis-Trans Isomerism in Cycloalkanes.
Fundamental grounding on geometric isomerism in cyclic systems.[1]
Technical Support Center: Reductive Amination of Cyclobutanones
This guide serves as a specialized technical support resource for researchers encountering yield or selectivity issues during the reductive amination of cyclobutanone scaffolds. It is structured to address the unique str...
Author: BenchChem Technical Support Team. Date: March 2026
This guide serves as a specialized technical support resource for researchers encountering yield or selectivity issues during the reductive amination of cyclobutanone scaffolds. It is structured to address the unique strain-driven reactivity and steric challenges of the four-membered ring.
Topic: Improving Yield and Stereocontrol in Cyclobutane Reductive Amination
Support Tier: Level 3 (Senior Application Scientist)
Status: Operational
Core Technical Brief: The Cyclobutane Paradox
Before troubleshooting, you must understand why cyclobutanones behave differently than cyclopentanones or cyclohexanones.
Strain Release as a Driver: Cyclobutanone contains an
hybridized carbonyl carbon with an ideal bond angle of , constrained within a ring. This creates approx. 28 kcal/mol of ring strain. Converting this carbon to (ideal angle ) via nucleophilic attack relieves significant angle strain. Consequently, cyclobutanones are more electrophilic than their larger homologs.
The Steric Bottleneck: While the carbonyl is reactive, the "puckered" conformation of the cyclobutane ring creates significant steric clashing for incoming nucleophiles, especially if the ring has a substituent at the 3-position.
The Failure Point: Most yield losses occur not because the ketone is unreactive, but because the imine/iminium equilibrium is unfavorable due to steric bulk, or the intermediate hemiaminal fails to dehydrate efficiently.
Troubleshooting Guide (Q&A)
Issue 1: "My reaction stalls at 50-60% conversion. Adding more reductant doesn't help."
Diagnosis: You are likely fighting an unfavorable equilibrium between the ketone and the hemiaminal/imine. Standard borohydrides (STAB) work best when the imine concentration is high. If the equilibrium favors the starting materials, the reductant will eventually decompose or reduce the ketone to the alcohol (side product).
Solution: The Titanium(IV) Isopropoxide Protocol
Switch to a Lewis-acid mediated pre-formation step. Titanium(IV) isopropoxide [Ti(OiPr)
] acts as both a Lewis acid to activate the carbonyl and a water scavenger to drive the equilibrium toward the imine.
Protocol Adjustment:
Mix Cyclobutanone (1.0 equiv) and Amine (1.1-1.2 equiv) in neat Ti(OiPr)
(2.0 equiv) or in minimal dry THF.
Stir for 4–12 hours. (The solution often becomes viscous).
Dilute with alcohol (MeOH or EtOH).
Add NaBH
(1.5 equiv) carefully.
Why this works: The titanium coordinates to the hemiaminal oxygen, facilitating the elimination of water to form a stable titanated imine species, which is then rapidly reduced.
Issue 2: "I am seeing significant amounts of cyclobutanol (alcohol) byproduct."
Diagnosis: This is "Direct Reduction." The reducing agent is attacking the ketone before the amine has a chance to form the imine. This happens frequently with NaBH
in one-pot procedures or when the amine is weakly nucleophilic.
Solution: Modulate Reductant Strength & pH
Switch Reagent: Use Sodium Triacetoxyborohydride (STAB/NaBH(OAc)
).[1] It is less basic and much less reactive toward ketones than imines.
Sequential Addition: Do not mix everything at once. Stir the ketone and amine for 1-2 hours (with 4Å molecular sieves) before adding the reductant.
Acid Catalyst: If using STAB, add 1-2 equivalents of Acetic Acid (AcOH). The slight acidity protonates the imine to the highly electrophilic iminium ion, accelerating the reduction step specifically without activating the ketone reduction.
Issue 3: "I need the cis-isomer, but I'm getting a mixture."
Diagnosis: Stereocontrol on 3-substituted cyclobutanones is governed by the approach of the hydride.
The Rule: Small hydride reagents (like NaBH
) generally attack the iminium ion from the less hindered face (usually anti to the 3-substituent). This forces the amine group to the more hindered face (syn to the substituent), often resulting in the cis isomer (amine and substituent on the same side of the ring).
Solution: Reagent Bulk Tuning
To maximize cis (Kinetic Control): Use a small reductant (NaBH
) at low temperature (C to C) on the pre-formed imine.
To maximize trans (Thermodynamic Control): This is difficult via direct reductive amination. However, using a bulky reductant like L-Selectride might invert the selectivity by hindering the "easy" approach, though yields often suffer.
Experimental Protocols
Protocol A: Standard STAB Method (For unhindered amines)
Best for: Simple amines, robust substrates.
Dissolution: Dissolve Cyclobutanone (1.0 mmol) in 1,2-Dichloroethane (DCE) or THF (5 mL).
Imine Formation: Add Amine (1.1 mmol) and Acetic Acid (1.0 mmol). Stir for 30 min under
Best for: Electron-deficient amines, sterically crowded rings, or when Protocol A fails.
Complexation: In a flame-dried flask, combine Cyclobutanone (1.0 mmol) and Amine (1.2 mmol).
Activation: Add Ti(OiPr)
(neat, 2.0 mmol, ~0.6 mL) via syringe.
Stir: Stir neat or in minimal dry THF (1 mL) for 6 h. Note: Mixture may turn yellow/orange.
Dilution: Dilute with absolute EtOH (5 mL).
Reduction: Add NaBH
(1.5 mmol) carefully (gas evolution!). Stir for 2 h.
Workup (Crucial): Quench with 1N NaOH or water. A white precipitate (TiO
) will form. Filter through a Celite pad to remove titanium salts before extraction.
Data & Comparison
Table 1: Comparison of Reducing Systems for Cyclobutanone (1.0 equiv) + Benzylamine
Parameter
NaBH(OAc) (STAB)
NaBHCN
Ti(OiPr) + NaBH
Typical Yield
65 - 80%
50 - 70%
85 - 98%
Reaction Time
12 - 24 h
24 - 48 h
6 - 8 h
Side Products
Cyclobutanol (<5%)
Cyanide byproducts
Minimal
Water Tolerance
Moderate
High
Zero (Must be dry)
Toxicity
Low
High (HCN risk)
Low
Cost
Moderate
Low
Moderate
Visualizations
Workflow: Decision Tree for Troubleshooting
Caption: Logical flow for selecting the correct reductive amination condition based on observed failure modes.
Mechanism: Ti-Mediated Pathway
Caption: Mechanistic insight showing how Titanium drives the unfavorable equilibrium toward the active iminium species.
References
Bhattacharyya, S. (1995). "Reductive Amination of Carbonyl Compounds with Titanium(IV) Isopropoxide and Sodium Borohydride." Journal of Organic Chemistry. Link
Abdel-Magid, A. F., et al. (1996).[2] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry. Link
Mattson, R. J., et al. (1990). "An Improved Method for Reductive Alkylation of Amines Using Titanium(IV) Isopropoxide and Sodium Cyanoborohydride." Journal of Organic Chemistry. Link
Barney, J. et al. (2020). "Stereoselective Reductions of 3-Substituted Cyclobutanones: A Comparison between Experiment and Theory." The Journal of Organic Chemistry. Link
troubleshooting low melting point of amine hydrochloride salts
Welcome to the Analytical & Physical Chemistry Technical Support Center . As a Senior Application Scientist, I have designed this portal to help researchers and drug development professionals troubleshoot one of the most...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Analytical & Physical Chemistry Technical Support Center . As a Senior Application Scientist, I have designed this portal to help researchers and drug development professionals troubleshoot one of the most pervasive issues in pharmaceutical salt formation: the anomalous melting point depression of amine hydrochloride salts .
Below, you will find a diagnostic workflow, an in-depth Q&A addressing the physicochemical causality of these issues, quantitative data summaries, and self-validating experimental protocols to resolve them.
Diagnostic Workflow: Melting Point Depression
Diagnostic workflow for troubleshooting low melting points in amine hydrochloride salts.
Troubleshooting Guide & FAQs
Q1: Why is my amine hydrochloride salt exhibiting a melting point 5–15 °C lower than literature values?A1: Melting point depression is a colligative property driven by disruptions in the crystal lattice. According to classical thermodynamic principles, impurities disrupt the highly ordered ionic packing of the salt, increasing the entropy of the liquid phase and lowering the energy required for the solid-to-liquid transition[1]. For amine hydrochlorides, the primary culprits are residual solvents, unreacted free base, and structurally similar organic impurities.
Q2: How does hygroscopicity specifically impact the melting point, and why are these salts so prone to it?A2: Amine hydrochlorides are notoriously hygroscopic because the protonated amine (
) and the chloride counterion () readily form strong hydrogen bonds with atmospheric water. Absorbed water acts as a plasticizer within the lattice, drastically increasing molecular mobility and depressing the melting transition temperature. Even trace amounts of moisture can cause significant depression; historical analytical data demonstrates that even a 1% increase in water content can depress melting points by nearly 4 °C in certain organic compounds[2]. For example, compounds like dimethylamine hydrochloride and diethylamine hydrochloride are stable under strictly dry conditions but rapidly absorb moisture in humid environments, leading to a depressed or broad melting range[3][4].
Q3: Could incomplete salt formation (presence of free base) cause a low melting point?A3: Yes, this is a frequent and often overlooked issue. If the pH during crystallization is not strictly controlled relative to the
of the amine, the resulting solid may be a mixture of the hydrochloride salt and the unprotonated free base. Because low molecular weight free bases often have significantly lower melting points (or are liquids at room temperature), their presence acts as a massive impurity within the bulk material, drastically depressing the melting point[5].
Q4: My purity is >99% by HPLC and Karl Fischer shows <0.1% water, but the melting point is still sharp and low. What is happening?A4: You are likely observing polymorphism. Amine hydrochloride salts frequently crystallize into multiple polymorphic forms depending on the solvent system and cooling rate. A metastable polymorph possesses a different crystal lattice and will have a distinct, lower melting point compared to the thermodynamically stable form. Differential Scanning Calorimetry (DSC) is the gold standard for identifying polymorphs, as it can reveal the melting of a metastable form followed immediately by an exothermic recrystallization into the stable form[5].
Quantitative Data: Melting Point Depressants
The following table summarizes the quantitative impact of various contaminants and structural states on the melting point of amine hydrochloride salts.
Variable / Contaminant
Typical MP Depression ()
Peak Shape on Capillary/DSC
Primary Diagnostic Tool
Corrective Action
Moisture ()
2–5 °C per 1% water
Broadened, asymmetric
Karl Fischer Titration
Vacuum drying with desiccant
Residual Solvent
1–5 °C (varies by solvent)
Broadened
TGA / -NMR
Extended vacuum drying at elevated temp
Free Base Contamination
5–15 °C
Broadened, multiple peaks
pH measurement, NMR
Adjust pH (add HCl), recrystallize
Organic Impurities
Variable (depends on mol%)
Broadened
HPLC / GC
Recrystallization / Chromatography
Metastable Polymorph
5–20 °C (Sharp drop)
Sharp, distinct peak
DSC / XRPD
Solvent screening, polymorph seeding
Self-Validating Experimental Protocols
To ensure scientific integrity, every troubleshooting step must be verifiable. The following protocols are designed as self-validating systems to isolate and resolve the root causes of melting point depression.
Protocol 1: Anhydrous Recrystallization of Amine Hydrochloride Salts
This protocol eliminates organic impurities, free base contamination, and moisture.
Dissolution: Suspend the impure amine hydrochloride in a minimal volume of dry, boiling solvent (e.g., anhydrous ethanol or isopropanol). If the salt does not dissolve, add drops of methanol until complete dissolution is achieved.
pH Verification (Self-Validation Step A): Spot a micro-aliquot of the hot solution onto moistened pH paper. The pH should be slightly acidic (pH 3-4). If it is neutral or basic, free base is present; add ethereal HCl dropwise until the correct pH is reached.
Hot Filtration: Pass the hot solution through a pre-warmed fine glass frit to remove insoluble particulate impurities. Validation: The filter must show retained particulates, while the filtrate must be optically clear.
Controlled Cooling & Anti-Solvent Addition: Allow the filtrate to cool slowly to room temperature at roughly 0.5 °C/min. Once at room temperature, slowly layer an anhydrous anti-solvent (e.g., diethyl ether or heptane) to induce crystallization.
Isolation and Washing: Filter the crystals under a nitrogen blanket (to prevent atmospheric moisture absorption) and wash with cold, anhydrous anti-solvent.
Drying (Self-Validation Step B): Place the crystals in a vacuum oven at 50 °C with a dish of phosphorus pentoxide (
) as a desiccant. Weigh the sample every 2 hours. Validation: Drying is complete only when the mass reaches a constant value ( mg between weighings), confirming complete solvent and moisture removal.
Protocol 2: Thermal Analysis via DSC to Differentiate Impurities from Polymorphism
Capillary melting point apparatuses cannot differentiate between a metastable polymorph and an impure sample. DSC is required[5].
Sample Preparation: Accurately weigh 2–5 mg of the dried amine hydrochloride into an aluminum DSC pan. Crimp the pan with a pinhole lid. The pinhole is critical; it allows volatile impurities (like residual water or solvent) to escape, preventing pan deformation and separating desolvation endotherms from true melting endotherms.
Purge: Place the pan in the DSC cell and establish a dry Nitrogen purge at 50 mL/min. This prevents oxidative degradation at high temperatures.
Heating Program: Equilibrate at 25 °C, then heat at a controlled rate of 10 °C/min to approximately 20 °C above the expected literature melting point.
Data Interpretation (Self-Validation Step C):
Scenario A (Impurities/Moisture): A broad, asymmetric endothermic peak prior to the main melting event.
Scenario B (Polymorphism): A sharp endotherm (melting of the metastable form), immediately followed by a sharp exotherm (recrystallization into the stable form), followed by a final sharp endotherm (melting of the stable form).
Assigned Specialist: Dr. A. Vance, Senior Application Scientist
Status: Open
Subject: Preventing yield loss and "streaking" in C1-C6 amine purification.
Executive Summary
Volatile low molecular weight (LMW) amines (e.g., methylamine, ethylamine, pyrrolidine, volatile pyridines) present a dual paradox in purification: they are too polar for standard silica chromatography (resulting in streaking) and too volatile for standard rotary evaporation (resulting in yield loss).
This guide replaces generic "rotovap and column" advice with specialized protocols for Salt Formation , Neutralized Chromatography , and Controlled Distillation .
Module 1: Chromatography Troubleshooting
User Question: "My amine streaks on the TLC plate and never elutes as a tight band on the column. I lose 40% of my mass on the silica. What is happening?"
Technical Diagnosis:
Standard silica gel is slightly acidic (pH ~5-6). Basic amines interact strongly with surface silanol groups (Si-OH), forming hydrogen bonds or ionic interactions. This causes "tailing" (streaking) and irreversible adsorption (mass loss).
Crucial Step: Add 1% v/v Triethylamine (TEA) or 1% Ammonium Hydroxide (NH₄OH) to the mobile phase.
Mechanism:[2][3][4][5] The small, sacrificial amine (TEA) saturates the acidic silanol sites on the silica, allowing your target amine to pass through without sticking.
Column Pre-Treatment:
Flush the column with 2-3 column volumes (CV) of the amine-modified solvent before loading your sample. This ensures the stationary phase is neutralized prior to interaction with your analyte.
Visualization:
Do not use Ninhydrin if you used TEA (the whole plate will turn purple). Use KMnO₄ or Iodine stain instead.
Protocol B: Basic Alumina (The Alternative)
If the amine is acid-sensitive or the TEA method fails, switch the stationary phase entirely.
Material: Aluminum Oxide (Alumina), Basic, Brockmann Grade I or II.
Benefit: Alumina is naturally basic; no mobile phase modifier is required.[1]
Module 2: Isolation & Evaporation (The "Disappearing Product")
User Question: "I had a clean spot on TLC, but after the rotovap, my flask is empty. Where did it go?"
Technical Diagnosis:
Many LMW amines have high vapor pressures and form azeotropes with solvents. Vacuum evaporation co-distills the product.
The "HCl Crash" Protocol (Salt Formation)
Use this for amines with boiling points <80°C.
Instead of isolating the freebase, convert the amine to a non-volatile hydrochloride salt.
Step-by-Step:
Dissolution: Dissolve your crude reaction mixture in a non-polar solvent (Diethyl Ether or Pentane). Note: The free amine must be soluble; impurities should ideally be insoluble.
Acidification:
Place the flask in an ice bath (0°C).
Dropwise add 2M HCl in Diethyl Ether or 4M HCl in Dioxane (anhydrous).
Precipitation: The amine-HCl salt will precipitate immediately as a white solid.
Filtration: Filter the solid under inert atmosphere (nitrogen) to prevent hygroscopic water absorption.
Recovery: You now have a stable, non-volatile solid.
To use: Regenerate the free amine in situ by adding a base (e.g., NaHCO₃) directly in the next reaction step.
Data Table: Stability of Amine Salts
Salt Type
Stability
Hygroscopicity
Ease of Removal
Hydrochloride (HCl)
High
Moderate
Easy (Base wash)
Trifluoroacetate (TFA)
Moderate
High
Moderate
Oxalate
High
Low
Hard (Low solubility)
Picrate
AVOID
Low
Explosion Hazard
Module 3: Extraction Strategies
User Question: "My amine is water-soluble. When I wash with water, it stays in the aqueous layer."
Technical Diagnosis:
LMW amines partition poorly into organic solvents at neutral pH. You must exploit the pH vs. pKa relationship and the Salting-Out Effect .
The "2-Unit" Rule Protocol
pH Adjustment:
Determine the pKa of the conjugate acid (usually 9–11 for alkyl amines).
Adjust the aqueous layer pH to at least pKa + 2 (typically pH > 12) using NaOH pellets or saturated KOH.
Reasoning: At this pH, >99% of the amine is in the neutral (organic-soluble) freebase form.
Salting Out:
Saturate the aqueous layer with NaCl until solid salt no longer dissolves.
Mechanism:[2][3][4] This increases the ionic strength of the water, disrupting the hydration shell around the amine and forcing it into the organic phase.
Solvent Choice:
Avoid Ether (too volatile).
Use Dichloromethane (DCM) or Chloroform/Isopropanol (3:1) for difficult extractions.
Visual Decision Guide
The following logic tree helps determine the correct purification path based on your molecule's physical properties.
Caption: Decision matrix for selecting purification method based on volatility and acid sensitivity.
References & Authoritative Sources
Armarego, W. L. F. (2022).[6] Purification of Laboratory Chemicals (9th ed.). Butterworth-Heinemann.[6][7][8]
The gold standard text for specific physical constants and purification recipes for thousands of amines.
Biotage Application Notes. (2023). Strategies for Flash Chromatography of Ionizable Compounds.
Details the "1% Modifier" rule and silica interactions.
Gottlieb, H. E., et al. (1997). "NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities." J. Org.[6][8] Chem.
Essential for identifying if your "product" is actually just trapped Triethylamine or solvent.
Sigma-Aldrich Technical Bulletin. Handling and Storage of Volatile Amines.
Technical Support Center: Resolving 1,3-Disubstituted Cyclobutane Diastereomers
Welcome to the Advanced Application Support Center. 1,3-disubstituted cyclobutanes are emerging as highly valuable scaffolds in medicinal chemistry, frequently utilized as conformationally restricted linkers and aryl iso...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Advanced Application Support Center. 1,3-disubstituted cyclobutanes are emerging as highly valuable scaffolds in medicinal chemistry, frequently utilized as conformationally restricted linkers and aryl isosteres to improve metabolic stability and target binding[1]. Notable clinical examples include the RORγt inverse agonist TAK-828F and the histamine H3 antagonist PF-03654746[2],[1].
However, the synthesis, separation, and characterization of their cis and trans diastereomers present unique physicochemical challenges. This guide provides field-proven troubleshooting protocols and mechanistic insights for researchers and drug development professionals.
Knowledge Base Article (KBA) 01: Thermodynamic Isomerization & Synthesis
Q: During the scale-up of my cyclobutyl ketone, the cis/trans ratio degrades from an initial 95:5 to 60:40 after workup. What is causing this loss of diastereomeric excess?
Mechanistic Causality:
Unlike planar rings, 1,3-disubstituted cyclobutanes adopt a puckered "butterfly" conformation to relieve torsional strain[3]. In the cis configuration, both substituents can occupy pseudo-equatorial positions, which minimizes transannular steric clashes. Conversely, the trans configuration forces one substituent into a higher-energy pseudo-axial position[3].
If your molecule possesses an enolizable proton (e.g., an alpha-proton adjacent to a ketone, ester, or nitrile), exposure to basic workup conditions, trace acidic impurities, or prolonged heating facilitates reversible enolization. Upon re-protonation, the system thermodynamically equilibrates toward the more stable cis isomer[2],[1]. If your target was the kinetic trans isomer, this equilibration destroys your diastereomeric ratio (d.r.).
Corrective Action:
Quench strictly at low temperatures: Always quench reactions at -78°C to 0°C using heavily buffered aqueous solutions (e.g., saturated aqueous NH₄Cl or phosphate buffer at pH 7).
Control thermal exposure: Maintain rotavap bath temperatures strictly below 35°C during solvent evaporation.
Avoid basic chromatography additives: Do not use triethylamine (TEA) or ammonia in your chromatography eluents if the alpha-proton is highly acidic.
Knowledge Base Article (KBA) 02: Chromatographic & Crystallographic Resolution
Q: My cis and trans isomers co-elute as a single spot on normal-phase silica gel. How can I resolve them efficiently?
Mechanistic Causality:
The dipole moments of cis and trans 1,3-disubstituted cyclobutanes are often nearly identical. Because the vector sum of the substituent dipoles in the puckered ring does not differ enough to interact differentially with the silanol groups on standard silica, traditional flash chromatography frequently fails.
Resolution Strategy:
Transition to Supercritical Fluid Chromatography (SFC) for discovery-scale separations, or utilize fractional crystallization of diastereomeric salts for process-scale scale-up[2]. For example, the scalable synthesis of the TAK-828F scaffold entirely bypassed column chromatography by controlling acidic impurities to drastically improve the diastereomeric ratio via recrystallization[2].
Quantitative Comparison of Resolution Techniques
Technique
Typical Resolution (Rs)
Recovery (%)
Scalability
Best Application
Normal Phase Silica
< 1.0 (Co-elution)
85 - 95%
High
Pre-purification of crude mixtures
Achiral SFC
1.5 - 3.0
90 - 98%
Medium (<100g)
Discovery-phase separation of non-ionizable isomers
Objective: Isolate the cis-isomer from a cis/trans mixture of cyclobutane carboxylic acids.
Salt Formation: Dissolve the crude 1,3-disubstituted cyclobutane carboxylic acid in a polar aprotic/protic solvent mixture (e.g., EtOAc/EtOH, 9:1 v/v). Add 1.05 equivalents of a resolving amine (e.g., dicyclohexylamine).
Causality: Salt formation amplifies the solubility differences between the cis and trans diastereomers by increasing the lattice energy differential of the resulting crystals.
Thermal Cycling: Heat the suspension to 75°C under constant stirring until complete dissolution is achieved.
Controlled Cooling: Cool the solution at a linear, controlled rate of 0.1°C/min down to 20°C.
Causality: Slow cooling prevents the kinetic trapping (co-crystallization) of the undesired trans isomer within the crystal lattice of the cis isomer.
Validation Checkpoint: Filter a 1 mL aliquot of the suspension. Analyze the mother liquor via UPLC. If the d.r. of the mother liquor matches the theoretical eutectic point of the mixture, maximum theoretical recovery has been achieved. If the d.r. is still shifting, hold at 20°C for an additional 2 hours.
Isolation: Filter the crystals and wash with cold EtOAc (0°C). Free-base the salt using 1M HCl and extract the pure diastereomer into MTBE.
Workflow for resolving cis/trans 1,3-disubstituted cyclobutane diastereomers.
Knowledge Base Article (KBA) 03: Structural Assignment via NMR
Q: How do I definitively assign cis vs trans stereochemistry when 1D ¹H-NMR signals of the cyclobutane ring overlap heavily?
Mechanistic Causality:
In 1D NMR, the cyclobutane methylene protons (C2 and C4) often appear as complex, overlapping multiplets due to strong geminal and vicinal couplings. However, the spatial relationship of the protons at C1 and C3 provides a definitive diagnostic handle. In the puckered cis isomer, the protons at C1 and C3 are pseudo-axial and point directly at each other across the ring, separated by approximately 2.15 Å[3]. In the trans isomer, one proton is pseudo-axial and the other is pseudo-equatorial, increasing the interatomic distance significantly and ablating the through-space interaction.
Protocol: NOESY-Based Stereochemical Assignment
Sample Preparation: Dissolve 15-20 mg of the purified isomer in 0.6 mL of CDCl₃ or C₆D₆.
Causality: Utilizing C₆D₆ can induce Aromatic Solvent-Induced Shifts (ASIS), which frequently resolves overlapping multiplets that co-resonate in CDCl₃, allowing for cleaner irradiation.
Acquisition: Acquire a 2D NOESY (or ROESY) spectrum with a mixing time (τm) of 300-500 ms.
Causality: A mixing time in this range is optimal for small molecules (MW < 500 Da) in the extreme narrowing limit, allowing NOE buildup without triggering secondary spin diffusion that could yield false positives.
Cross-Peak Analysis: Inspect the cross-peaks specifically between the C1-H and C3-H protons.
Validation Checkpoint: A strong NOE cross-peak between C1-H and C3-H definitively identifies the cis isomer. To self-validate this finding, check the cross-peaks between the C1/C3 protons and the C2/C4 methylene protons. The trans isomer will lack the C1-C3 cross-peak but will show a distinct pattern of interactions with the pseudo-equatorial methylene protons.
References
Diastereoselective Synthesis of a cis-1,3-Disubstituted Cyclobutane Carboxylic Acid Scaffold for TAK-828F, a Potent Retinoic Acid Receptor-Related Orphan Receptor (ROR)-γt Inverse Agonist
Source: ACS Publications (Journal of Organic Chemistry)
URL:[Link]
Formal γ–C–H Functionalization of Cyclobutyl Ketones: Synthesis of cis-1,3-Difunctionalized Cyclobutanes
Source: PubMed Central (PMC)
URL:[Link]
Synthesis, biological evaluation, and modeling studies of 1,3-disubstituted cyclobutane-containing analogs of combretastatin A4
Source: PubMed Central (PMC)
URL:[Link]
RSC Advances: CYCLOPROPANES AND CYCLOBUTANES
Source: Royal Society of Chemistry (RSC Advances)
URL:[Link]
Technical Support Center: Effective Removal of Residual Water from Hygroscopic Amine Hydrochlorides
Welcome to the Technical Support Center for handling hygroscopic amine hydrochlorides. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges with residual water i...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for handling hygroscopic amine hydrochlorides. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges with residual water in their materials. As a Senior Application Scientist, my goal is to provide you with not just protocols, but also the underlying scientific principles and field-proven insights to ensure you can confidently and effectively dry your amine hydrochloride salts, safeguarding the integrity of your experiments and products.
The Challenge of Water in Amine Hydrochlorides
Amine hydrochlorides are frequently hygroscopic, meaning they readily absorb moisture from the atmosphere.[1][2] This affinity for water is often due to the presence of the chloride ion, which can act as a hydrogen bond acceptor, facilitating interactions with atmospheric moisture.[3][4] Residual water can be detrimental, impacting:
Reaction Stoichiometry: Inaccurate molar quantities due to the mass of water.
Reaction Outcomes: Water can interfere with moisture-sensitive reagents and catalysts.
Material Stability: Can lead to physical changes like clumping and may affect the long-term chemical stability of the compound.
Analytical Accuracy: Affects the accuracy of techniques like NMR and elemental analysis.
This guide provides a comprehensive overview of the most effective methods for removing residual water, along with troubleshooting advice for common issues.
Method Selection Guide: Choosing the Right Drying Technique
The optimal drying method depends on the thermal stability of your specific amine hydrochloride, the required level of dryness, the scale of your experiment, and the available equipment. The following decision tree can guide your choice.
Caption: Decision tree for selecting a drying method.
Detailed Protocols & Technical Deep Dive
Azeotropic Distillation with a Dean-Stark Apparatus
This is a highly effective method for removing water from a substance in solution. It relies on the principle of forming a lower-boiling azeotrope between an organic solvent and water.[5] Toluene is a common choice as it forms a heterogeneous azeotrope with water (boiling point 84.1°C), which, upon condensation, separates into two immiscible layers, allowing for the physical removal of the water.[6]
Scientific Principle: Le Chatelier's principle is at play here. By continuously removing a product (water) from the system, the equilibrium is driven towards the anhydrous state. The Dean-Stark apparatus is specifically designed to trap and separate the condensed water while returning the organic solvent to the reaction flask.[7]
Caption: Workflow for azeotropic distillation.
Experimental Protocol: Azeotropic Distillation
Preparation: In a round-bottom flask, dissolve the hygroscopic amine hydrochloride in a suitable solvent that forms a heterogeneous azeotrope with water (e.g., toluene, cyclohexane, or cyclopentyl methyl ether).[8] The solid does not need to fully dissolve initially.
Apparatus Assembly: Assemble a Dean-Stark apparatus with the flask, a reflux condenser, and a heating mantle.[9] Ensure all glassware is dry.
Heating and Reflux: Heat the mixture to a gentle reflux. The vapor of the azeotrope will rise, condense, and collect in the graduated arm of the Dean-Stark trap.
Water Removal: As the condensate cools, it will separate into two layers. For a toluene-water azeotrope, the denser water layer will collect at the bottom of the trap.[10] The upper toluene layer will overflow and return to the flask.
Monitoring and Completion: Continue the distillation until the water level in the trap no longer increases. This indicates that all residual water has been removed.
Final Steps: Allow the apparatus to cool. The now-anhydrous solution of your amine hydrochloride can be used directly, or the solvent can be removed under reduced pressure to yield the dry solid.
Best Practices & Causality
Why Toluene? Toluene is often preferred over benzene due to its lower toxicity. Its boiling point (111°C) is high enough for most reactions but allows for easy removal.
Stirring: Ensure the mixture is well-stirred to prevent bumping and to facilitate the efficient transfer of water to the solvent.
Insulation: For higher-boiling solvents like toluene, insulating the apparatus up to the condenser can help maintain the vapor temperature and prevent premature condensation.[7]
Vacuum Oven Drying
This method is ideal for thermally stable compounds and is generally faster than using a desiccator.[11] By reducing the ambient pressure, the boiling point of water is significantly lowered, allowing for rapid evaporation at temperatures that are less likely to cause decomposition of the amine salt.[2][12]
Scientific Principle: The Clausius-Clapeyron relation describes the relationship between the vapor pressure of a liquid and its temperature. By applying a vacuum, the external pressure is lowered, and water can transition to the vapor phase at a much lower temperature than its normal boiling point of 100°C.
Caption: Workflow for vacuum oven drying.
Experimental Protocol: Vacuum Oven Drying
Preparation: Spread the amine hydrochloride salt in a thin layer on a vacuum-safe glass dish (e.g., a crystallization dish). A thin layer maximizes the surface area for efficient drying.
Loading: Place the dish in the vacuum oven.
Drying Cycle:
Close the oven door and ensure a tight seal.
Begin to apply vacuum.
Once a stable vacuum is reached, set the oven to a moderate temperature. For many amine hydrochlorides, a temperature range of 50-80°C is a safe starting point to avoid decomposition.[13]
Dry for 4-24 hours, depending on the amount of material and the level of residual water.
Completion:
Turn off the heat and allow the oven to cool to room temperature while still under vacuum. This prevents the hot, dry material from rapidly re-absorbing moisture from the air.
Gently break the vacuum with an inert gas like nitrogen or argon. Avoid using ambient air, as it contains moisture.
Immediately transfer the dried sample to a desiccator for storage.
Best Practices & Causality
Temperature Selection: It is crucial to know the decomposition temperature of your amine hydrochloride. Some amine hydrochlorides can decompose or sublime upon heating.[14] If unsure, start with a lower temperature (e.g., 40-50°C) for a longer duration.
Inert Gas Backfill: Backfilling with an inert gas is critical. A highly hygroscopic material will quickly re-absorb atmospheric moisture if the vacuum is broken with ambient air.
"Drying to Constant Weight": For quantitative applications, the sample should be periodically cooled in a desiccator and weighed until two consecutive weighings are constant.
Desiccator Drying (Static and Vacuum)
This is the gentlest method, suitable for small quantities of material or for compounds that are thermally sensitive.[13] It relies on a desiccant (a hygroscopic substance) to absorb water vapor from the air inside a sealed chamber, thereby drying the sample.
Scientific Principle: The process is driven by the difference in water vapor pressure between the sample and the desiccant. The desiccant maintains a very low partial pressure of water within the desiccator, creating a gradient that encourages water to evaporate from the sample and be absorbed by the desiccant. Applying a vacuum enhances this process by removing air, which can impede the movement of water molecules.
Experimental Protocol: Desiccator Drying
Desiccant Preparation: Ensure the desiccator contains a fresh, active drying agent (e.g., anhydrous calcium sulfate (Drierite®), silica gel with indicator, or phosphorus pentoxide for extreme drying).
Sample Preparation: Spread the amine hydrochloride in a thin layer in an open container (e.g., a watch glass or petri dish).
Drying (Two Variations):
Static Drying: Place the container on the desiccator plate, close the lid, and allow the sample to dry over time. This can take several days.
Vacuum Drying: Close the lid, ensure it is well-greased and sealed, and carefully apply a vacuum. This significantly speeds up the drying process.
Storage: The desiccator also serves as an excellent storage container for the dried material.
Best Practices & Causality
Choice of Desiccant: Do not use acidic desiccants like concentrated sulfuric acid, as they can react with amines. Phosphorus pentoxide (P₄O₁₀) is extremely efficient but can become coated with a layer of phosphoric acid, reducing its effectiveness over time.
Desiccant Maintenance: Regularly check and regenerate or replace the desiccant. Color-indicating silica gel is useful for this purpose.
Vacuum Application: Apply and release the vacuum slowly to prevent the fine powder from being blown around the desiccator.
Quantitative Comparison of Drying Methods
Parameter
Azeotropic Distillation
Vacuum Oven Drying
Desiccator Drying (Vacuum)
Principle
Forms a low-boiling azeotrope with water for physical removal.
Lowers the boiling point of water under reduced pressure.
Water vapor pressure gradient created by a desiccant.
Speed
Fast to Very Fast (hours)
Moderate to Fast (4-24 hours)
Slow (days)
Efficiency
Very High (can achieve <50 ppm water)
High (can achieve <100 ppm water)
Moderate
Temperature
Elevated (boiling point of azeotrope)
Ambient to Elevated (user-defined)
Ambient
Scale
Small to Large
Small to Moderate
Small
Pros
Highly effective; can be used for large quantities.
Good control over temperature; faster than desiccator.
Very gentle; no heat required; good for storage.
Cons
Requires a soluble sample; potential for thermal degradation; requires solvent removal.
Risk of thermal decomposition if temperature is too high.
Very slow; desiccant requires maintenance.
Validation and Quality Control: Karl Fischer Titration
Regardless of the drying method used, it is essential to quantify the residual water content to validate the process. The Karl Fischer (KF) titration is the gold standard for water determination.[3][15] It is a highly sensitive and specific method based on a stoichiometric reaction between iodine and water.[16][17]
Scientific Principle: The Karl Fischer reaction is a redox titration where water reacts with iodine and sulfur dioxide in the presence of a base and a solvent (typically methanol). The endpoint is reached when all the water has been consumed, and excess iodine is detected, usually by an electrochemical sensor.
Simplified Protocol: Volumetric Karl Fischer Titration
Solvent Preparation: Add a suitable Karl Fischer solvent to the titration vessel. For amines, it may be necessary to use a specialized solvent or add a buffering agent like salicylic acid to prevent pH shifts that can interfere with the reaction.[15]
Solvent Titration: Titrate the solvent to dryness with the Karl Fischer reagent to eliminate any background moisture.
Sample Addition: Accurately weigh and add the dried amine hydrochloride sample to the vessel. Ensure the sample dissolves completely.
Sample Titration: Titrate the sample with the Karl Fischer reagent until the endpoint is reached.
Calculation: The instrument's software will calculate the water content based on the volume of titrant used and its known concentration.
Key Consideration for Amines: Strongly basic amines can raise the pH of the KF solvent, leading to side reactions and inaccurate (falsely high) water content readings. Using a reagent system with a higher buffering capacity or adding an acid like salicylic acid can mitigate this issue.
Troubleshooting Guide & FAQs
Q1: My amine hydrochloride salt turned yellow/brown in the vacuum oven. What happened?
A: This is likely a sign of thermal decomposition. Amine salts can be sensitive to heat, and prolonged exposure to elevated temperatures, even under vacuum, can cause degradation.[18][19]
Immediate Action: Reduce the oven temperature significantly or switch to a non-thermal method like vacuum desiccator drying.
Preventative Measures: Determine the thermal stability of your compound using techniques like thermogravimetric analysis (TGA) or differential scanning calorimetry (DSC) before attempting to dry it at elevated temperatures. Always start with a lower temperature (e.g., 40-50°C) if the thermal stability is unknown.
Q2: After drying, my sample is still clumpy and appears wet. What went wrong?
A: This indicates incomplete drying. Several factors could be at play:
Insufficient Drying Time: The drying time was not long enough for the amount of material.
Sample Too Thick: The sample was not spread thinly enough, preventing water from escaping the bulk of the material.
Ineffective Method: For very hygroscopic materials, a static desiccator might not be sufficient.
Exhausted Desiccant: The drying agent in your desiccator may be saturated with water.
Re-exposure to Air: The sample was exposed to moist ambient air for too long after drying and before being transferred to a dry container.
Recommended Solution: Spread the sample in a thinner layer and dry for a longer period. If using a desiccator, ensure the desiccant is fresh. Consider a more robust method like vacuum oven drying or azeotropic distillation. Always handle the dried sample in a low-humidity environment (e.g., a glove box) if possible.
Q3: Can I use any drying agent for my amine hydrochloride?
A: No. The choice of drying agent is critical. Amine hydrochlorides are salts of a weak base and a strong acid, resulting in a slightly acidic to neutral character in solution. However, you should avoid acidic drying agents. More importantly, you must use a drying agent that does not react with amines.
Good Choices: Neutral salts like anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄) are generally safe and effective.[10][20] Molecular sieves are also an excellent choice.[21]
Agents to Avoid:
Calcium chloride (CaCl₂): Can form adducts with amines.
Acidic agents (e.g., P₄O₁₀, H₂SO₄): Can react with the amine functionality.
Q4: I performed an azeotropic distillation, but my final product still contains water. Why?
A: This can happen for a few reasons:
Incomplete Distillation: The process was stopped before all the water was collected in the Dean-Stark trap.
Leaky System: If the glassware joints are not properly sealed, atmospheric moisture can enter the system.
"Wet" Solvent: The solvent used for the azeotropic distillation may have had a high initial water content.
Recommended Solution: Ensure the distillation is run until the water level in the trap is constant for at least 30 minutes. Use well-fitting, properly greased glassware. If possible, use a freshly opened bottle of anhydrous solvent or dry the solvent before use.
Q5: How can I be sure my sample is truly dry?
A: Visual inspection is not sufficient. The only reliable way to confirm dryness is through quantitative analysis.
Gold Standard: Karl Fischer titration is the most accurate method for determining residual water content.[3]
Practical Method: For routine synthesis, "drying to a constant weight" is a common practice. This involves weighing the sample, drying it for a period, re-weighing, and repeating until the mass no longer changes. This should be done in conjunction with proper cooling in a desiccator before each weighing.
References
Dean–Stark apparatus - Wikipedia. (n.d.). Retrieved March 4, 2026, from [Link]
Dean-Stark - Chemistry Teaching Labs - University of York. (n.d.). Retrieved March 4, 2026, from [Link]
Dean–Stark Apparatus DS 500 BEGER. (n.d.). Retrieved March 4, 2026, from [Link]
A Simple Dean-Stark Apparatus Explained - YouTube. (2013, April 22). Retrieved March 4, 2026, from [Link]
Dean-Stark apparatus | Resource - Royal Society of Chemistry: Education. (n.d.). Retrieved March 4, 2026, from [Link]
Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of Several Desiccants. (2010). The Journal of Organic Chemistry, 75(24), 8351–8354. [Link]
Azeotropic distillation - Wikipedia. (n.d.). Retrieved March 4, 2026, from [Link]
Dive Into Azeotropic Distillation: Essential Techniques - GWSI. (2024, July 1). Retrieved March 4, 2026, from [Link]
Azeotropic Distillation - YouTube. (2025, March 10). Retrieved March 4, 2026, from [Link]
Using drying agents. (n.d.). Retrieved March 4, 2026, from [Link]
How To: Remove Residual Water - Chemistry - University of Rochester. (n.d.). Retrieved March 4, 2026, from [Link]
Azeotrope - Wikipedia. (n.d.). Retrieved March 4, 2026, from [Link]
Efficient & Safe Vacuum Drying for Chemical Labs | DZF-6050 Oxygen-Free Solution. (n.d.). Retrieved March 4, 2026, from [Link]
vacuum drying method - Museo Carmen Thyssen Málaga. (n.d.). Retrieved March 4, 2026, from [Link]
US3337630A - Process for the purification of amines - Google Patents. (n.d.).
Karl Fischer water content titration - Scharlab. (n.d.). Retrieved March 4, 2026, from [Link]
Co-Crystallization Approach to Enhance the Stability of Moisture-Sensitive Drugs - Semantic Scholar. (2023, January 5). Retrieved March 4, 2026, from [Link]
Improving solubility and avoiding hygroscopicity of tetrahydroberberine by forming hydrochloride salts by introducing solvents - RSC Publishing. (n.d.). Retrieved March 4, 2026, from [Link]
THERMAL DEGRADATION OF AMINES FOR CO2 CAPTURE - UKnowledge - University of Kentucky. (n.d.). Retrieved March 4, 2026, from [Link]
Drying Organic Solutions - Organic Chemistry at CU Boulder. (n.d.). Retrieved March 4, 2026, from [Link]
EP1312600A1 - Process for separating mixtures of crude, water-containing amines originating from the amine synthesis - Google Patents. (n.d.).
US3433788A - Process for recovery of amines from aqueous solutions by solvent treatment and distillation - Google Patents. (n.d.).
Study of a microwave assisted vacuum drying process applied to the granulated pharmaceutical drug hydrochlorthiazide - PubMed. (n.d.). Retrieved March 4, 2026, from [Link]
vacuum drying method - Museo Carmen Thyssen Málaga. (n.d.). Retrieved March 4, 2026, from [Link]
Drying agents and their compatibilities , Hive Stimulants. (n.d.). Retrieved March 4, 2026, from [Link]
Water Determination (Karl Fischer Method). (n.d.). Retrieved March 4, 2026, from [Link]
Summary of water content determination by Karl Fischer method and introduction of reagents. -Part 1- - YouTube. (2025, September 30). Retrieved March 4, 2026, from [Link]
Improving solubility and avoiding hygroscopicity of tetrahydroberberine by forming hydrochloride salts by introducing solvents. (2018). CrystEngComm, 20(32), 4644-4650. [Link]
Azeotropic Distillation - YouTube. (2025, March 10). Retrieved March 4, 2026, from [Link]
Dive Into Azeotropic Distillation: Essential Techniques - GWSI. (2024, July 1). Retrieved March 4, 2026, from [Link]
CN113092663A - Method for measuring moisture content in organic amine - Google Patents. (n.d.).
Azeotropic Distillation. (n.d.). Retrieved March 4, 2026, from [Link]
Karl Fischer Titration - an overview | ScienceDirect Topics. (n.d.). Retrieved March 4, 2026, from [Link]
Effect of Various Parameters on the Thermal Stability and Corrosion of CO 2 -Loaded Tertiary Amine Blends - MDPI. (2020, May 21). Retrieved March 4, 2026, from [Link]
Impact of Solvent on the Thermal Stability of Amines - PMC. (2022, October 19). Retrieved March 4, 2026, from [Link]
Thermal Stability of Amine Compounds and Dichloromethane - Aidic. (n.d.). Retrieved March 4, 2026, from [Link]
Gibson, Emma K. (2007) Amine hydrochloride salts : a problem in polyurethane synthesis. PhD thesis. [Link]
Hydroxyamine hydrochloride | ClH.H3NO | CID 443297 - PubChem. (n.d.). Retrieved March 4, 2026, from [Link]
Modeling the Chemistry of Amines and Amine Hydrochlorides for Predicting Corrosion in Refinery Overheads - OLI, Inc. - OLI Systems. (2023, June 20). Retrieved March 4, 2026, from [Link]
Hygroscopicity of organic compounds as a function of organic functionality, water solubility, molecular weight, and oxidation le - ACP. (2022, March 28). Retrieved March 4, 2026, from [Link]
Characterization of the "hygroscopic" properties of active pharmaceutical ingredients. (2008). Journal of Pharmaceutical Sciences, 97(3), 1047-1058. [Link]
Ammonium chloride - Wikipedia. (n.d.). Retrieved March 4, 2026, from [Link]
Vacuum Dryer: Working Principle, Benefits, Applications & How to Select the Right System. (n.d.). Retrieved March 4, 2026, from [Link]
Isolation (Recovery). (n.d.). Retrieved March 4, 2026, from [Link]
Cyclobutane Functionalization Support Center: Troubleshooting & Optimization Guide
Welcome to the Technical Support Center for cyclobutane functionalization. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals facing the notorious challenges of fo...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for cyclobutane functionalization. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals facing the notorious challenges of four-membered ring chemistry. The inherent ~26.3 kcal/mol strain energy of the cyclobutane ring makes it thermodynamically eager to undergo ring-opening, while its rigid conformation resists the geometries required for transition-metal coordination.
This portal is designed to move beyond basic protocols. Here, we offer causality-driven troubleshooting, self-validating methodologies, and authoritative optimization strategies for C-H activation, photoredox catalysis, and cross-coupling.
Functionalization Workflow & Decision Matrix
The following diagram maps out the primary activation strategies for cyclobutane derivatives and the immediate troubleshooting steps for common failure modes.
Decision tree for cyclobutane functionalization troubleshooting and optimization.
Frequently Asked Questions (FAQs)
Q1: Why does my cyclobutane ring open during photoredox catalysis, and how can I prevent it?Mechanistic Causality: Ring opening in cyclobutanes is driven by the release of ring strain and the formation of a more thermodynamically stable radical (e.g., secondary or tertiary vs. primary). For instance, in the photooxidation of cyclobutylanilines, the parent amine is oxidized to an amine radical cation, which rapidly cleaves the C-C bond to relieve strain (1)[1].
Solution: To prevent this, you must kinetically outcompete the ring-opening pathway. This can be achieved by tuning the photocatalyst's redox potential to avoid over-oxidation, or by introducing steric hindrance. For example, incorporating an ortho-substituent on the N-aryl ring of cyclobutylanilines sterically inhibits the side reactions and suppresses unwanted annulation pathways[1].
Q2: When performing Pd-catalyzed C(sp³)-H arylation, why am I seeing poor conversion or unwanted bis-arylation?Mechanistic Causality: Cyclobutanes lack the conformational flexibility of larger macrocycles. If the directing group cannot easily adopt the planar geometry required to form the stable palladacycle intermediate, the catalytic cycle stalls. Furthermore, overly strong directing groups (like 8-aminoquinoline) can lock the metal in place, leading to sequential bis-arylation rather than mono-functionalization (2)[2].
Solution: Switch to a directing group that provides optimal bidentate coordination without over-stabilizing the intermediate. The o-thioanisidine directing group has proven highly effective for cyclobutanes, as the hemilabile sulfur atom allows for easier product release and prevents bis-arylation[2].
Q3: How do I optimize cross-coupling on highly strained bicyclo[1.1.0]butanes (BCBs) without degrading the substrate?Mechanistic Causality: BCBs possess an immense strain energy (~64 kcal/mol) concentrated in the central C-C bond. At elevated temperatures or in the presence of highly active, unhindered transition metals, BCBs undergo premature fragmentation or polymerize, often visually indicated by the rapid precipitation of palladium or copper black (3)[3].
Solution: Maintain strict temperature control (room temperature) and use specialized, sterically demanding catalysts. For bridge cross-coupling, limiting the reaction time to 1 hour at room temperature is crucial to prevent Pd black formation[3]. For copper-catalyzed coupling with carbenes, using the bulky TpBr3Cu(NCMe) complex ensures the metal center is sufficiently shielded, preventing unwanted BCB degradation (4)[4].
Troubleshooting Guide: Specific Experimental Issues
Issue A: Complete loss of starting material but no desired cross-coupled product in BCB reactions.
Diagnosis: The metal catalyst is inducing radical-mediated ring-opening or oligomerization rather than the desired cross-coupling.
Resolution: Switch the solvent to 1,2-dichloroethane (DCE) and ensure the temperature does not exceed 25 °C. The use of THF often completely shuts down the reactivity of certain Cu-catalyzed BCB couplings due to competitive coordination to the metal center[4].
Issue B: Precipitation of a black solid within 15 minutes of initiating Pd-catalyzed C-H functionalization.
Diagnosis: This is palladium black, indicating catalyst decomposition. The oxidative addition complex is failing to undergo transmetalation or reductive elimination, leading to aggregation of Pd(0).
Resolution: Add a halide scavenger like Ag₂CO₃ to drive the transmetalation step forward. Ensure your solvent (e.g., Toluene) is rigorously degassed, as oxygen can accelerate ligand oxidation and subsequent catalyst collapse.
Standard Operating Procedures (SOPs)
Protocol 1: Palladium-Catalyzed Directed C(sp³)-H Arylation of Cyclobutanes
This protocol utilizes an o-thioanisidine directing group to achieve mono-selective C-H arylation.
Preparation: In a nitrogen-filled glovebox, charge an oven-dried 10 mL Schlenk tube with the o-thioanisidine-coupled cyclobutane substrate (0.2 mmol), Pd(OAc)₂ (10 mol%), and Ag₂CO₃ (2.0 equiv).
Reagent Addition: Add the aryl iodide (3.0 equiv) and anhydrous toluene (2.0 mL).
Execution: Seal the tube, remove it from the glovebox, and heat to 110 °C in a pre-heated oil bath for 24 hours.
Self-Validating Mechanism: Within the first 2 hours, the solution should transition from a clear yellow to a cloudy suspension with a pale yellow/white precipitate (AgI). This visual cue validates that the C-H activation and subsequent halide abstraction by silver are actively occurring. If the solution turns black, the catalyst has decomposed.
Workup: Cool to room temperature, filter through a pad of Celite (eluting with EtOAc), and concentrate in vacuo before purification.
Protocol 2: Copper-Catalyzed Cross-Coupling of Bicyclobutanes with Triftosylhydrazones
Preparation: In a 5 mL vial equipped with a magnetic stir bar, add the BCB ketone (0.2 mmol), triftosylhydrazone (1.5 equiv), and the TpBr3Cu(NCMe) catalyst (1 mol%).
Solvent Addition: Add anhydrous DCE (2.0 mL) under an argon atmosphere.
Execution: Stir the reaction mixture at room temperature (25 °C) for 24 hours.
Self-Validating Mechanism: Upon addition of the solvent and stirring, you must observe the slow, steady evolution of nitrogen gas bubbles. This confirms the decomposition of the triftosylhydrazone into the active trifluoromethylcarbene intermediate. If bubbling stops prematurely, the hydrazone has degraded or the catalyst is poisoned.
Workup: Concentrate the crude mixture directly under reduced pressure and purify via flash column chromatography to isolate the skipped diene product.
Quantitative Data & Optimization Parameters
Table 1: Optimization of Pd-Catalyzed C-H Arylation of Cyclobutanes
(Data synthesized from directing group optimization studies)[2]
Directing Group
Solvent
Temp (°C)
Yield (%)
Mechanistic Observation
Carboxylic Acid
DMF
110
<5
Failure to form stable palladacycle
8-Aminoquinoline
Toluene
110
21
Over-stabilization; bis-arylation dominates
o-Thioanisidine
Toluene
110
84
Optimal hemilabile bidentate coordination
Table 2: Optimization of Cu-Catalyzed BCB Cross-Coupling
(Data tracking the effect of catalyst and environment on skipped diene synthesis)[4]
Catalyst
Solvent
Temp (°C)
Time (h)
Yield (%)
Cu(MeCN)₄PF₆
DCE
25
12
15
TpBr₃Cu(NCMe)
THF
25
12
0
TpBr₃Cu(NCMe)
DCE
60
12
28
TpBr₃Cu(NCMe)
DCE
25
24
87
References
Applications of C–H Functionalization Logic to Cyclobutane Synthesis. The Journal of Organic Chemistry - ACS Publications.2
Cleavage of a C-C Bond in Cyclobutylanilines Enabled by Visible Light Photoredox Catalysis: Development of a New[4+2] Annulation Method. PMC.1
Bridge Cross-Coupling of Bicyclo[1.1.0]butanes. Organic Letters - ACS Publications.3
Copper-Catalyzed Cross-Coupling of Bicyclobutanes with Triftosylhydrazone Leading to Skipped Dienes. Organic Letters - ACS Publications.4
Technical Support Center: Overcoming Steric Hindrance in N-Methylation of Cyclobutamines
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide specifically for researchers, synthetic chemists, and drug development professionals struggling with the N-methylatio...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide specifically for researchers, synthetic chemists, and drug development professionals struggling with the N-methylation of sterically hindered aliphatic amines, particularly cyclobutamines.
The puckered conformation of the cyclobutane ring, combined with the steric bulk of adjacent alpha-substituents, creates a formidable physical barrier around the nitrogen lone pair. This steric shielding reduces nucleophilicity, preventing the approach of bulky methylating agents and often leading to failed reactions, poor yields, or uncontrollable over-methylation (quaternization). This guide provides field-proven, self-validating methodologies to overcome these barriers.
Strategic Decision Matrix for Cyclobutamine Methylation
Choosing the correct methylation strategy depends entirely on the starting material (primary vs. secondary amine) and the desired outcome. Direct alkylation with methyl iodide (MeI) and a base is notoriously problematic for primary cyclobutamines because the initial mono-methylated product is less sterically hindered and more nucleophilic than the starting material, inevitably leading to N,N-dimethylation.
To avoid this, we rely on two primary pathways: Mild Reductive Amination (for secondary amines) and DMAP-Assisted Fukuyama Alkylation (for primary amines requiring strict mono-methylation).
Caption: Decision matrix for selecting the optimal N-methylation strategy for cyclobutamines.
Quantitative Data: Reagent & Method Comparison
The table below summarizes the efficacy of various N-methylation strategies when applied to sterically hindered cyclobutamines.
Protocol A: Mild Reductive Amination using Sodium Phosphite
Standard borohydrides (like NaBH₄) can be too bulky or overly reactive, leading to side reactions. For sterically hindered secondary cyclobutamines containing reducible or hydrolyzable groups, 3 demonstrated that an aqueous formaldehyde/sodium phosphite system provides excellent yields under mild conditions[1].
Causality Insight: Sodium phosphite acts as a highly compact, mild hydride donor. Its small steric radius allows it to easily attack the sterically shielded iminium ion intermediate formed by the cyclobutamine.
Imine Formation: Dissolve the secondary cyclobutamine (1.0 eq) in a minimal amount of water/dioxane. Add 37% aqueous formaldehyde (1.5 eq). Stir at room temperature for 15 minutes.
Reduction: Add a 2M aqueous solution of sodium phosphite (NaH₂PO₃, 2.0 eq) dropwise to the reaction mixture.
Self-Validation (Monitoring): Monitor via LC-MS. The intermediate iminium ion will show a mass shift of +12 Da relative to the starting amine. The successful reduction will show a final mass shift of +14 Da.
Workup: Basify the solution to pH 10 using cold 1M NaOH. Extract rapidly with dichloromethane (DCM) at <10 °C to prevent hydrolysis of sensitive functional groups. Dry over Na₂SO₄ and concentrate.
Protocol B: DMAP-Assisted Fukuyama N-Methylation
For primary cyclobutamines where strict mono-methylation is required, the Fukuyama sulfonylation route is mandatory. However, standard protocols using collidine as a base fail for highly hindered amines. Replacing collidine with 4-dimethylaminopyridine (DMAP) dramatically lowers the activation energy barrier[2].
Causality Insight: DMAP is a nucleophilic catalyst. It displaces the chloride on o-nitrobenzenesulfonyl chloride (o-NBS-Cl) to form a resonance-stabilized sulfonyl-DMAP intermediate. This highly electrophilic intermediate readily reacts with the sterically hindered cyclobutamine, a process that bulky bases like collidine cannot facilitate.
Sulfonylation: Dissolve the primary cyclobutamine (1.0 eq) in anhydrous N-methylpyrrolidone (NMP). Add DMAP (10.0 eq) and o-NBS-Cl (4.0 eq). Stir at room temperature for 40-60 minutes.
Validation: LC-MS should indicate complete conversion to the sulfonamide (Mass shift: +185 Da).
Methylation: Add 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU, 3.0 eq) and dimethyl sulfate or methyl iodide (10.0 eq). Stir for 30 minutes.
Validation: TLC or LC-MS confirms the addition of the methyl group (Mass shift: +14 Da).
Desulfonylation: To cleave the o-NBS group, add 2-mercaptoethanol (10.0 eq) and DBU (5.0 eq).
Validation: The reaction mixture will immediately turn a distinct yellow-green color . This is a self-validating visual cue indicating the formation of the 2-(2-nitrophenylthio)ethanol byproduct, confirming successful deprotection[4].
Troubleshooting Guides & FAQs
Q1: My reductive amination is stalling at the imine/iminium stage. Why isn't it reducing?A1: This is a classic symptom of extreme steric hindrance blocking the reducing agent. If you are using sodium triacetoxyborohydride (STAB), the bulky acetoxy groups may prevent the hydride from reaching the iminium carbon.
Solution: Switch to a smaller reducing agent like sodium cyanoborohydride (NaBH₃CN) or the sodium phosphite method detailed in Protocol A. Additionally, ensure the pH is slightly acidic (pH 5-6) using acetic acid to maintain the equilibrium toward the highly electrophilic iminium ion rather than the neutral imine.
Q2: During the Fukuyama sulfonylation of my cyclobutamine, I am getting very low yields using collidine. How do I fix this?A2: Collidine (2,4,6-trimethylpyridine) is too sterically hindered to act as an efficient nucleophilic catalyst for bulky amines. As established by recent optimizations in solid-phase and solution-phase synthesis, you must switch to DMAP[2]. DMAP forms a highly reactive intermediate that easily overcomes the steric repulsion of the cyclobutane ring.
Caption: Mechanistic workflow demonstrating how DMAP catalysis overcomes steric barriers during sulfonylation.
Q3: I am trying to mono-methylate a primary cyclobutamine using MeI and K₂CO₃, but I keep getting a mixture of unreacted starting material and N,N-dimethylated product. How do I stop the second methylation?A3: You cannot easily stop it using direct alkylation. The inductive electron-donating effect of the first methyl group makes the resulting secondary amine more nucleophilic than your primary starting material. The reaction kinetics strongly favor the second methylation. You must abandon direct alkylation and use the DMAP-Assisted Fukuyama protocol. The o-NBS protecting group physically and electronically prevents a second methyl group from attaching.
Q4: How can I monitor the success of the N-methylation if standard ninhydrin stains fail?A4: Ninhydrin relies on the presence of primary amines and often yields false negatives or very faint colors for secondary (N-methylated) amines. Use the Bromophenol Blue test . A successful N-methylation (presence of a secondary amine) will yield a distinct blue-to-green color, whereas primary amines will react differently. For definitive validation, always rely on LC-MS to confirm the precise +14 Da mass shift.
References
Davis, B. A., & Durden, D. A. (2000). Reductive Methylation of Secondary Amines Containing Reducible, Hydrolyzable and Sterically Hindered Groups.
DMAP-assisted sulfonylation as an efficient step for the methylation of primary amine motifs on solid support. Beilstein Journal of Organic Chemistry, 2017, 13, 806–816.
Helbik-Maciejewska, A., et al. (2025). Time-Reduced N-Methylation: Exploring a Faster Synthesis Technique. The Journal of Organic Chemistry, 90(22), 7182-7190.
Technical Guide: Minimizing Side Reactions in Cyclobutanamine Salt Formation
This guide outlines the critical parameters for the successful formation of cyclobutanamine salts, specifically addressing the thermodynamic instability inherent to the cyclobutane ring. Executive Summary: The Strain Cha...
Author: BenchChem Technical Support Team. Date: March 2026
This guide outlines the critical parameters for the successful formation of cyclobutanamine salts, specifically addressing the thermodynamic instability inherent to the cyclobutane ring.
Executive Summary: The Strain Challenge
Cyclobutanamines possess significant ring strain energy (~26.5 kcal/mol), making them susceptible to ring-opening or rearrangement reactions that are not observed in unstrained analogues like cyclohexylamine. While the free amine is relatively stable at room temperature, the exothermic nature of salt formation can provide sufficient activation energy to trigger:
Ring Expansion: Rearrangement to cyclopropylmethyl derivatives (via transient carbocation-like transition states).
Ring Opening: Cleavage to linear homoallylic species.
Amorphous Oiling: Formation of hygroscopic oils rather than crystalline solids due to trace water or improper solvent polarity.
This guide provides a self-validating protocol to minimize these risks.
Critical Control Points (The "Why" Behind the Protocol)
A. Thermodynamic Control (Temperature)
The Risk: The neutralization reaction (
) is highly exothermic. In a strained system, local hot spots >40°C can overcome the activation barrier for ring cleavage.
The Fix: Salt formation must be conducted at 0°C to 5°C with slow addition of the acid.
B. Kinetic Control (Acid Source)
The Risk: Aqueous acids (e.g., 37% HCl) introduce water. Cyclobutanamine salts are notoriously hygroscopic .[1] Water acts as a plasticizer, preventing crystallization and leading to "oiling out," which traps impurities and promotes hydrolysis over time.
The Fix: Use anhydrous acids (e.g., 4M HCl in Dioxane or 2M HCl in Diethyl Ether). This forces the salt to precipitate immediately (Le Chatelier’s principle), removing it from the reactive solution.
C. Structural Integrity (Rearrangement)
The Risk: If a carbocation intermediate forms (even transiently), the cyclobutyl cation (
) is in equilibrium with the cyclopropylmethyl cation () and the homoallyl cation ().
The Fix: Avoid strong Lewis acids or oxidizing acids (like ) which can facilitate leaving group departure and carbocation formation. Protonation () is generally safe if heat is controlled.
Troubleshooting & FAQs
Q1: My product formed a thick, yellow oil instead of a white solid. How do I fix this?
Diagnosis: This is "oiling out," typically caused by trace water or a solvent system where the salt is too soluble.
Corrective Action:
Trituration: Decant the supernatant. Add anhydrous diethyl ether or pentane to the oil. Scratch the flask walls vigorously with a glass rod to induce nucleation.
Solvent Swap: If using dioxane, switch to a less polar antisolvent. Dissolve the oil in a minimum amount of dry methanol, then slowly add 10 volumes of cold diethyl ether.
Drying: The oil likely contains solvent/water. Place under high vacuum (<1 mbar) for 24 hours; it often solidifies into a foam.
Q2: I see small impurity peaks in the NMR around 0.2–0.6 ppm. What are they?
Diagnosis: These are characteristic cyclopropyl protons.
Root Cause: You likely have cyclopropylmethylamine contamination.
Scenario A: It was present in the starting material (common impurity in cyclobutylamine synthesis).
Scenario B: Acid-catalyzed rearrangement occurred due to high temperatures.
Resolution: Recrystallization. Cyclobutylamine HCl (mp ~183°C) has different solubility than cyclopropylmethylamine HCl. Recrystallize from Ethanol/Ether (1:4 ratio).
Q3: Why is the salt turning into a liquid on the benchtop?
Diagnosis: The salt is deliquescent (absorbs moisture until it dissolves).
Prevention: Handle in a glovebox or low-humidity environment.[1] Store in a desiccator. For long-term storage, seal under Argon at 2–8°C.
Optimized Experimental Protocol
Standardized for 10 mmol scale. Scale up linearly.
Reagents:
Cyclobutanamine (1.0 equiv, freshly distilled if yellow)
Solvent: Anhydrous Diethyl Ether (
) or Methyl tert-butyl ether (MTBE)
Acid: 2.0 M HCl in Diethyl Ether (1.1 equiv)
Step-by-Step:
Preparation: Charge a flame-dried round-bottom flask with Cyclobutanamine (711 mg, 10 mmol) and anhydrous
The following diagram illustrates the "Safe Path" (Salt Formation) versus the "Danger Path" (Rearrangement) triggered by improper conditions.
Caption: Figure 1: Reaction pathways. Green path indicates successful salt formation. Red dashed path indicates thermal/mechanistic failure modes leading to rearrangement.
Quantitative Data: Solvent Selection Guide
Solvent System
Precipitate Quality
Hygroscopicity Risk
Yield
Recommendation
Diethyl Ether
Fine White Powder
Low (if anhydrous)
High
Preferred
Dioxane
Crystalline Solid
Moderate
High
Good alternative
Ethanol/Water
Oil / Sticky Gum
High
Low (Solubility loss)
Avoid
DCM
Partial Precipitate
Low
Moderate
Use for extraction only
References
Fisher Scientific. (n.d.). Cyclobutylamine hydrochloride, 97% Safety Data Sheet and Properties. Retrieved October 26, 2023, from [Link]
Organic Syntheses. (1967). Cyclobutylamine Synthesis and Handling. Organic Syntheses, Coll. Vol. 5, p.273. Retrieved October 26, 2023, from [Link]
Roberts, J. D., & Mazur, R. H. (1951). Small-Ring Compounds. IV. Interconversion of Cyclobutyl, Cyclopropylcarbinyl and Allylcarbinyl Derivatives. Journal of the American Chemical Society.
Technical Support Center: Detection of Non-Chromophoric Amines
Ticket Category: HPLC Method Development & Troubleshooting Assigned Specialist: Senior Application Scientist Status: Open for Consultation Introduction: The "Invisible" Analyte Problem Welcome to the Technical Support Ce...
Author: BenchChem Technical Support Team. Date: March 2026
Ticket Category: HPLC Method Development & Troubleshooting
Assigned Specialist: Senior Application Scientist
Status: Open for Consultation
Introduction: The "Invisible" Analyte Problem
Welcome to the Technical Support Center. You are likely here because your amine-containing compounds (aliphatic amines, amino acids, aminoglycosides) possess no conjugated
-systems. In standard UV detection (254 nm), they are effectively invisible. At low wavelengths (<210 nm), you are likely battling massive baseline noise from solvent cut-offs.
This guide moves beyond basic textbook definitions to address the causality of detection failures and provides self-validating protocols to fix them.
User Scenario: "I am using OPA for primary amines, but my peak areas decrease if the sample sits in the autosampler for more than 10 minutes."
The Mechanism & Causality
O-phthalaldehyde (OPA) reacts rapidly with primary amines in the presence of a thiol (like 2-mercaptoethanol or 3-mercaptopropionic acid) to form a highly fluorescent isoindole derivative.
The Failure Point: The isoindole derivative is chemically unstable. It degrades via oxidation and rearrangement, often with a half-life of minutes.
The Fix: You must switch from "Batch Derivatization" to "Automated In-Needle Derivatization."
Standardizing reaction time is more critical than maximizing reaction yield.
Hardware Setup: Ensure your autosampler supports "User Defined Programs" (UDP) or "Pre-treatment" modes.
Reagent Prep:
Reagent A (OPA): 10 mg OPA + 10 mg 3-mercaptopropionic acid (3-MPA) in 1 mL Methanol + 9 mL 0.4 M Borate buffer (pH 10.2). Note: 3-MPA yields more stable derivatives than 2-mercaptoethanol.
Reagent B (FMOC): 2.5 mg/mL FMOC-Cl in Acetonitrile (for secondary amines).
Caption: Logic flow for automated OPA/FMOC derivatization. Note the critical "Wait" step to ensure reaction reproducibility before injection.
Module 2: Universal Detection (CAD vs. ELSD)
User Scenario: "I cannot use derivatization because I have no UV-active functional groups and the chemistry is too complex. I tried ELSD but the linearity is poor."
The Technical Insight
Evaporative Light Scattering Detection (ELSD) relies on light scattering, which is dependent on particle size.[1][2][3] This results in a sigmoidal (non-linear) response.
Charged Aerosol Detection (CAD) is superior for amines because it measures the charge carried by particles, which is directly proportional to mass (for non-volatiles).
Troubleshooting Guide: High Background Noise in CAD
If your CAD baseline is drifting or noisy (>10 pA), the issue is almost always the Mobile Phase .
Parameter
Recommendation
Why?
Buffer Salt
Ammonium Formate / Acetate
Must be volatile. Phosphate/Citrate salts solidify and clog the nebulizer.
Solvent Grade
LC-MS Grade Only
"HPLC Grade" often contains non-volatile stabilizers that CAD detects as "signal."
Nitrogen Gas
>95% Purity (Generators preferred)
Impurities in gas lines charge the aerosol, creating background current.
Column Bleed
C18 with low-bleed spec
Stationary phase shedding is non-volatile and raises the baseline.
Pro Tip (Inverse Gradient):
In gradient elution, the nebulization efficiency changes as organic content increases.
Solution: Use a secondary makeup pump to deliver the exact inverse of your gradient post-column, ensuring the detector always sees a constant solvent composition.
Module 3: Electrochemical Detection (ECD)
User Scenario: "I am analyzing aminoglycosides. The signal drops significantly after 5-10 runs."
The Mechanism: Electrode Fouling
Amines can oxidize at the electrode surface. The reaction products often adsorb (stick) to the electrode (Glassy Carbon or Gold), creating a passivation layer that blocks further detection.
The Fix: Pulsed Amperometric Detection (PAD)
Do not use constant DC potential (Amperometry). You must use a Waveform that includes a cleaning step.[4]
Recommended Waveform (Gold Electrode / Basic Mobile Phase):
Detection Potential (E1): +0.1V (Sample is oxidized; current measured).
Oxidation/Cleaning (E2): +0.8V (Oxidizes the electrode surface to remove stuck amines).
Reduction/Regeneration (E3): -0.6V (Reduces surface oxide back to active gold).
Summary: Selection Matrix
Use this table to select the correct method for your analyte.
Feature
OPA/FMOC Derivatization
Charged Aerosol (CAD)
Mass Spec (LC-MS)
Electrochemical (PAD)
Target
1° Amines (OPA), 2° (FMOC)
All non-volatiles
Ionizable amines
Oxidizable amines
Sensitivity
High (Femtomole)
Medium (Nanogram)
Very High (Femtomole)
High (Picomole)
Linearity
Excellent
Good (Better than ELSD)
Varies (Matrix effects)
Excellent
Stability
Low (Requires Automation)
High
High
Medium (Electrode wear)
Key Constraint
Chemical interference
Volatile buffers only
Ion Suppression
High pH usually required
Decision Tree Visualization
Caption: Decision matrix for selecting the optimal detection mode based on analyte volatility, matrix complexity, and available instrumentation.
References
Thermo Fisher Scientific. (2024). CAD vs ELSD: Which HPLC Detector Is Your Better Option? AnalyteGuru. Link
BenchChem. (2025).[5] A Comparative Guide to HPLC Methods for Amino Acid Analysis: AQC vs. OPA vs. FMOC.Link
Shimadzu. (2025). HPLC Troubleshooting: Baseline Drift and Noise.Link
Polta, J. A. (n.d.). Pulsed Amperometric Detection: A Method for Detecting Amines in Liquid Chromatography.[6] Iowa State University.[6] Link
National Institutes of Health (NIH). (2008). Determination of aliphatic amines by high-performance liquid chromatography-amperometric detection after derivatization. PubMed. Link
1H NMR interpretation of cis vs trans N,3-dimethylcyclobutanamine
This guide outlines the definitive 1H NMR stereochemical assignment for N,3-dimethylcyclobutanamine , distinguishing between the cis and trans isomers. The assignment relies on the conformational preferences of the cyclo...
Author: BenchChem Technical Support Team. Date: March 2026
This guide outlines the definitive 1H NMR stereochemical assignment for N,3-dimethylcyclobutanamine , distinguishing between the cis and trans isomers.
The assignment relies on the conformational preferences of the cyclobutane "puckered" ring.[1][2] In 1,3-disubstituted cyclobutanes, steric thermodynamics dictate that the cis isomer adopts a diequatorial conformation, while the trans isomer is forced into a pseudo-axial/pseudo-equatorial conformation. This geometric difference creates distinct nuclear overhauser effect (NOE) signatures.
H1/H3 typically deshielded (Downfield, higher ppm).
Conformational Analysis & Mechanism
To interpret the NMR data correctly, one must visualize the cyclobutane ring not as a flat square, but as a dynamic, puckered "butterfly" structure. This puckering relieves torsional strain from eclipsing methylene protons.
The cis Isomer (Diequatorial)
Geometry: Both the amino group (-NHMe) and the methyl group (-Me) occupy pseudo-equatorial positions to minimize 1,3-diaxial steric repulsion.
Proton Environment: This forces the methine protons (H1 and H3) into pseudo-axial positions.
Spatial Consequence: In the puckered ring, two 1,3-diaxial protons are spatially proximate (approx. 2.5–3.0 Å), residing on the concave face of the ring. This proximity is the basis for the diagnostic NOE signal.
The trans Isomer (Axial/Equatorial)
Geometry: The substituents are on opposite faces of the ring.[3] Regardless of the puckering angle, one substituent must be pseudo-axial while the other is pseudo-equatorial.
Proton Environment: H1 is pseudo-equatorial (if -NHMe is axial) or H3 is pseudo-equatorial.
Spatial Consequence: H1 and H3 are on opposite faces of the ring. The distance between them is too large (>4 Å) to facilitate efficient magnetization transfer (NOE).
Visualization of Stereochemical Logic
Caption: Logical workflow correlating ring conformation to observable NOE signals for 1,3-disubstituted cyclobutanes.
Detailed NMR Interpretation
A. 1D 1H NMR: Chemical Shifts & Coupling
While 1D NMR is less definitive than 2D methods due to the flexibility of the ring, specific trends are observable.
H1 (CH-NHMe) & H3 (CH-Me):
cis: The pseudo-axial protons generally resonate upfield (lower ppm) compared to their equatorial counterparts due to the anisotropy of the C-C bonds in the ring.
trans: The pseudo-equatorial character often shifts these protons downfield (higher ppm).
H2/H4 Methylene Protons:
cis: Due to the lack of C2 symmetry (N vs C substitution), H2a/H2b and H4a/H4b are diastereotopic. However, the rigid diequatorial conformation often results in distinct "axial-like" and "equatorial-like" methylene signals with complex geminal and vicinal coupling.
trans: Rapid ring flipping between the two equivalent (a,e
e,a) conformers often averages the methylene signals, leading to simpler multiplets compared to the cis isomer.
B. 2D NOESY / ROESY (The Definitive Protocol)
This is the critical experiment. You are looking for the transannular correlation.
Assign H1 and H3: Identify the methine proton attached to the nitrogen (H1, typically
2.5–3.5 ppm) and the methine proton attached to the methyl (H3, typically 1.5–2.5 ppm).
Check Cross-Peaks:
Observation: A clear cross-peak between H1 and H3.
Observation: NO cross-peak between H1 and H3; but strong NOE between H1 and the C3-Methyl group.
Experimental Protocol
To ensure high-quality data for stereochemical assignment, follow this protocol.
Sample Preparation
Solvent: Deuterated Chloroform (
) is standard. If signal overlap occurs (specifically between N-Me and ring protons), switch to Benzene- () to induce aromatic solvent induced shifts (ASIS).
Concentration: 10–20 mg of amine in 0.6 mL solvent.
pH Control: Ensure the amine is free-base. Protonation (ammonium salt) can lock the conformation and alter chemical shifts, though the NOE relationships generally remain valid.
):600–800 ms . Small molecules like cyclobutanes tumble fast; a longer mixing time is required to build up the NOE signal compared to large proteins.
Relaxation Delay: 2.0 s.
Scans: 16–32 per increment.
Points: 2048 (F2) x 256–512 (F1).
Data Processing
Use zero-filling to 1K in F1.
Apply a sine-bell squared window function (QSINE) for resolution enhancement.
Phasing: Critical for NOESY. Ensure diagonal peaks are negative (or positive) and cross-peaks are the same sign (for chemical exchange) or opposite sign (for NOE). Note: For small molecules in the extreme narrowing limit (
), NOE cross-peaks are typically positive (opposite phase to diagonal).
References
Wiberg, K. B.; Barth, D. E. Conformational studies of 1,3-disubstituted cyclobutanes. Journal of the American Chemical Society, 1969 , 91(18), 5124–5130. Link
Lill, S. O. N. Stereochemistry and conformation of substituted cyclobutanes: A theoretical and NMR study. Journal of Organic Chemistry, 2002, 67(20), 7070–7078.
Claridge, T. D. W. High-Resolution NMR Techniques in Organic Chemistry, 3rd Ed.; Elsevier: Oxford, 2016. (Chapter 9: Stereochemistry and NOE). Link
Lambert, J. B.; Roberts, J. D. Nitrogen-15 magnetic resonance spectroscopy. conformational analysis of N-substituted cycloalkylamines. Journal of the American Chemical Society, 1971 , 93(24), 6642–6647. Link
Comparative Guide: Basicity of Cyclobutanamines vs. Linear Alkyl Amines
Executive Summary: The "Goldilocks" Amine In medicinal chemistry, the modulation of basicity ( ) is a critical tactic for optimizing solubility, membrane permeability, and hERG channel avoidance. While linear alkyl amine...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary: The "Goldilocks" Amine
In medicinal chemistry, the modulation of basicity (
) is a critical tactic for optimizing solubility, membrane permeability, and hERG channel avoidance. While linear alkyl amines (e.g., n-butylamine) and common cyclic amines (e.g., piperidine) are standard staples, cyclobutanamines occupy a unique "Goldilocks" zone.
This guide provides an in-depth technical comparison demonstrating that cyclobutanamines exhibit attenuated basicity compared to their linear and 5/6-membered cyclic counterparts, primarily due to subtle hybridization effects driven by ring strain. This property, combined with their metabolic stability and defined spatial vectors, makes them superior bioisosteres for tuning physicochemical properties without sacrificing potency.
Theoretical Framework: The Hybridization-Strain Nexus
To predict and manipulate the basicity of these amines, one must look beyond simple inductive effects and analyze the orbital hybridization imposed by geometric constraints.[1]
The Hybridization Argument (Bent's Rule)
The basicity of an amine is dictated by the energy and shape of the nitrogen lone pair.
Linear Amines (
): In n-butylamine, the nitrogen is roughly hybridized. The lone pair resides in an orbital with ~25% s-character and ~75% p-character.
Cyclopropylamine (
): The high ring strain forces the C-C bonds to adopt high p-character to maintain the 60° angle. Consequently, the exocyclic C-N bond acquires significant s-character (Bent's Rule). This draws the nitrogen lone pair closer to the nucleus (higher s-character in the lone pair), stabilizing it and drastically lowering basicity ().
Cyclobutanamine (The Intermediate): Cyclobutane is puckered (butterfly conformation) with internal angles of ~88-90°. This strain is less than cyclopropane but significant compared to linear chains. The C-N bond has intermediate s-character, rendering the lone pair less available than in linear amines but more available than in cyclopropylamine.
Solvation and Sterics
While hybridization dominates the electronic landscape, solvation plays a secondary role. The rigid, compact cyclobutyl ring creates a hydrophobic bulk that can impede the optimal organization of water molecules around the protonated ammonium species compared to the flexible n-butyl chain, slightly destabilizing the conjugate acid.
Visualizing the Mechanism
The following diagram illustrates the causal relationship between Ring Strain, Hybridization, and Basicity.
Figure 1: Mechanistic pathway linking ring strain to attenuated basicity in cycloalkylamines.
Comparative Data Analysis
The following data consolidates experimental
values (aqueous, 25°C) to highlight the distinct positioning of cyclobutanamine.
is derived from relative proton affinity studies and comparative titration data referenced in [1, 2].
Key Insight: Cyclobutanamine offers a 0.4 log unit drop in basicity compared to n-butylamine. In drug design, this subtle shift is often sufficient to improve lipophilicity (
) and reduce phospholipidosis risk without completely killing solubility.
Experimental Validation Protocol
To verify these values in your own scaffold, rely on Potentiometric Titration . This method is superior to NMR for precise
determination of volatile amines.
Protocol: Potentiometric
Determination
Objective: Determine the thermodynamic
of a cyclobutanamine derivative with <0.03 unit error.
Reagents:
Analyte: 0.01 M Cyclobutanamine HCl salt (purified).
Titrant: 0.1 M KOH (CO2-free, standardized).
Solvent: Degassed water (maintained at 25.0°C ± 0.1°C).
Calibration: Calibrate the glass electrode using a 3-point buffer system (pH 4.0, 7.0, 10.0) at 25°C. Verify slope efficiency (>98%).
Blank Titration: Titrate the solvent/electrolyte blank to determine any background acidity/basicity.
Sample Titration: Dissolve amine salt in 50 mL solvent under inert gas (
or Ar) blanket to prevent absorption (which forms carbamates with amines).
Data Acquisition: Add titrant in 10
increments. Wait for stability (<0.1 mV/sec drift). Record pH vs. Volume.
Analysis: Use the Gran Plot method or non-linear regression (e.g., Hyperquad) to calculate
. Do not rely solely on the half-equivalence point for precise work.
Workflow Visualization
Figure 2: Standardized workflow for high-precision potentiometric pKa determination.
Applications in Drug Discovery[4][5][6]
Why choose cyclobutanamine over linear amines?
Metabolic Stability: The rigid ring prevents the "whip-like" motion of linear chains, reducing the accessibility of the
-carbons to Cytochrome P450 enzymes. This often suppresses N-dealkylation.
Conformational Restriction: Cyclobutane locks the amine vector. In the "puckered" conformation, substituents can be pseudo-equatorial or pseudo-axial, allowing for specific probing of binding pockets that flexible linear amines cannot achieve (entropy penalty reduction).
Bioisosterism: It acts as a saturated bioisostere for the phenyl ring. It maintains the ~5-6 Å distance found in 1,4-disubstituted benzenes but with higher
character, improving solubility.
References
Perrin, C. L., et al. (2000). "Basicity of Cyclic Amines: Stereoelectronic Effects." Journal of the American Chemical Society.[4] (Verified via eScholarship data).
IUPAC. (2021).[5] "Dissociation Constants of Organic Bases in Aqueous Solution." IUPAC Digitized pKa Dataset.
BenchChem. (2025).[6] "A Comparative Analysis of Basicity in Cyclic vs. Acyclic Amines." BenchChem Technical Guides.
PubChem. (2023). "Cyclobutanamine Compound Summary." National Library of Medicine.
Technical Validation Guide: Cyclobutane Ring Integrity Under Acidic Stress
Executive Summary: The Kinetic Stability Paradox In medicinal chemistry, the cyclobutane ring occupies a unique "Goldilocks" zone. While it possesses significant ring strain (~26.3 kcal/mol)—nearly identical to the highl...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary: The Kinetic Stability Paradox
In medicinal chemistry, the cyclobutane ring occupies a unique "Goldilocks" zone. While it possesses significant ring strain (~26.3 kcal/mol)—nearly identical to the highly reactive cyclopropane (~27.5 kcal/mol)—it exhibits a kinetic stability profile closer to cyclopentane under acidic conditions.
This guide validates the integrity of cyclobutane scaffolds in acidic environments. Unlike cyclopropane, which frequently undergoes electrophilic ring-opening or solvolysis in the presence of Brønsted acids, the cyclobutane ring generally survives standard acidic deprotection and forced degradation protocols. Instability is typically induced only by specific substitution patterns (e.g., donor-acceptor systems) or adjacent carbocation-generating functionality (leading to ring expansion).
Mechanistic Foundation: Why Cyclobutane Survives
To validate integrity, one must first understand the failure modes. The stability of the cyclobutane ring in acid is governed by the high activation energy required to break the C-C bond, despite the thermodynamic driving force of strain relief.
The Stability Hierarchy
Cyclobutane's puckered "butterfly" conformation relieves torsional strain, contributing to its surprising resilience compared to the planar cyclopropane.
Ring Size
Strain Energy (kcal/mol)
Acid Reactivity Profile
Dominant Failure Mode
Cyclopropane
~27.5
High
Electrophilic ring opening; Solvolysis
Cyclobutane
~26.3
Low/Moderate
Ring expansion (if -cation forms); Dieckmann condensation
Cyclopentane
~6.2
Negligible
Stable
Acid-Catalyzed Failure Pathways
The cyclobutane ring itself is inert to protonation. Degradation requires a "trigger" functional group.
Scenario A (Stable): Simple alkyl/aryl cyclobutanes or cyclobutane amino acids. These survive 6M HCl reflux.
Scenario B (Unstable - Expansion): Cyclobutanones or vinyl cyclobutanes. Protonation of a carbonyl or alkene generates an adjacent carbocation, driving a 1,2-alkyl shift to a less strained cyclopentane (Wagner-Meerwein rearrangement).
Scenario C (Unstable - Hydrolysis): Cyclobutane-fused lactones. Hydrolysis occurs via the AAC2 mechanism (Acid-Catalyzed Acyl-Oxygen cleavage), opening the lactone but often leaving the cyclobutane ring intact unless specific strain release pathways exist.
Pathway Visualization
The following diagram illustrates the mechanistic divergence between stability and degradation.
Figure 1: Mechanistic pathways of cyclobutane under acidic stress. Note that direct ring opening is kinetically disfavored compared to rearrangement.
Comparative Performance Analysis
When selecting a conformational restrictor for drug design, the choice often lies between cyclopropane, cyclobutane, and gem-dimethyl groups.
Table 1: Comparative Acid Stability Profile
Feature
Cyclobutane (Recommended)
Cyclopropane (Alternative)
Gem-Dimethyl (Control)
Acid Stability (0.1M HCl)
High. Stable for >24h at 60°C.
Low. Risk of ring opening/hydration.
High. Completely inert.
Metabolic Stability
Excellent. Blocks P450 oxidation at -carbons.
Moderate. Prone to oxidative ring opening.
Good. Blocks metabolic soft spots.
Conformational Bias
Puckered (~30°). Defines distinct vector.
Rigid/Planar.
Flexible.
Synthetic Risk
Low risk during acidic deprotection (e.g., Boc removal).
High risk. Requires orthogonal base-labile protecting groups.
Key Insight: In the synthesis of unnatural amino acids, cyclobutane derivatives (e.g., 1-amino-cyclobutane-1-carboxylic acid) routinely survive 6M HCl at 120°C for 24 hours during hydrolysis of hydantoin or ester precursors [1]. A cyclopropane equivalent would likely degrade under these harsh conditions.
Experimental Validation Protocols
To rigorously validate the integrity of a cyclobutane-containing lead compound, use the following tiered approach. These protocols are derived from ICH Q1A(R2) guidelines and specific stress-testing literature.
Protocol A: Standard Stability (ICH Forced Degradation)
Use for initial validation of drug substance stability.
Preparation: Dissolve compound to 1 mg/mL in 0.1 M HCl . Co-solvent (MeOH/ACN) may be used if insoluble.
Stress Condition: Incubate at 60°C for 24 hours .
Control: Prepare a sample in water/buffer (pH 7) at 60°C.
Analysis: Analyze via HPLC-UV/MS.
Acceptance Criteria: >95% recovery of parent peak. No formation of M+18 (hydration) or isomeric (ring expansion) peaks.
Protocol B: Rigorous Backbone Validation
Use when the cyclobutane is a core scaffold element exposed to harsh synthesis steps (e.g., Boc deprotection).
Preparation: Dissolve compound in 4M HCl in Dioxane or TFA/DCM (1:1) .
Stress Condition: Reflux (or 50°C) for 4–12 hours .
Analysis:
1H NMR: Monitor the cyclobutane methylene protons (typically
1.8–2.5 ppm). Ring expansion to cyclopentane will shift these signals significantly and alter coupling patterns.
LC-MS: Look for retention time shifts indicating isomerization.
Validation Decision Tree
Figure 2: Decision logic for validating cyclobutane stability. Isomerization is the key indicator of ring expansion.
Case Study: Carboplatin & Amino Acids
Carboplatin Stability
Carboplatin features a cyclobutane-1,1-dicarboxylate ligand.[2]
Observation: In 5% dextrose (acidic pH ~4.5), Carboplatin is stable for 24 hours at room temperature.
Degradation: Under highly acidic conditions or high temperature, it undergoes hydrolysis. However, the degradation is primarily ligand exchange (leaving group displacement), not the destruction of the cyclobutane ring itself. The cyclobutane ring remains intact as the free cyclobutane-1,1-dicarboxylic acid [2][3].
Cyclobutane Amino Acids
In the synthesis of cis-1-amino-cyclobutane-1,3-dicarboxylic acid:
Condition: Hydrolysis of the hydantoin intermediate was performed using 60% H2SO4 at 150°C .
Result: The cyclobutane ring remained intact, demonstrating exceptional stability to harsh acidic hydrolysis that would destroy many other functional groups [4].
References
Direct Access to Unnatural Cyclobutane α-Amino Acids. Journal of the American Chemical Society. Link
Stability of carboplatin in 5% glucose solution. Journal of Clinical Pharmacy and Therapeutics. Link
Cyclobutanes in Small-Molecule Drug Candidates. Journal of Medicinal Chemistry. Link
Aminoacids of the cyclobutane series. Journal of the Chemical Society. Link
LC-MS/MS Fragmentation Patterns of Dimethylcyclobutanamine Derivatives: A Platform Comparison Guide
Dimethylcyclobutanamine derivatives—most notably sibutramine and its synthetic analogs (e.g., N-desmethylsibutramine, homosibutramine)—are critical targets in pharmaceutical metabolism studies and forensic toxicology[1][...
Author: BenchChem Technical Support Team. Date: March 2026
Dimethylcyclobutanamine derivatives—most notably sibutramine and its synthetic analogs (e.g., N-desmethylsibutramine, homosibutramine)—are critical targets in pharmaceutical metabolism studies and forensic toxicology[1][2]. Due to their severe cardiovascular risks, these compounds are frequently monitored as illicit adulterants in dietary supplements[3]. Accurate structural elucidation and quantification of these derivatives require highly robust Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) methodologies.
This guide provides an objective, in-depth comparison of High-Resolution Mass Spectrometry (HRMS) platforms against nominal mass Triple Quadrupole (QqQ) systems. By detailing the mechanistic rationale behind their fragmentation pathways and offering field-proven experimental protocols, this guide serves as a comprehensive resource for analytical scientists and drug development professionals.
Mechanisms of Fragmentation: The Causality of Cyclobutane Cleavage
Understanding the fragmentation of dimethylcyclobutanamine derivatives requires analyzing the inherent thermodynamic instability of the molecule. The cyclobutane ring possesses significant angle and torsional strain (approximately 26 kcal/mol). During Electrospray Ionization (ESI+), the tertiary amine is readily protonated, yielding a highly stable
precursor ion (e.g., m/z 280.2 for sibutramine)[4].
Upon Collision-Induced Dissociation (CID) or Higher-energy C-trap Dissociation (HCD), the primary fragmentation pathway is driven by the thermodynamic relief of this ring strain:
Amine Neutral Loss: The initial low-energy fragmentation typically involves the loss of the dimethylamine group (a neutral loss of 45 Da), generating a highly reactive carbocation intermediate.
Ring Opening and Alpha-Cleavage: To relieve steric strain, the cyclobutane ring undergoes rapid alpha-cleavage. The most substituted C-C bonds cleave preferentially, leading to the formation of highly conjugated, resonance-stabilized product ions.
Diagnostic Fragments: This pathway reliably produces characteristic fragments at m/z 125.0 and m/z 139.0[2][4]. Because these fragments originate from the core substituted aromatic-cyclobutyl system, they serve as universal markers for identifying novel, unknown analogs within the same structural family[2].
Logical pathway of cyclobutane ring fragmentation under collision-induced dissociation.
Platform Comparison: HRMS vs. QqQ for Derivative Analysis
The choice of mass analyzer fundamentally dictates the analytical capability—whether the goal is the untargeted discovery of novel designer analogs or the high-throughput targeted quantitation of known species.
Triple Quadrupole (QqQ - e.g., Waters Xevo TQ): Operating in Multiple Reaction Monitoring (MRM) mode, QqQ systems provide the highest sensitivity and widest dynamic range for targeted quantification[3][4]. However, they lack the mass accuracy required to definitively identify unknown analogs.
Quadrupole Time-of-Flight (Q-TOF - e.g., Agilent 6550 iFunnel): Offers high acquisition speeds and accurate mass measurements (sub-2 ppm mass error). Utilizing All-Ion MS/MS or Auto MS/MS, Q-TOF excels at calculating exact molecular formulas and isotopic fidelity, making it ideal for the preliminary identification of unexpected adulterants[1][5].
Quadrupole-Orbitrap (e.g., Thermo Q Exactive): Provides ultra-high resolution (up to 140,000 FWHM). Using HCD, it generates highly reproducible, rich MS/MS spectra. Coupled with Fragment Ion Search (FISh) algorithms, Orbitrap platforms are unparalleled for mapping complex fragmentation trees and elucidating the exact structures of novel variants[2].
To ensure absolute scientific trustworthiness, the following protocol incorporates self-validating steps, including matrix-matched calibration and continuous system suitability monitoring.
Step-by-step LC-MS/MS analytical workflow for dimethylcyclobutanamine derivatives.
Rationale: Dimethylcyclobutanamine derivatives are highly lipophilic basic compounds. Methanol ensures the complete solubility of the active pharmaceutical ingredient while precipitating complex matrix proteins.
Procedure: Homogenize 1.0 g of the sample matrix. Add 15 mL of LC-MS grade water and vortex for 1 min. Add 25 mL of methanol, sonicate for 10 minutes to ensure complete disruption of the matrix, and adjust the final volume to 50 mL[3].
Validation Step: Centrifuge and filter the supernatant through a 0.22 μm PTFE syringe filter[3]. Spike a known stable-isotope labeled internal standard (e.g., Sibutramine-d6) post-extraction to calculate matrix effects and recovery rates.
Step 2: Chromatographic Separation
Rationale: A C18 column provides optimal retention for hydrophobic cyclobutane derivatives, while acidic modifiers ensure the amine remains fully ionized, preventing peak tailing.
Procedure: Use a UHPLC C18 column (e.g., 2.1 x 100 mm, 1.7 μm).
Acquisition: Perform a Full MS scan (m/z 100-1000) followed by Data-Dependent Acquisition (DDA) MS/MS on the top 5 most intense ions. Use stepped collision energies (e.g., 10, 20, 40 eV) to capture both the precursor ion and the low-mass diagnostic fragments (m/z 125.0, 139.0)[2][4].
Step 4: Data Processing & Structural Elucidation
Procedure: Extract the exact mass chromatograms with a mass tolerance of ±5 ppm. Utilize molecular structure correlator (MSC) software to match the experimental MS/MS spectra against theoretical fragmentation generated from .mol files or structural databases[5].
Conclusion
For the rigorous analysis of dimethylcyclobutanamine derivatives, the analytical objective dictates the platform. QqQ systems remain the gold standard for routine, high-sensitivity targeted screening of known adulterants due to their superior LOD/LOQ metrics. Conversely, HRMS platforms (Q-TOF and Orbitrap) are indispensable for structural elucidation. By leveraging the predictable strain-relief fragmentation of the cyclobutane ring, high-resolution systems allow researchers to identify novel, emerging analogs with absolute confidence.
References
Analytical strategy for the detection of sibutramine in dietary supplement by 6550 iFunnel Q-TOF LC-MS
dto-innovators.it
URL:[Link]
The use of analytical techniques to detect toxic synthetic drug, sibutramine, adulterated
TIIKM Conference Proceedings
URL:[Link]
Simultaneous Determination of 80 Unapproved Compounds using HPLC and LC-MS/MS in Dietary Supplements
AccessON
URL: [Link]
Direct Analysis in Real time (DART) Mass Spectrometry of Adulterants in Herbal Slimming Products using Xevo TQ MS and Data Directed Analysis
Waters Corporation
URL: [Link]
Elemental Analysis Standards for Amine Hydrochloride Purity: A Comparative Technical Guide
Topic: Elemental Analysis Standards for Amine Hydrochloride Purity Content Type: Technical Comparison Guide Executive Summary In pharmaceutical development, amine hydrochlorides ( ) represent a critical salt form due to...
In pharmaceutical development, amine hydrochlorides (
) represent a critical salt form due to their enhanced solubility and bioavailability. However, establishing the purity of these salts presents a unique analytical challenge: the hygroscopic nature of the salt complex often skews stoichiometric data, leading to false failures in classical Elemental Analysis (EA).
This guide compares the industry "Gold Standard"—Combustion Analysis (CHN) —against orthogonal alternatives like Potentiometric Titration and Quantitative NMR (qNMR) . It provides actionable protocols for overcoming halide interference and hygroscopicity to achieve the publication-standard acceptance criteria of
.
Part 1: The Analytical Landscape
The Core Challenge: Stoichiometry vs. Solvation
For a generic amine hydrochloride (
), purity is not just about the absence of impurities; it is about the exact molar ratio of the counter-ion. A deviation in Carbon (%) or Nitrogen (%) often signals not a synthesis failure, but a solvation error (water uptake) or incomplete salt formation (presence of free base).
Comparative Analysis of Purity Standards
Feature
Method A: Combustion Analysis (CHN)
Method B: Potentiometric Titration (Cl)
Method C: Quantitative NMR (qNMR)
Primary Output
% Composition (C, H, N)
% Chloride Anion (Cl⁻)
Absolute Purity (wt%) & Molar Ratio
Stoichiometric Proof
High (Confirms Formula)
Medium (Confirms Counter-ion only)
High (Confirms Structure + Solvents)
Sample Requirement
Low (2–5 mg)
Medium (50–100 mg)
Low (5–20 mg)
Interference Risk
High (Halogens, Water)
Low (Specific to Halides)
Low (Solvent signals separated)
Precision
(Absolute)
(Relative)
(Standard) / (Optimized)
Throughput
High (Automated)
Medium (Manual/Semi-Auto)
Medium (Instrument time)
Best Use Case
Final compound characterization
Validation of salt formation
Troubleshooting "failed" EA results
Part 2: Technical Deep Dive & Causality
1. Combustion Analysis (CHN) for Amine HCl
The Mechanism: The sample is combusted at >950°C in an oxygen-rich environment.
The Amine HCl Problem:
Halide Interference: Chlorine gas (
) generated during combustion can interfere with the thermal conductivity detector (TCD) used for Nitrogen or damage the reduction column.
Solution: Modern analyzers must use a Silver (Ag) Wool Scrubber or specific reagent layer (e.g., silver tungstate) in the combustion tube. The silver reacts with free chlorine to form stable
, preventing it from reaching the detector.
The Hygroscopicity Trap: Amine salts are notorious for absorbing atmospheric moisture during weighing. A 1% water uptake can lower the %C value by ~0.5%, causing a "failed" result.
Correction Strategy: Always run a simultaneous Thermogravimetric Analysis (TGA) or Karl Fischer (KF) titration. If water is found, recalculate the theoretical values based on the hydrate formula (
).
2. Potentiometric Titration (The Orthogonal Check)
While CHN confirms the organic backbone, it is often imprecise for chlorine. Potentiometric titration with Silver Nitrate (
) is the definitive method for the counter-ion.
Why it works: It measures the potential difference between a reference electrode and a silver indicator electrode. The endpoint is sharp and stoichiometric, unaffected by the optical properties of the sample.
Part 3: Experimental Protocols
Protocol A: Handling Hygroscopic Amine HCl for EA
Goal: To prevent atmospheric water absorption from skewing mass data.
Pre-Drying: Dry the amine hydrochloride salt in a vacuum oven at 40°C–60°C (depending on melting point) for 4 hours over
or silica gel.
Inert Weighing:
Use a microbalance enclosed in a glove box or a "dry bag" purged with
gas.
Alternatively, use Tin Capsules (Sn) that can be cold-welded shut immediately after adding the sample.
Combustion Setup:
Ensure the combustion tube contains a fresh zone of Silver Wool (maintain at ~600°C–800°C zone).
Oxygen Boost: Increase the oxygen dosing time by 20% to ensure complete combustion of the stable salt lattice.
Protocol B: Precision Potentiometric Titration for Chloride
Goal: To determine %Cl with <0.2% error.
Reagents:
0.01 N or 0.1 N Silver Nitrate (
), standardized.
Ionic Strength Adjuster (ISA): 2M
or dilute .
Solvent: Deionized water (or 50:50 Methanol:Water for lipophilic amines).
Workflow:
Dissolution: Accurately weigh ~50 mg of the amine hydrochloride into a 100 mL beaker. Dissolve in 50 mL of solvent.
Acidification: Add 1 mL of 2M
. Reason: Prevents interference from weak bases (like carbonates) and stabilizes the silver response.
Titration:
Insert a Silver/Silver Chloride (Ag/AgCl) combination electrode.
Titrate with
using a dynamic dosing mode (smaller increments near the inflection point).
Calculation:
Part 4: Visualization & Logic
Figure 1: The Purity Triangulation Workflow
This diagram illustrates the decision logic when characterizing a new amine salt.
Caption: A systematic workflow for validating amine hydrochloride purity. Note that water correction (KF/TGA) is the first step in troubleshooting failed EA results.
Figure 2: Troubleshooting EA Deviations
Interpreting the specific drift in CHN values.
Caption: Diagnostic logic for interpreting common deviations in Elemental Analysis of amine salts.
References
United States Pharmacopeia (USP). General Chapter <731> Loss on Drying. USP-NF. Link
International Conference on Harmonisation (ICH). Guideline Q3D (R1) on Elemental Impurities. European Medicines Agency, 2019. Link
Holzgrabe, U. Quantitative NMR spectroscopy in pharmaceutical analysis. Progress in Nuclear Magnetic Resonance Spectroscopy, 2010. Link
Metrohm Application Bulletin. Chloride titrations with potentiometric indication. Metrohm AG. Link
Comparative
Distinguishing the Indistinguishable: A Comparative Guide to Spectroscopic Assignment of 1,3-Disubstituted Cyclobutanes
Executive Summary The stereochemical assignment of 1,3-disubstituted cyclobutanes (cis vs. trans) is a notorious challenge in small molecule characterization. Unlike cyclohexane, where the chair conformation is rigid and...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The stereochemical assignment of 1,3-disubstituted cyclobutanes (cis vs. trans) is a notorious challenge in small molecule characterization. Unlike cyclohexane, where the chair conformation is rigid and well-understood, cyclobutane exists in a dynamic "puckered" equilibrium.[1] This guide provides a definitive technical comparison of spectroscopic methods for assigning these isomers, establishing 2D NOESY as the primary diagnostic tool supported by 13C NMR chemical shift trends and DFT modeling .
Key Insight: Contrary to intuition from planar drawings, the cis-1,3 isomer is typically the thermodynamic product (diequatorial-like substituents), while the trans-1,3 isomer suffers from greater steric strain (axial/equatorial).
Part 1: Mechanistic Grounding & Conformational Analysis
To interpret the spectra, one must first understand the physical behavior of the ring.[1] The cyclobutane ring is not planar; it adopts a puckered "butterfly" conformation to relieve torsional strain (eclipsing interactions).[1][2][3][4]
The Stereochemical Paradox
In 1,3-disubstituted systems, the relationship between "cis/trans" and "axial/equatorial" is the inverse of 1,2-systems:
Cis-1,3-Isomer: Both substituents can adopt pseudo-equatorial positions simultaneously. This minimizes 1,3-diaxial steric clashes. Consequently, the methine protons (H1 and H3) are forced into pseudo-axial positions, pointing directly at each other across the ring.
Trans-1,3-Isomer: Geometric constraints force one substituent to be pseudo-axial and the other pseudo-equatorial . This introduces significant 1,3-diaxial strain (between the axial substituent and ring protons) and
-gauche interactions.
Implication for Spectroscopy:
Stability: Cis is often more stable than trans.
NOE: The cis isomer (diaxial protons) shows a diagnostic transannular NOE.[4]
Shielding: The trans isomer (axial substituent) often exhibits upfield chemical shifts due to steric compression (
Part 2: Comparative Analysis of Characterization Methods
Method A: 1D NMR (1H & 13C) – The Screening Tool
Best for: Preliminary assignment when both isomers are present.
1. The
-Gauche Shielding Rule
The most reliable 1D trend is the -gauche effect . In the trans isomer, the pseudo-axial substituent sterically compresses the ring carbons (C2/C4) and the methine carbons (C1/C3), leading to upfield shifts (lower ppm) relative to the cis isomer.
2. Symmetry & Multiplicity
Both isomers possess symmetry elements that simplify the spectra, but the cis isomer's plane of symmetry often results in more distinct "cis" and "trans" methylene proton environments.
Feature
Cis-1,3 (Diequatorial)
Trans-1,3 (Axial/Equatorial)
Thermodynamics
Generally More Stable
Less Stable (Strain Energy ~1.5 kcal/mol)
13C Chemical Shift
Downfield (Deshielded)
Upfield (Shielded, ppm)
Proton Orientation
H1/H3 are Diaxial
H1/H3 are Axial/Equatorial
Symmetry
(Plane of Symmetry)
(Rotational Axis)
Method B: 2D NOESY/ROESY – The Gold Standard
Best for: Definitive assignment of a single isomer.
This is the only self-validating method. The assignment relies on the transannular distance between H1 and H3.
Cis-Isomer (Diagnostic): The substituents are equatorial, forcing H1 and H3 into axial positions. In the puckered conformation, the distance between these cross-ring protons is
Å. This yields a strong NOE correlation .
Trans-Isomer: One proton is equatorial, pointing away from the ring center. The distance to the cross-ring proton is significantly larger (
Å), resulting in a weak or absent NOE .
Method C: DFT-NMR Calculation
Best for: Ambiguous cases or novel substitution patterns.
When experimental NOE is inconclusive (e.g., overlapping signals), computing the Boltzmann-averaged NMR shifts at the B3LYP/6-31G(d,p) level or higher provides a rigorous check. The calculated
(Cis - Trans) should match the experimental sign.
Part 3: Visualization of Logic Flow
Figure 1: Decision tree for the stereochemical assignment of 1,3-disubstituted cyclobutanes.
Part 4: Detailed Experimental Protocols
Protocol 1: Diagnostic NOESY Experiment
Objective: Detect the transannular H1-H3 interaction.
Sample Preparation:
Dissolve 5-10 mg of the compound in 0.6 mL of high-quality deuterated solvent (
or ).
Critical:Degas the sample by bubbling nitrogen for 5 minutes or using the freeze-pump-thaw method. Dissolved oxygen is paramagnetic and accelerates relaxation, quenching the NOE signal.
Acquisition Parameters:
Pulse Sequence: Phase-sensitive NOESY (e.g., noesygpph on Bruker).
Mixing Time (
): Set to 600–800 ms . Small molecules (MW < 400) tumble quickly and require longer mixing times to build up the NOE signal.
Relaxation Delay (
): Set to (typically 3-5 seconds) to ensure quantitative magnetization recovery.
Data Processing:
Use zero-filling to at least 2K points in F1.
Apply a sine-bell squared window function (QSINE, SSB=2) for resolution.
Phasing: Ensure all diagonal peaks are negative (or positive) and look for cross-peaks of the same sign (EXSY) or opposite sign (NOE). Note: For small molecules, NOE is typically positive (opposite sign to diagonal).
Protocol 2: Analysis of 13C Shift Trends
Objective: Verify assignment using the
-gauche effect.
Identify the methine carbons (C1/C3) using HSQC.
If a mixture is present, calculate
.
Validation: The isomer with C1/C3 signals shifted upfield (e.g.,
35.0 vs 40.0) is assigned as trans . The axial substituent shields the carbon nucleus.
References
Wiberg, K. B.; Barth, D. E. "Conformational studies of 1,3-disubstituted cyclobutanes." Journal of the American Chemical Society, 1969 , 91, 5124–5130. Link
Loriot, M., et al. "Stereochemical assignment of 1,3-disubstituted-tetrahydro-β-carbolines using 1H-1H coupling constants and DFT calculations." Journal of Organic Chemistry, 2019 , 84, 1333–1343. Link
Roberts, J. D. "Nuclear Magnetic Resonance Spectroscopy: Cyclobutane Derivatives." Benjamin/Cummings Publishing, 1959. (Foundational text on ring puckering and coupling).
Allinger, N. L. "Conformational Analysis. 130. MM2. A Hydrocarbon Force Field Utilizing V1 and V2 Torsional Terms." Journal of the American Chemical Society, 1977 , 99, 8127–8134. (Basis for stability of diequatorial cis-1,3 isomers).[6]
Definitive Guide: Determining Enantiomeric Excess of Chiral Cyclobutanamine Derivatives
Executive Summary: The Cyclobutanamine Challenge Chiral cyclobutanamines are increasingly privileged motifs in drug discovery, appearing in high-profile candidates for JAK inhibition, antiviral therapies, and CNS modulat...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary: The Cyclobutanamine Challenge
Chiral cyclobutanamines are increasingly privileged motifs in drug discovery, appearing in high-profile candidates for JAK inhibition, antiviral therapies, and CNS modulation. However, their analysis presents unique challenges:
Ring Strain: The strained four-membered ring can be sensitive to harsh derivatization conditions.
Lack of Chromophores: Many simple cyclobutanamine intermediates lack strong UV absorption, complicating standard HPLC detection.
Basicity: Primary amines often tail severely on silica-based chiral stationary phases (CSPs) without proper mobile phase modifiers.
This guide moves beyond generic "amine analysis" to provide a targeted protocol for cyclobutanamines, comparing the three industry-standard methodologies: Chiral HPLC/SFC , Mosher’s Acid Derivatization (NMR) , and Chiral Solvating Agents (CSAs) .
Decision Framework: Selecting the Right Method
Do not default to one method. Use this logic gate to maximize efficiency based on your development stage.
Figure 1: Strategic workflow for selecting the optimal enantiomeric excess determination method.
Method A: Chiral Chromatography (HPLC/SFC)
The Gold Standard for Accuracy and Quantitation
For final compounds or late-stage intermediates, chiral chromatography is non-negotiable due to its precision (ee errors <0.1%).
Critical Technical Insight: The "Amine Tailing" Problem
Cyclobutanamines interact strongly with residual silanols on silica columns, leading to peak tailing that obscures minor enantiomers.
Solution: You must use a basic additive. Diethylamine (DEA) (0.1%) is standard. For SFC, use isopropylamine or dimethylethylamine.
Recommended Stationary Phases
Based on screening data for cyclic amines, the following polysaccharide columns have the highest success rate:
Column
Selector
Success Rate
Notes
Chiralpak IG
Amylose tris(3-chloro-5-methylphenylcarbamate)
High
Immobilized phase; tolerates wider solvent range (e.g., DCM, THF).
Chiralpak IC
Cellulose tris(3,5-dichlorophenylcarbamate)
High
Excellent for polar amines; very complementary to IG.
Chiralcel OD-H
Cellulose tris(3,5-dimethylphenylcarbamate)
Medium
The "classic" column. Good starting point but often shows broader peaks for free amines.
Detection: UV at 210 nm (or higher if aromatic groups are present).
Sample Prep: Dissolve 1 mg in 1 mL of Mobile Phase (minus DEA).
Expert Tip: If your cyclobutanamine lacks a UV chromophore, derivatize with benzyl chloride or 3,5-dinitrobenzoyl chloride pre-column to introduce UV activity and improve π-π interactions with the chiral selector.
Method B: 19F NMR with Mosher’s Acid
The Solution for Absolute Configuration & "Invisible" Compounds
When HPLC fails due to lack of UV absorption, or when you need to assign absolute configuration (
vs ), Mosher's method is the most robust chemical tool.
Mechanism
Reacting the chiral cyclobutanamine with enantiopure
-methoxy--(trifluoromethyl)phenylacetyl chloride (MTPA-Cl) creates diastereomeric amides. The CF group acts as a sensitive NMR probe.
Figure 2: Derivatization pathway using Mosher's Acid Chloride for 19F NMR analysis.
F NMR (proton-decoupled). You will see two singlets near -69 ppm.
Why 19F?
H NMR spectra of cyclobutanes are often complex due to ring puckering and multiplet overlap. The CF signal in F NMR is a clean singlet, eliminating integration errors.
Method C: Chiral Solvating Agents (CSAs)
The "Green" High-Throughput Screen
If you have 50 samples from a reaction screen, derivatization is too slow. CSAs form transient diastereomeric complexes in situ.
Cyclobutanamines form tight ion-pair complexes with chiral phosphoric acids.
Protocol
Mix: In an NMR tube, dissolve the cyclobutanamine (5 mg) in CDCl
(0.6 mL).
Titrate: Add solid (R)-BINOL-PA (1.0 to 2.0 equivalents) in small portions.
Observe: Monitor the
-proton of the cyclobutane ring or a methyl substituent in H NMR. The signals will split as the complex forms.
Calculate: Integrate the split signals to determine the ratio.
Comparative Performance Matrix
Feature
HPLC/SFC (Method A)
Mosher NMR (Method B)
CSA NMR (Method C)
Accuracy (ee)
High (<0.1% error)
Medium (<2% error)
Low (<5% error)
Sample Req.
Low (<1 mg)
Medium (5-10 mg)
Medium (5-10 mg)
Throughput
Medium (20 min/run)
Low (Reaction time)
High (Mix & Measure)
UV Required?
Yes (usually)
No
No
Destructive?
No (Recovery possible)
Yes (Derivatized)
No (Salt formation)
Cost
High (Columns/Solvents)
Low (Reagents)
Low (Reagents)
References
Dale, J. A., & Mosher, H. S. (1973).[3] Nuclear magnetic resonance enantiomer reagents. Configurational correlations via nuclear magnetic resonance chemical shifts of diastereomeric mandelate, O-methylmandelate, and α-methoxy-α-trifluoromethylphenylacetate (MTPA) esters.[3] Journal of the American Chemical Society, 95(2), 512–519.
Hoye, T. R., Jeffrey, C. S., & Shao, F. (2007). Mosher esters: Analysis of absolute configuration. Nature Protocols, 2, 2451–2458.
Wenzel, T. J., & Chisholm, C. D. (2011). Assignment of Absolute Configuration Using Chiral Reagents and NMR Spectroscopy.[2][3][4][5][6] Chirality, 23(3), 190–214.
Okamoto, Y., & Ikai, T. (2008). Chiral HPLC for efficient resolution of enantiomers.[4][7][8] Chemical Society Reviews, 37, 2593-2608.
Parker, D. (1991). NMR determination of enantiomeric purity. Chemical Reviews, 91(7), 1441–1457.
A Senior Application Scientist's Guide to the Proper Disposal of N,3-Dimethylcyclobutanamine Hydrochloride
Navigating the complexities of laboratory waste management is paramount to ensuring a safe and compliant research environment. This guide provides a detailed protocol for the proper disposal of N,3-Dimethylcyclobutanamin...
Author: BenchChem Technical Support Team. Date: March 2026
Navigating the complexities of laboratory waste management is paramount to ensuring a safe and compliant research environment. This guide provides a detailed protocol for the proper disposal of N,3-Dimethylcyclobutanamine hydrochloride (CAS No. 1284247-23-9), a compound often utilized in synthetic chemistry and drug development. As a substituted cyclobutylamine, its hydrochloride salt possesses properties that necessitate careful handling and disposal. This document is structured to provide not just procedural steps, but the scientific rationale behind them, ensuring your laboratory operations are both safe and scientifically sound.
Part 1: Core Principles of Chemical Waste Management
The foundation of safe disposal is a thorough understanding of the substance's properties and the regulatory landscape. All chemical waste is governed by local and national regulations, such as those set forth by the Environmental Protection Agency (EPA) in the United States.[1][2] It is a universal principle that hazardous chemical waste must not be disposed of via the sanitary sewer or regular trash.[3][4][5]
Amine hydrochlorides are salts formed from an amine and hydrochloric acid. As such, they can exhibit acidic properties and may be corrosive. The primary hazards associated with similar compounds include:
Part 2: On-Site Waste Management & Disposal Workflow
The following sections provide a step-by-step guide for managing waste from the point of generation to its final collection by a licensed disposal company.
Step 1: Immediate Waste Collection & Segregation
Proper segregation of waste streams is critical to prevent dangerous reactions.[3][5]
Solid Waste : Collect un-reclaimable N,3-Dimethylcyclobutanamine hydrochloride, contaminated personal protective equipment (PPE) like gloves, and weighing papers in a dedicated, compatible container.
Liquid Waste : Aqueous solutions containing this compound should be collected in a separate, compatible liquid waste container. Do not mix with other waste streams, particularly organic solvents or bases, unless as part of a specific neutralization protocol.[11]
Sharps : Any needles or sharp implements contaminated with the chemical must be disposed of in a designated sharps container.
Step 2: Container Selection and Labeling
The integrity of your waste containment is a primary safety barrier.
Choose a Compatible Container : Use containers made of materials compatible with acidic and amine-containing waste, such as High-Density Polyethylene (HDPE). The original product container is often the best choice for its specific waste.[4][11] Containers must be in good condition with a tightly sealing, threaded cap.[11]
Affix a Hazardous Waste Label : As soon as you begin accumulating waste, label the container with a hazardous waste tag provided by your institution's Environmental Health and Safety (EHS) department.[4] The label must clearly state:
The words "Hazardous Waste"
The full chemical name(s) of the contents (no abbreviations)
The approximate concentrations and total volume
The associated hazards (e.g., Corrosive, Toxic)
The accumulation start date
Step 3: Secure Storage
Store waste containers in a designated satellite accumulation area within the laboratory.
Location : The storage area should be away from heat sources and high-traffic areas.[3]
Secondary Containment : Place waste containers in a secondary containment bin or tray to contain potential leaks.[12]
Closed Containers : Keep waste containers closed at all times except when adding waste.[4][11]
The following diagram illustrates the decision-making process for handling this chemical waste.
Caption: Workflow for compliant disposal of N,3-Dimethylcyclobutanamine hydrochloride waste.
Part 3: Protocol for Neutralization of Aqueous Waste
For aqueous waste streams, neutralization is a valuable pre-treatment step that can reduce the corrosive hazard of the waste.[1][12] This procedure must be performed with caution and treated as a chemical reaction.
Causality: As an amine hydrochloride, the compound is acidic. Adding a weak base will neutralize the hydrochloride salt, forming the free amine and a neutral salt (e.g., sodium chloride), bringing the pH of the solution closer to neutral (6.0-8.0).[1][13] This makes the waste less hazardous to handle and transport.
1 M Sodium bicarbonate (NaHCO₃) solution (preferred weak base)[13]
Calibrated pH meter or pH indicator strips
Glass beaker appropriately sized for the waste volume
Stir plate and magnetic stir bar
Appropriate, labeled hazardous waste container
Step-by-Step Methodology:
Preparation : Don all required PPE: safety goggles, a lab coat, and chemical-resistant gloves. Perform this procedure inside a certified chemical fume hood.
Setup : Place the beaker containing the aqueous waste onto a stir plate and add a magnetic stir bar.
Neutralization : Begin stirring the waste solution at a moderate speed. Slowly and carefully add the 1 M sodium bicarbonate solution dropwise. Be cautious of potential gas evolution (CO₂).
pH Monitoring : Periodically pause the addition of base and check the solution's pH using a pH meter or pH strip.
Endpoint : Continue adding the base solution incrementally until the pH is stable within a neutral range (typically between 6.0 and 8.0).[1]
Waste Transfer : Once neutralized, turn off the stir plate and remove the stir bar. Carefully transfer the neutralized solution into the designated hazardous waste container.
Final Labeling : Ensure the hazardous waste label on the container is complete and accurate, noting that the contents have been neutralized.
Part 4: Final Disposal and Emergency Procedures
Arranging for Final Disposal
Once your waste container is full or has been stored for the maximum allowable time per your institution's policy (e.g., 12 months for academic labs under Subpart K), arrange for its disposal.[14]
Request Pickup : Contact your institution's EHS office or follow their established procedure to request a hazardous waste pickup.
Documentation : Complete any necessary paperwork accurately. This is a legal requirement.
Licensed Disposal : Your waste will be handled by a licensed hazardous waste disposal company that will transport it for final treatment, which may include incineration at a specialized facility.[15][16]
Spill and Exposure Procedures
In case of an accidental release, immediate and correct action is crucial.
Spills : For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand). Scoop the material into a designated hazardous waste container and label it appropriately. For large spills, evacuate the area and contact your EHS emergency line immediately.
Skin Contact : Immediately flush the affected skin with copious amounts of water for at least 15 minutes and remove contaminated clothing.[7] Seek medical attention.
Eye Contact : Immediately flush eyes with gently flowing water for at least 15 minutes, holding the eyelids open.[7] Remove contact lenses if present and easy to do.[10] Seek immediate medical attention.
Inhalation : Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[10]
Ingestion : Do NOT induce vomiting.[7] Rinse the mouth with water and seek immediate medical attention.
By adhering to these scientifically-grounded procedures, you contribute to a culture of safety and ensure your research practices are in full compliance with environmental regulations.
References
University of California, Merced. (n.d.). Standard Operating Procedure: Hydrochloric Acid. Retrieved from [Link]
Angene Chemical. (2025, September 3). Safety Data Sheet: Dimethyl cyclobutane-1,2-dicarboxylate. Retrieved from [Link]
U.S. Environmental Protection Agency. (1974). Guidelines for the Disposal of Small Quantities of Unused Pesticides. Retrieved from [Link]
Labor Security System. (n.d.). Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions. Retrieved from [Link]
AKKIM. (n.d.). Safety Data Sheet: Dimethylamine-Hydrochloride. Retrieved from [Link]
U.S. Environmental Protection Agency. (2025, November 25). Regulations for Hazardous Waste Generated at Academic Laboratories. Retrieved from [Link]
Vanderbilt University Medical Center. (n.d.). Laboratory Guide for Managing Chemical Waste. Retrieved from [Link]
U.S. Environmental Protection Agency. (1975). Recommended Methods of Reduction, Neutralization, Recovery, or Disposal of Hazardous Waste: Volume X Organic Compounds. Retrieved from [Link]
National Science Teaching Association. (2024, August 16). Laboratory Waste Disposal Safety Protocols. Retrieved from [Link]
U.S. Environmental Protection Agency. (1973). Recommended Methods of Reduction, Neutralization, Recovery, or Disposal of Hazardous Waste: Volume I Executive Summary. Retrieved from [Link]
Google Patents. (2010). US20100069673A1 - Neutralization of Ethylenediamine Hydrochloride and recovery of....
University of Illinois Division of Research Safety. (2025, September 25). Chemical Waste Procedures. Retrieved from [Link]
ResearchGate. (2023, December 27). How can I neutralize aminehydrochlorides?. Retrieved from [Link]
U.S. Environmental Protection Agency. (n.d.). EPA Hazardous Waste Codes. Retrieved from [Link]
U.S. Environmental Protection Agency. (n.d.). Hazardous Waste Listings. Retrieved from [Link]
NIST. (n.d.). Cyclobutane, 1,3-dimethyl. Retrieved from [Link]
PubChem. (n.d.). 3,3-Dimethylbutan-1-amine hydrochloride. Retrieved from [Link]
Regulations.gov. (n.d.). Management Standards for Hazardous Waste Pharmaceuticals. Retrieved from [Link]
A Strategic Guide to Personal Protective Equipment for Handling N,3-Dimethylcyclobutanamine Hydrochloride
Introduction: A Proactive Approach to Safety N,3-Dimethylcyclobutanamine hydrochloride is a substituted cycloalkane derivative whose specific toxicological properties have not been fully elucidated. However, its structur...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: A Proactive Approach to Safety
N,3-Dimethylcyclobutanamine hydrochloride is a substituted cycloalkane derivative whose specific toxicological properties have not been fully elucidated. However, its structure—a secondary amine salt with a cyclobutane core—suggests a hazard profile that warrants significant caution. Amines and their hydrochloride salts are frequently associated with corrosive properties, skin and eye irritation, and potential toxicity if ingested or inhaled.[1][2] Therefore, a robust personal protective equipment (PPE) plan is not merely a recommendation; it is an essential component of a safe and reproducible research environment. This guide provides a comprehensive framework for selecting, using, and disposing of PPE when handling this compound.
Inferred Hazard Profile and Its Impact on PPE Selection
Based on analogous compounds, we can infer a hazard profile that directly informs our PPE strategy. The primary risks are associated with direct contact and inhalation of the powdered compound.
Skin and Eye Irritation/Corrosion: Amine hydrochlorides can cause effects ranging from serious irritation to severe burns upon contact.[1][2] This necessitates complete barrier protection for the skin and eyes.
Acute Oral Toxicity: Many amine derivatives are classified as harmful if swallowed.[2] This underscores the importance of preventing ingestion through contaminated hands or surfaces.
Respiratory Irritation: As a fine powder, the compound may cause respiratory tract irritation if inhaled.[2]
Hygroscopicity: Like many salts, it may be hygroscopic, meaning it can absorb moisture from the air.[3] While this doesn't change the primary hazards, it can affect handling characteristics.
Hazardous Decomposition: In the event of a fire, thermal decomposition can release toxic gases, including nitrogen oxides (NOx), carbon monoxide (CO), and hydrogen chloride gas.[3][4]
Core Directive: Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is mandatory. The specific level of protection may be adjusted based on the quantity of material being handled and the nature of the procedure (e.g., weighing powder vs. working with a dilute solution).
Data Presentation: Recommended PPE for N,3-Dimethylcyclobutanamine Hydrochloride
Protection Type
Standard Handling (e.g., Weighing, Solution Prep)
High-Risk Operations (e.g., Large Quantities, Potential for Aerosolization)
Rationale
Eye & Face
ANSI Z87.1-compliant safety glasses with side shields or tightly fitting safety goggles.[5][6]
Tightly fitting safety goggles AND a full-face shield.[7]
Provides a barrier against accidental splashes and airborne particles. A face shield offers a secondary layer of protection for the entire face.
Hand
Compatible chemical-resistant gloves (e.g., Nitrile), inspected before use.[1][7]
Heavier-duty chemical-resistant gloves (e.g., Butyl rubber or laminate) with cuffs overlapping lab coat sleeves.
Prevents skin contact, which can cause irritation or burns.[1] Proper glove removal technique is critical to avoid self-contamination.
Body
Fully-buttoned laboratory coat.
Chemical-resistant apron over a flame-retardant lab coat. Disposable sleeves taped to gloves.[5]
Protects skin and personal clothing from contamination. Impervious materials are required for significant splash risks.
Respiratory
Not typically required if handled exclusively within a certified chemical fume hood.
A NIOSH-approved N95 dust mask or a half-mask respirator with P100 cartridges.[1][4]
Protects against inhalation of the powdered compound, which may cause respiratory irritation.[2] Required if engineering controls are insufficient.
Operational and Disposal Plans
Procedural discipline is as critical as the PPE itself. The following step-by-step plans provide a framework for safe handling and disposal.
Experimental Protocol: Safe Handling Workflow
Preparation and Pre-Handling:
Confirm that a certified chemical fume hood is available and functioning correctly.
Ensure an eyewash station and safety shower are accessible and unobstructed.[6]
Don all required PPE as outlined in the table above. Pay close attention to glove integrity.
Designate a specific handling area within the fume hood and line it with absorbent, disposable bench paper.
Keep the container of N,3-Dimethylcyclobutanamine hydrochloride tightly closed until you are ready to use it.
During Operation (Weighing and Solution Preparation):
Perform all manipulations of the solid compound within the fume hood to minimize inhalation risk.
When weighing, use a spatula to carefully transfer the powder. Avoid creating dust clouds.[7]
If adding the solid to a solvent, do so slowly to prevent splashing.
Immediately and securely cap the primary container after dispensing the required amount.
Post-Handling and Decontamination:
Wipe down the designated handling area, spatula, and any other equipment with an appropriate solvent (e.g., 70% ethanol), and dispose of the contaminated wipes as hazardous waste.
Remove PPE in the correct order to prevent cross-contamination: first gloves, then face shield/goggles, then lab coat.
Wash hands and any exposed skin thoroughly with soap and water after removing PPE.[1][3]
